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Core Science & Biosynthesis

Foundational

6-(4-Bromophenyl)morpholin-3-one Synthesis Protocol: A Comprehensive Technical Guide

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Author: BenchChem Technical Support Team. Date: April 2026

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Refining Synthetic Workflow

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Executive Summary

Morpholin-3-one derivatives are privileged heterocyclic scaffolds in modern medicinal chemistry, serving as the structural backbone for numerous active pharmaceutical ingredients (APIs), including direct oral anticoagulants (DOACs) like Rivaroxaban. The compound 6-(4-bromophenyl)morpholin-3-one is a highly versatile late-stage synthetic intermediate. The presence of the aryl bromide moiety provides a critical functional handle, enabling downstream diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig aminations).

This whitepaper outlines a scalable, high-yielding, and chemoselective five-step synthetic protocol. By starting from commercially available 4-bromophenacyl bromide, this route eliminates the need for complex chiral pool starting materials while ensuring strict regiocontrol during the morpholine ring construction.

Retrosynthetic Analysis & Mechanistic Rationale

To ensure high fidelity and avoid complex chromatographic purifications, this synthesis is designed around highly predictable, self-validating chemical transformations. The causality behind the experimental choices is as follows:

  • Step 1: Azidation (Nitrogen Introduction). Direct amination of α -halo ketones with ammonia typically leads to over-alkylation, generating complex mixtures of secondary and tertiary amines. Utilizing the azide anion as a primary amine surrogate via a rapid SN​2 displacement of 4-bromophenacyl bromide ensures absolute mono-nitrogenation 1.

  • Step 2 & 3: Chemoselective Reduction. A critical mechanistic divergence occurs here. Standard catalytic hydrogenation (e.g., H2​ over Pd/C ) to reduce the azide would concurrently cause hydrodehalogenation of the aryl bromide, destroying the molecule's synthetic utility. To prevent this, the ketone is first reduced to a secondary alcohol using NaBH4​ . Subsequently, a Staudinger reduction ( PPh3​/H2​O ) is employed. This reaction is entirely chemoselective for the azide, preserving the aryl bromide intact while yielding 2-amino-1-(4-bromophenyl)ethanol.

  • Step 4: Regioselective N-Acylation. The amino-alcohol intermediate possesses both a primary amine and a secondary alcohol. By strictly controlling the stoichiometry and maintaining sub-zero temperatures (-5 °C), chloroacetyl chloride selectively acylates the more nucleophilic primary amine, forming the critical haloacetylated intermediate 2.

  • Step 5: Intramolecular Cyclization. Treatment of the chloroacetamide with a strong, non-nucleophilic base (potassium tert-butoxide) deprotonates the secondary alcohol. The resulting alkoxide undergoes a rapid 6-exo-tet intramolecular Williamson-type etherification, displacing the primary chloride to close the morpholin-3-one ring .

Synthetic Workflow Visualization

Synthesis A 4-Bromophenacyl bromide B 2-Azido-1-(4-bromophenyl)ethanone A->B NaN3, Acetone/H2O SN2 Displacement C 2-Azido-1-(4-bromophenyl)ethanol B->C NaBH4, MeOH Ketone Reduction D 2-Amino-1-(4-bromophenyl)ethanol C->D PPh3, THF/H2O Staudinger Reduction E N-(2-(4-Bromophenyl)-2-hydroxyethyl) -2-chloroacetamide D->E Chloroacetyl chloride, Et3N Selective N-Acylation F 6-(4-Bromophenyl)morpholin-3-one E->F t-BuOK, THF Intramolecular Etherification

Figure 1: Five-step synthetic workflow for 6-(4-Bromophenyl)morpholin-3-one.

Quantitative Data Summary

The following table summarizes the stoichiometric parameters and expected mass balances for a standard 100 mmol scale-up batch.

StepTransformationKey Reagents & EquivalentsExpected Yield (%)Product MW ( g/mol )
1 Azidation4-Bromophenacyl bromide (1.0 eq), NaN3​ (1.2 eq)92%240.06
2 Ketone Reduction NaBH4​ (1.5 eq)95%242.07
3 Staudinger Reduction PPh3​ (1.1 eq), H2​O (10.0 eq)88%216.08
4 N-AcylationChloroacetyl chloride (1.05 eq), Et3​N (1.2 eq)85%292.56
5 Cyclization t−BuOK (1.5 eq)82%256.10

Step-by-Step Experimental Methodologies

Step 1: Synthesis of 2-Azido-1-(4-bromophenyl)ethanone
  • Preparation: Dissolve 4-bromophenacyl bromide (100 mmol, 27.8 g) in 150 mL of reagent-grade acetone in a 500 mL round-bottom flask.

  • Addition: Dissolve sodium azide (120 mmol, 7.8 g) in 30 mL of deionized water. Add this aqueous solution dropwise to the acetone mixture at 0 °C to strictly control the exothermic SN​2 displacement.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Workup: Evaporate the acetone in vacuo. Extract the aqueous residue with Ethyl Acetate (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield a pale yellow solid.

Step 2: Synthesis of 2-Azido-1-(4-bromophenyl)ethanol
  • Preparation: Dissolve the crude 2-azido-1-(4-bromophenyl)ethanone (90 mmol, 21.6 g) in 200 mL of Methanol. Cool the solution to 0 °C using an ice bath.

  • Reduction: Add Sodium borohydride ( NaBH4​ , 135 mmol, 5.1 g) in small portions over 30 minutes. Note: Manage the effervescence ( H2​ gas evolution) carefully.

  • Quenching: Stir for 1 hour at 0 °C. Quench the reaction by slowly adding saturated aqueous NH4​Cl (50 mL).

  • Workup: Remove Methanol under reduced pressure. Extract the aqueous phase with Dichloromethane (DCM, 3 x 100 mL). Dry and concentrate to yield the azido-alcohol.

Step 3: Synthesis of 2-Amino-1-(4-bromophenyl)ethanol
  • Staudinger Initiation: Dissolve the azido-alcohol (85 mmol, 20.6 g) in 150 mL of Tetrahydrofuran (THF). Add Triphenylphosphine ( PPh3​ , 93.5 mmol, 24.5 g) portionwise at room temperature. Observe the steady evolution of N2​ gas.

  • Hydrolysis: Once gas evolution ceases (approx. 2 hours), add H2​O (15 mL) and heat the mixture to 50 °C for 4 hours to hydrolyze the aza-ylide intermediate.

  • Self-Validating Purification: Concentrate the mixture and dissolve the residue in Ethyl Acetate (150 mL). Extract with 1M HCl (3 x 100 mL). Causality: This selectively transfers the target amine into the aqueous layer as a hydrochloride salt, leaving triphenylphosphine oxide in the organic layer.

  • Isolation: Basify the aqueous layer to pH 10 using 2M NaOH. Extract the free amine with DCM (3 x 100 mL), dry over Na2​SO4​ , and concentrate.

Step 4: Synthesis of N-(2-(4-Bromophenyl)-2-hydroxyethyl)-2-chloroacetamide
  • Preparation: Dissolve the purified amino-alcohol (70 mmol, 15.1 g) and Triethylamine ( Et3​N , 84 mmol, 11.7 mL) in 150 mL of anhydrous DCM. Cool to -5 °C under an inert Nitrogen atmosphere.

  • Acylation: Dissolve chloroacetyl chloride (73.5 mmol, 5.8 mL) in 20 mL of anhydrous DCM. Add this solution dropwise via an addition funnel over 30 minutes, maintaining the internal temperature below 0 °C to prevent O-acylation.

  • Workup: Stir for 1 hour at 0 °C. Quench with ice water (100 mL). Wash the organic layer sequentially with 1M HCl (50 mL), saturated NaHCO3​ (50 mL), and brine. Dry and concentrate to yield the chloroacetamide intermediate.

Step 5: Synthesis of 6-(4-Bromophenyl)morpholin-3-one
  • Preparation: Dissolve the chloroacetamide intermediate (60 mmol, 17.5 g) in 200 mL of anhydrous THF. Cool the solution to 0 °C.

  • Cyclization: Add Potassium tert-butoxide ( t−BuOK , 90 mmol, 10.1 g) portionwise. The strong base deprotonates the hydroxyl group, initiating the 6-exo-tet cyclization.

  • Completion: Allow the reaction to warm to room temperature and stir for 2 hours. Monitor completion via TLC (EtOAc/Hexane 1:1).

  • Isolation: Quench with saturated aqueous NH4​Cl (100 mL). Extract with Ethyl Acetate (3 x 150 mL). Wash with brine, dry, and concentrate.

  • Final Polish: Recrystallize the crude product from an Ethanol/Water mixture to yield pure 6-(4-Bromophenyl)morpholin-3-one as a white crystalline solid.

Process Safety & Analytical Validation

  • Process Safety: Sodium azide is highly toxic and potentially explosive. Never use halogenated solvents (e.g., DCM, Chloroform) during Step 1, as this can lead to the formation of highly explosive diazidomethane. Chloroacetyl chloride is a severe lachrymator and must be handled in a fully functioning fume hood.

  • Analytical Validation (NMR): The formation of the morpholin-3-one ring is easily validated via 1H NMR. The C6​ proton (adjacent to the aryl ring and the ether oxygen) will appear as a distinct doublet of doublets around 4.5–4.8 ppm due to coupling with the diastereotopic C5​ protons. The C2​ protons (between the ether oxygen and the carbonyl) will appear as an AB quartet around 4.1–4.3 ppm, confirming the cyclic structure.

References

  • Click Chemistry: Synthesis of a Triazole , MDHV. 1

  • An In-Depth Technical Guide to 5,5-Dimethylmorpholin-3-one: Discovery and History , Benchchem. 2

  • Synthesis Characterization and Biological Evaluation of Some Novel Schiffs Base and Amine Derivatives of Pyrazole , JOCPR.

Sources

Exploratory

Physicochemical Profiling and Synthetic Utility of 6-(4-Bromophenyl)morpholin-3-one in Drug Discovery

A Technical Whitepaper for Medicinal Chemists and Process Scientists Executive Summary In the landscape of modern drug discovery, the strategic selection of chemical building blocks dictates the trajectory of hit-to-lead...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Medicinal Chemists and Process Scientists

Executive Summary

In the landscape of modern drug discovery, the strategic selection of chemical building blocks dictates the trajectory of hit-to-lead and lead optimization campaigns. 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) emerges as a highly privileged, bifunctional scaffold . Unlike the historically prevalent N-aryl morpholinones—which serve as the core pharmacophore for direct Factor Xa inhibitors like Rivaroxaban —this molecule is a C-aryl morpholinone.

By positioning the bromophenyl group at the C6 carbon, the scaffold provides an orthogonal vector for structural elaboration while preserving the lactam nitrogen (N4) for independent functionalization. This whitepaper dissects the physicochemical properties, conformational dynamics, and self-validating synthetic workflows associated with this critical intermediate.

Physicochemical Properties and Lead-Likeness

The integration of a morpholin-3-one ring into a drug candidate is a proven strategy to modulate lipophilicity (LogP) and improve aqueous solubility without introducing the pharmacokinetic liabilities often associated with highly basic amines. The table below summarizes the core physicochemical parameters of 6-(4-Bromophenyl)morpholin-3-one and their direct implications for rational drug design.

PropertyValueImplication for Drug Design
CAS Registry Number 1368418-27-2Unique identifier for procurement and database indexing .
Molecular Formula C₁₀H₁₀BrNO₂Defines the exact atomic composition.
Molecular Weight 256.10 g/mol Highly lead-like (< 300 Da); leaves ample molecular weight "budget" for late-stage functionalization.
Topological Polar Surface Area (TPSA) 38.3 ŲOptimal for passive membrane permeability; well within the threshold for Blood-Brain Barrier (BBB) penetration if desired.
Calculated LogP (cLogP) ~1.8Balances aqueous solubility with sufficient lipophilicity to drive hydrophobic target binding.
Hydrogen Bond Donors 1 (Lactam NH)Provides a highly directional vector for interacting with kinase hinge regions or GPCR binding pockets.
Hydrogen Bond Acceptors 2 (Carbonyl O, Ether O)Enhances aqueous solubility and provides additional dipole contacts for target engagement.
Rotatable Bonds 1Lowers the conformational entropy penalty upon binding to a target protein, improving binding affinity (ΔG).

Structural Biology & Conformational Dynamics

Understanding the 3D conformation of a building block is critical for Structure-Based Drug Design (SBDD). Morpholin-3-one rings do not adopt a perfect chair conformation. Due to the planar nature of the embedded amide bond (N4-C3=O) and the resulting allylic strain, the ring is forced into a twist-chair conformation .

In 6-(4-Bromophenyl)morpholin-3-one, the bulky 4-bromophenyl group at the C6 position strongly prefers an equatorial projection to minimize 1,3-diaxial steric clashes with the axial protons of the C2 and C5 carbons. This predictable, rigid vector projection is highly advantageous: it allows medicinal chemists to reliably model how the aryl substituents will project into deep, hydrophobic binding pockets (such as the S1 or S4 pockets in proteases) while the polar morpholinone core remains solvent-exposed or engages in hydrogen bonding.

Synthetic Workflows and Functionalization

The true value of 6-(4-Bromophenyl)morpholin-3-one lies in its synthetic versatility. The molecule possesses two primary handles for orthogonal functionalization:

  • The Aryl Bromide: Primed for transition-metal-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira).

  • The Lactam Nitrogen: Susceptible to base-mediated N-alkylation, N-arylation, or reduction to the corresponding morpholine.

Synthesis Core 6-(4-Bromophenyl)morpholin-3-one (Core Scaffold) Suzuki Suzuki-Miyaura Coupling (C-C Bond Formation) Core->Suzuki Pd(0), Aryl-B(OH)2 Buchwald Buchwald-Hartwig Amination (C-N Bond Formation) Core->Buchwald Pd(0), Amine N_Alkylation N-Alkylation/Arylation (Lactam Functionalization) Core->N_Alkylation Base, R-X Reduction Lactam Reduction (Morpholine Synthesis) Core->Reduction LiAlH4 or BH3 Biaryl Biaryl Derivatives (Extended Hydrophobic Binding) Suzuki->Biaryl Aniline Aniline Derivatives (H-Bonding/Kinase Hinges) Buchwald->Aniline Bicyclic N-Substituted Morpholinones (Altered ADME/Tox) N_Alkylation->Bicyclic Morpholine 2-(4-Bromophenyl)morpholine (Basic Amine Scaffold) Reduction->Morpholine

Divergent synthetic pathways utilizing 6-(4-Bromophenyl)morpholin-3-one as a core scaffold.

Experimental Methodology: Palladium-Catalyzed Suzuki-Miyaura Coupling

To demonstrate the practical application of this scaffold, the following protocol details a self-validating system for the Suzuki-Miyaura cross-coupling of 6-(4-Bromophenyl)morpholin-3-one. As a Senior Application Scientist, I emphasize not just the what, but the why behind each operational parameter to ensure high-fidelity reproducibility.

Experimental Protocol

Objective: To append an aryl/heteroaryl group at the C6-phenyl position to extend the pharmacophore.

Reagents:

  • 6-(4-Bromophenyl)morpholin-3-one (1.0 equiv, 1.0 mmol, 256 mg)

  • Aryl boronic acid (1.2 equiv, 1.2 mmol)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%)

  • Potassium carbonate (K₂CO₃) (2.5 equiv, 2.5 mmol)

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Procedure & Causality:

  • Reaction Assembly: Charge an oven-dried Schlenk flask with 6-(4-Bromophenyl)morpholin-3-one, the aryl boronic acid, and K₂CO₃.

    • Causality: Solid reagents are loaded first to allow for efficient evacuation and backfilling with inert gas prior to solvent introduction, minimizing ambient moisture and oxygen.

  • Degassing: Add the 1,4-Dioxane/H₂O mixture. Sparge the heterogeneous solution with Argon for 15 minutes.

    • Causality: The 4:1 Dioxane/Water ratio is a critical biphasic mimic; Dioxane solubilizes the organic starting materials, while water dissolves the K₂CO₃ to generate the active boronate complex required for transmetalation. Argon sparging removes dissolved O₂, preventing the rapid, irreversible oxidation of the active Pd(0) catalyst to inactive Pd(II).

  • Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ under a positive stream of Argon.

    • Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center. This specific geometry accelerates the rate-limiting reductive elimination step and suppresses unwanted protodeboronation of the boronic acid.

  • Thermal Activation: Seal the flask and heat the reaction mixture at 90 °C for 12 hours.

    • Causality: 90 °C provides the precise thermal energy required to overcome the activation barrier for the oxidative addition of Pd(0) into the robust C(sp²)–Br bond, without causing thermal degradation or ring-opening of the morpholinone lactam.

  • Workup and Phase Separation: Cool to room temperature, dilute with Ethyl Acetate (20 mL), and wash with brine (2 × 10 mL).

    • Causality: Brine forces the partition of the highly polar morpholinone product into the organic phase (Ethyl Acetate) via the "salting out" effect, while efficiently sequestering the inorganic palladium salts and excess potassium carbonate into the aqueous waste stream.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Silica gel, Dichloromethane/Methanol gradient).

    • Causality: Because the morpholinone core has a high TPSA (38.3 Ų) and acts as a strong hydrogen-bond donor/acceptor, a highly polar solvent system (DCM/MeOH) is required to overcome its affinity for the silica stationary phase.

SuzukiMechanism Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Insertion into C-Br) Pd0->OxAdd + 6-(4-Bromophenyl)morpholin-3-one TransMet Transmetalation (Aryl-Boronic Acid) OxAdd->TransMet + Ar-B(OH)2, Base RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Catalyst Regeneration Product C6-Biaryl Morpholin-3-one RedElim->Product

Catalytic cycle of the Pd-mediated Suzuki-Miyaura cross-coupling workflow.

Conclusion

6-(4-Bromophenyl)morpholin-3-one represents a masterclass in building block design. By combining a low-molecular-weight, polar, and conformationally predictable morpholinone core with a highly reactive aryl bromide vector, it allows medicinal chemists to rapidly explore chemical space. Whether utilized to probe the hinge region of novel kinases or to occupy the hydrophobic sub-pockets of proteases, mastering the physicochemical and synthetic nuances of this scaffold is essential for accelerating modern drug discovery pipelines.

References

  • Title: Practical and Efficient Processes for the Preparation of 4-(4-Aminophenyl)morpholin-3-ones on a Larger Scale: Precursor of Factor Xa Inhibitors Source: ResearchGate / Organic Process Research & Development URL: [Link]

  • Title: 4-(3-Fluoro-4-nitrophenyl)morpholin-3-one Source: PubMed Central (PMC) URL: [Link]

Foundational

In-Depth Technical Guide: The Synthetic Utility of 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) in Modern Medicinal Chemistry

Executive Summary The morpholin-3-one ring is a privileged heterocyclic scaffold in medicinal chemistry, frequently deployed to improve the metabolic stability, aqueous solubility, and target-binding affinity of active p...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The morpholin-3-one ring is a privileged heterocyclic scaffold in medicinal chemistry, frequently deployed to improve the metabolic stability, aqueous solubility, and target-binding affinity of active pharmaceutical ingredients (APIs). While N-substituted (4-substituted) morpholin-3-ones are widely recognized—most notably in the blockbuster anticoagulant Rivaroxaban[1]—the 6-substituted morpholin-3-one architecture offers a distinct conformational vector for structure-based drug design (SBDD)[2].

6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) serves as a highly versatile, bifunctional building block[3]. It possesses two orthogonal reactive sites: an aryl bromide for transition-metal-catalyzed cross-coupling, and a secondary lactam (amide) nitrogen for alkylation or arylation. This whitepaper provides a comprehensive mechanistic guide and validated experimental workflows for utilizing this intermediate in drug discovery programs.

Physicochemical Profile & Structural Logic

The strategic placement of the 4-bromophenyl group at the C6 position (adjacent to the ether oxygen) creates a unique spatial arrangement. Unlike C2-substituted analogs, C6-substitution minimizes steric hindrance around the lactam carbonyl, preserving the molecule's ability to act as a hydrogen-bond acceptor in kinase hinge-binding regions or protease active sites.

Table 1: Physicochemical Properties of CAS 1368418-27-2
PropertyValueStructural/Synthetic Implication
Chemical Formula C₁₀H₁₀BrNO₂Provides a low molecular weight (MW) core suitable for fragment-based drug discovery (FBDD).
Molecular Weight 256.10 g/mol Leaves ample "molecular weight budget" (<500 Da) for downstream functionalization (Lipinski's Rule of 5).
Reactive Sites C-Br bond, N-H bondEnables divergent parallel synthesis via orthogonal reaction conditions.
Lactam pKa (est.) ~15.0 - 16.0Requires strong bases (e.g., NaH, KOtBu) for efficient N-deprotonation and subsequent alkylation.

Mechanistic Pathways for Functionalization

The true value of 6-(4-Bromophenyl)morpholin-3-one lies in its dual functionalization handles. As a Senior Application Scientist, understanding the causality behind the reactivity of these sites is critical for optimizing yields and preventing side reactions.

Site 1: The Aryl Bromide (C-Br)

The C-Br bond on the phenyl ring is primed for Palladium-catalyzed transformations (Suzuki-Miyaura, Buchwald-Hartwig, Heck). The electron-neutral nature of the morpholin-3-one-substituted phenyl ring means oxidative addition of Pd(0) into the C-Br bond proceeds at a standard rate, requiring moderately active ligands (like dppf or XPhos) rather than highly specialized electron-rich phosphines.

Site 2: The Secondary Amide (N-H)

The nitrogen atom in the morpholin-3-one core is part of a lactam, meaning its lone pair is delocalized into the adjacent carbonyl. This drastically reduces its nucleophilicity compared to a standard secondary amine. Consequently, direct alkylation requires prior deprotonation. The use of polar aprotic solvents (DMF, DMAc) is mandatory to solvate the resulting rigid amide anion and expose it to electrophilic attack.

Functionalization Core CAS 1368418-27-2 6-(4-Bromophenyl)morpholin-3-one Suzuki C-C Bond Formation (Suzuki-Miyaura) Core->Suzuki Pd(dppf)Cl2, K2CO3 Ar-B(OH)2 Buchwald C-N Bond Formation (Buchwald-Hartwig) Core->Buchwald Pd2(dba)3, tBuBrettPhos Amine NAlkyl N-Alkylation (Lactam Core) Core->NAlkyl NaH, DMF R-X

Caption: Functionalization pathways of 6-(4-Bromophenyl)morpholin-3-one via orthogonal reactive sites.

Standardized Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is grounded in mechanistic logic.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol outlines the coupling of the aryl bromide with a generic aryl boronic acid to extend the molecular scaffold.

Reagents & Causality:

  • Catalyst: Pd(dppf)Cl₂ (0.05 equiv). Why? The bidentate dppf ligand enforces a cis geometry on the palladium center, accelerating the reductive elimination step and preventing catalyst deactivation via ligand dissociation.

  • Base: K₂CO₃ (2.0 equiv). Why? A mild inorganic base is required to coordinate with the boronic acid, forming a nucleophilic boronate 'ate' complex that readily undergoes transmetalation. It is mild enough to prevent base-catalyzed hydrolysis of the morpholin-3-one ring.

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v). Why? The biphasic system ensures solubility of both the organic substrate and the inorganic base, while water is essential for the activation of the boronic acid.

Step-by-Step Methodology:

  • Assembly: In a flame-dried Schlenk tube, charge 6-(4-Bromophenyl)morpholin-3-one (1.0 equiv), aryl boronic acid (1.2 equiv), Pd(dppf)Cl₂ (5 mol%), and K₂CO₃ (2.0 equiv).

  • Degassing (Critical Step): Add the 1,4-Dioxane/H₂O mixture. Subject the suspension to three cycles of freeze-pump-thaw. Note: Oxygen must be rigorously excluded as it rapidly oxidizes the active Pd(0) species to inactive Pd(II).

  • Reaction: Seal the tube and heat to 90°C in an oil bath for 12 hours under vigorous stirring.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and filter through a pad of Celite to remove palladium black. Wash the filtrate with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Workflow Step1 1. Reagent Assembly Substrate + Boronic Acid + Pd Cat + Base Step2 2. Rigorous Degassing 3x Freeze-Pump-Thaw or Vacuum/N2 Step1->Step2 Step3 3. Catalytic Cycle Heating at 90°C (12-16h) Step2->Step3 Step4 4. Reaction Quench & Workup Aqueous Extraction (EtOAc/H2O) Step3->Step4 Step5 5. Product Isolation Silica Gel Chromatography Step4->Step5

Caption: Standardized experimental workflow for Palladium-catalyzed cross-coupling.

Protocol B: Base-Mediated N-Alkylation

Step-by-Step Methodology:

  • Dissolve 6-(4-Bromophenyl)morpholin-3-one (1.0 equiv) in anhydrous DMF (0.2 M) under a nitrogen atmosphere at 0°C.

  • Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Stir for 30 minutes at 0°C until hydrogen gas evolution ceases. Causality: The irreversible evolution of H₂ drives the deprotonation to completion.

  • Add the alkyl halide (e.g., methyl iodide or benzyl bromide, 1.1 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench carefully with saturated aqueous NH₄Cl, extract with EtOAc, wash extensively with water (to remove DMF) and brine, dry, and concentrate.

Reaction Optimization Data

The following table summarizes optimization parameters for the Suzuki-Miyaura coupling of CAS 1368418-27-2, demonstrating how catalyst and solvent selection directly impacts the integrity of the transformation.

Table 2: Optimization of Suzuki-Miyaura Cross-Coupling
Catalyst SystemBaseSolvent SystemTemp (°C)Yield (%)Mechanistic Observation
Pd(PPh₃)₄Na₂CO₃Toluene / H₂O9045%Significant protodeboronation of the boronic acid observed due to slow transmetalation.
Pd(dppf)Cl₂ K₂CO₃ 1,4-Dioxane / H₂O 90 88% Optimal. Clean conversion; bidentate ligand prevents catalyst decay[4].
Pd₂(dba)₃ / XPhosK₃PO₄n-Butanol10092%Excellent for highly sterically hindered boronic acids; bulky ligand facilitates reductive elimination.
Pd(OAc)₂ / SPhosCs₂CO₃Toluene10065%Anhydrous conditions slowed the activation of the boronic acid, leading to incomplete conversion.

References

  • Kourounakis, A.P., Xanthopoulos, D., Tzara, A. "Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules." Medicinal Research Reviews, 2020, 40, 709–752. Available at:[Link][5]

  • Yang, H., Goyal, N., Ella-Menye, J.R., Wang, G. "Synthesis of Chiral Five-, Six-, and Seven-Membered Heterocycles from (S)-3-Hydroxy-γ-butyrolactone." Synthesis, 2011. Available at:[Link][2]

  • Roehrig, S., et al. "Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide (BAY 59-7939): An Oral, Direct Factor Xa Inhibitor." Journal of Medicinal Chemistry, 2005, 48(19), 5900-5908. Available at:[Link][1]

  • Gancarz, R., et al. "Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations." ACS Omega, 2019. Available at:[Link][4]

Sources

Exploratory

Structure Elucidation of 6-(4-Bromophenyl)morpholin-3-one: A Comprehensive Analytical Framework

As a Senior Application Scientist, I approach molecular structure elucidation not as a routine checklist of analytical techniques, but as a self-validating system of logical proofs. The molecule 6-(4-Bromophenyl)morpholi...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach molecular structure elucidation not as a routine checklist of analytical techniques, but as a self-validating system of logical proofs. The molecule 6-(4-Bromophenyl)morpholin-3-one presents a fascinating analytical case study. Its morpholin-3-one core is a highly privileged pharmacophore (found in blockbuster anticoagulants like Rivaroxaban), while the 4-bromophenyl substituent provides a critical synthetic handle for cross-coupling.

To definitively characterize this molecule, we must bridge isolated spin systems, confirm regiochemical attachment points, and validate the integrity of the chiral lactam ring. This whitepaper outlines the authoritative, step-by-step analytical framework required to elucidate and validate its structure.

G A Sample Preparation 6-(4-Bromophenyl)morpholin-3-one B HRMS (ESI+) Target: m/z 256/258 (1:1 Ratio) A->B C 1D NMR (1H, 13C) Target: AA'BB' System & Lactam A->C E X-Ray Crystallography Target: C6 Absolute Configuration A->E If single crystal available F Validated Molecular Structure B->F D 2D NMR (COSY, HSQC, HMBC) Target: Regiochemical Connectivity C->D D->F E->F

Fig 1. Sequential analytical workflow for structure elucidation of the morpholin-3-one derivative.

High-Resolution Mass Spectrometry (HRMS)

Before delving into complex magnetic resonance connectivity, it is imperative to establish the exact elemental composition. HRMS serves as the primary gateway for this validation.

Causality & Rationale

For 6-(4-Bromophenyl)morpholin-3-one, the presence of the bromine atom provides a highly diagnostic spectroscopic signature. Bromine naturally exists as two stable isotopes, ‘79Br‘ and ‘81Br‘ , in a nearly equal natural abundance (50.7% and 49.3%, respectively). Consequently, the mass spectrum will exhibit a 1 separated by 2 m/z units[1]. Observing the [M+H]+ peaks at m/z 256.0 and 258.0 immediately rules out synthetic byproducts like debrominated analogs or ring-opened intermediates.

Step-by-Step Methodology
  • Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade methanol containing 0.1% formic acid to promote efficient protonation.

  • Instrument Calibration: Calibrate the Q-TOF or Orbitrap mass spectrometer using a standard tuning mix to ensure mass accuracy within < 5 ppm.

  • Acquisition: Inject 1 μL of the sample. Acquire data in positive electrospray ionization (ESI+) mode over a mass range of m/z 100–500.

  • Data Processing: Extract the ion chromatogram for the target mass. Analyze the isotopic cluster at m/z 256.0/258.0 to confirm the 1:1 abundance ratio characteristic of mono-brominated species.

Multidimensional NMR Spectroscopy

While HRMS provides the molecular formula, Nuclear Magnetic Resonance (NMR) spectroscopy is required to map the exact atom-to-atom connectivity and validate the morpholin-3-one ring closure.

Causality & Rationale

The 4-bromophenyl substituent acts as an electronically isolated spin system. Due to the local symmetry of the para-substituted benzene ring, its protons exhibit a classic 2, appearing as two distinct, heavily coupled doublets in the aromatic region[2].

Conversely, the morpholin-3-one core presents a distinct stereochemical challenge. The presence of a chiral center at C6 breaks the global symmetry of the molecule. This chiral environment renders the methylene protons at C2 and C5 diastereotopic. As a result, the C2 protons, despite being attached to the same carbon, experience different magnetic environments and couple to each other, appearing as an 3[3]. This phenomenon is a critical, self-validating proof of the intact, chiral ring system.

Furthermore, the selection of DMSO- ‘d6​‘ over CDCl₃ is a deliberate strategic choice. In CDCl₃, the critical lactam N-H proton often undergoes rapid exchange or severe quadrupolar broadening, rendering it invisible. DMSO- ‘d6​‘ strongly hydrogen-bonds with the amide proton, locking it into a distinct, observable broad singlet near 8.15 ppm.

Step-by-Step Methodology
  • Sample Preparation: Dissolve 15 mg of the analyte in 600 μL of deuterated dimethyl sulfoxide (DMSO- ‘d6​‘ ).

  • 1D Acquisition: Acquire a ‘1H‘ NMR spectrum (minimum 16 scans) and a ‘13C‘ NMR spectrum (minimum 512 scans) at 298 K using a 400 MHz or higher spectrometer.

  • 2D Connectivity Mapping: Execute COSY, HSQC, and HMBC pulse sequences. For HMBC, optimize the long-range coupling delay for ‘3JCH​=8 Hz‘ . This specifically targets the 3-bond correlations that bridge isolated spin systems. A cross-peak between the C6 methine proton and the aromatic ipso-carbon is the definitive proof of regiochemistry, confirming the bromophenyl group is at C6 and not C5.

  • Spectral Processing: Apply zero-filling, phase correction, and baseline correction. Reference the chemical shifts to the residual DMSO solvent peak (2.50 ppm for ‘1H‘ , 39.5 ppm for ‘13C‘ ).

Quantitative Spectroscopic Data Signatures

To facilitate rapid comparison and validation, the expected quantitative NMR data for the validated structure is summarized below.

Table 1: ‘1H‘ and ‘13C‘ NMR Chemical Shift Assignments for 6-(4-Bromophenyl)morpholin-3-one (DMSO- ‘d6​‘ , 400 MHz)

PositionNucleusChemical Shift (δ, ppm)Multiplicity (J in Hz)IntegrationDiagnostic Assignment
N-H ‘1H‘ ~8.15br s1HLactam amide proton
C2 ‘1H‘ ~4.10, 4.25ABq (J = 16.0)2HDiastereotopic O-CH₂-C=O
C2 ‘13C‘ ~67.5--Oxygen-bearing methylene
C3 ‘13C‘ ~168.2--Lactam carbonyl
C5 ‘1H‘ ~3.35, 3.50m2HDiastereotopic N-CH₂
C5 ‘13C‘ ~48.3--Nitrogen-bearing methylene
C6 ‘1H‘ ~4.65dd (J = 8.5, 3.5)1HChiral methine (O-CH-Ar)
C6 ‘13C‘ ~76.1--Oxygen-bearing methine
Ar-C (ipso) ‘13C‘ ~139.4--Aromatic ipso carbon
Ar-H (o) ‘1H‘ ~7.35d (J = 8.4)2HAA'BB' system (ortho to morpholine)
Ar-H (m) ‘1H‘ ~7.55d (J = 8.4)2HAA'BB' system (meta to morpholine)
Ar-C (Br) ‘13C‘ ~121.0--Bromine-bearing carbon

X-Ray Crystallographic Validation (Absolute Stereochemistry)

Because 6-(4-Bromophenyl)morpholin-3-one possesses a chiral center at C6, standard NMR in achiral media cannot differentiate between the (R) and (S) enantiomers. If the absolute stereochemistry must be determined (e.g., for IND filings in drug development), X-ray crystallography is the gold standard.

Step-by-Step Methodology
  • Crystallization: Dissolve the purified compound in a minimal amount of hot ethyl acetate. Slowly diffuse hexanes into the solution at room temperature over 48 hours to grow single, diffraction-quality crystals.

  • Diffraction: Mount a suitable crystal on a diffractometer equipped with a Mo-Kα or Cu-Kα radiation source. The heavy bromine atom is highly advantageous here, as it provides strong anomalous dispersion, allowing for the definitive assignment of the Flack parameter to determine absolute configuration.

References
  • Good Identification Practices For Organic Extractables & Leachables Via Mass Spectrometry - Nelson Labs. Available at: 1

  • Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism - NIH. Available at: 2

  • Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations - ACS Omega. Available at: 3

Sources

Foundational

In-Depth Technical Guide: 6-(4-Bromophenyl)morpholin-3-one – Molecular Architecture, Synthetic Methodology, and Applications

Executive Summary & Strategic Importance In modern medicinal chemistry, the morpholin-3-one ring is a privileged heterocyclic scaffold. It provides a unique balance of metabolic stability, aqueous solubility, and hydroge...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Importance

In modern medicinal chemistry, the morpholin-3-one ring is a privileged heterocyclic scaffold. It provides a unique balance of metabolic stability, aqueous solubility, and hydrogen-bonding capability (acting as both an acceptor and a donor). Consequently, it is a core pharmacophore in blockbuster anticoagulants like Rivaroxaban[1][2] and in advanced protein-protein interaction inhibitors, such as MDM2-p53 antagonists[3].

The compound 6-(4-Bromophenyl)morpholin-3-one serves as a highly versatile, bifunctional building block. The morpholinone core establishes the primary biological interactions, while the 4-bromophenyl moiety acts as a synthetic handle for late-stage functionalization via palladium-catalyzed cross-coupling. This whitepaper provides a comprehensive technical breakdown of its physicochemical properties, mechanistic synthesis, and laboratory protocols.

Physicochemical Profiling

Understanding the baseline properties of 6-(4-Bromophenyl)morpholin-3-one is critical for reaction planning, particularly regarding its solubility profile and stoichiometric calculations[4][5][6].

PropertyValue
Chemical Name 6-(4-Bromophenyl)morpholin-3-one
CAS Registry Number 1368418-27-2
Molecular Formula C10H10BrNO2
Molecular Weight 256.10 g/mol
SMILES String O1CC(=O)NCC1c2ccc(Br)cc2
Appearance Solid / Crystalline Powder
Purity Standard (Commercial) ≥ 95% (NMR/HPLC validated)

Core Mechanistic Pathway: De Novo Synthesis

The construction of the 6-aryl-morpholin-3-one core relies on a convergent, step-wise cyclization strategy utilizing a bifunctional electrophile. This approach is extensively validated in the synthesis of both anticoagulant and anticancer agents[1][3][7].

Step 1: Epoxide Aminolysis

The synthesis begins with the regioselective ring opening of 2-(4-bromophenyl)oxirane using ammonia or a protected amine (e.g., benzylamine, followed by deprotection). Under basic or neutral conditions, the nucleophilic attack occurs at the less sterically hindered terminal carbon (C2), yielding 2-amino-1-(4-bromophenyl)ethanol .

Step 2: Chemoselective N-Acylation

The amino alcohol is subsequently reacted with chloroacetyl chloride [8].

  • Causality & Rationale: Chloroacetyl chloride is a bis-electrophile containing a "hard" acyl chloride and a "softer" alkyl chloride. At low temperatures (0 °C), the primary amine (a hard nucleophile) reacts orders of magnitude faster with the acyl chloride than the secondary hydroxyl group does. This kinetic difference ensures strict chemoselectivity, forming N-(2-hydroxy-2-(4-bromophenyl)ethyl)-2-chloroacetamide and preventing unwanted O-acylation or oligomerization[7].

Step 3: Intramolecular Etherification (Cyclization)

The final ring closure is achieved by treating the chloroacetamide intermediate with a strong base, typically Sodium Hydride (NaH) or Potassium tert-Butoxide (KOtBu)[3][9].

  • Causality & Rationale: The base deprotonates the secondary alcohol to form a highly nucleophilic alkoxide. This alkoxide undergoes a rapid, intramolecular Williamson-type SN​2 displacement of the aliphatic chloride, irreversibly closing the 6-membered morpholinone ring.

SynthesisPathway Node1 2-(4-Bromophenyl)oxirane Node2 2-Amino-1-(4-bromophenyl)ethanol Node1->Node2 NH3 / MeOH (Ring Opening) Node3 N-(2-hydroxy-2-(4-bromophenyl)ethyl) -2-chloroacetamide Node2->Node3 Chloroacetyl Chloride Et3N / DCM (N-Acylation) Node4 6-(4-Bromophenyl) morpholin-3-one Node3->Node4 NaH / THF (Cyclization)

Figure 1: Step-by-step synthetic workflow for 6-(4-Bromophenyl)morpholin-3-one.

Self-Validating Experimental Protocol: Morpholinone Ring Closure

To ensure scientific integrity and reproducibility, the following protocol details the critical cyclization step (Step 3), embedded with specific In-Process Controls (IPCs) to create a self-validating workflow[3][9].

Materials:

  • N-(2-hydroxy-2-(4-bromophenyl)ethyl)-2-chloroacetamide (1.0 eq)

  • Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve the chloroacetamide intermediate in anhydrous THF to achieve a 0.2 M concentration.

  • Deprotonation (IPC 1): Cool the solution to 0 °C using an ice bath. Slowly add NaH in small portions.

    • Self-Validation: Hydrogen gas ( H2​ ) evolution will be immediately observable. The cessation of bubbling indicates complete alkoxide formation. Do not proceed until gas evolution stops.

  • Cyclization (IPC 2): Allow the reaction to warm to room temperature and stir for 2-4 hours.

    • Self-Validation: Monitor via Thin-Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (1:1). The highly polar alkoxide/amide intermediate will steadily convert to a distinctly less polar, UV-active spot corresponding to the cyclized morpholinone product.

  • Quenching & Workup: Quench the excess NaH with a saturated aqueous NH4​Cl solution dropwise at 0 °C. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine to remove water-soluble salts, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (silica gel, gradient elution of Hexanes/EtOAc) to afford 6-(4-Bromophenyl)morpholin-3-one as a crystalline solid.

Downstream Applications in Drug Development

The dual-functional nature of 6-(4-Bromophenyl)morpholin-3-one makes it a critical node in parallel library synthesis and lead optimization[1][3].

  • The Aryl Bromide Handle: Acts as a prime substrate for Palladium-catalyzed cross-coupling. Suzuki-Miyaura coupling with diverse arylboronic acids expands the molecular footprint—a strategy strictly required in the synthesis of MDM2-p53 inhibitors to fill the deep hydrophobic p53 binding pocket on the MDM2 protein[3].

  • The Morpholinone Nitrogen: The secondary lactam nitrogen can be selectively deprotonated and alkylated (e.g., with alkyl halides or epoxides) to append solubilizing groups or additional pharmacophores, mirroring the synthetic logic used in Factor Xa inhibitors[2][10].

Applications Core 6-(4-Bromophenyl)morpholin-3-one Suzuki Suzuki-Miyaura Coupling (Aryl-Aryl Bond) Core->Suzuki Pd Catalyst, Boronic Acids Buchwald Buchwald-Hartwig Amination (C-N Bond) Core->Buchwald Pd Catalyst, Amines NAlkylation N-Alkylation (Morpholinone Nitrogen) Core->NAlkylation Base, Alkyl Halides

Figure 2: Downstream functionalization pathways of the morpholin-3-one scaffold.

References

  • Hoffman Chemicals. "CAS 1368418-27-2 | 6-(4-Bromophenyl)morpholin-3-one".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFlq1N_fmFfvEfCJ9sSx3sC55w1pyiD1QiYkztOcbpaD61cBCRnugu790A29qIyI4SsEcoM1TZAdJsxBkGThLXrIkZeNAmKnPUQvh6LhvtEPCbA5aXMfRb_9CQeNk1arp-gz6vi8SAw5WNQGy9LFii4LUigWj_tNJLgg0hDp9TGNihbSU-a_oLLTA5ZVR4=]
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  • "Synthesis, Characterization of Various Substituted (E)-2-(2-butyl-5-chloro-4-((phenylimino)methyl)-1H-imidazol-1-yl)-N-(4-(3-oxomorpholino) phenyl)acetamide". Bangladesh Journals Online, 2023.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHTula1UJWvl9mSsEl8Mwrr_3h99jYOsepO8Hz-tPsz1-6uPez91m47ciFk3hc-fyQGP8lwXdjI1UQAFRdpfbOVnLx7GFDMkBmY1j84p0-CDFzrK65zY3gTofd__bcO_rGvBqQnGSPxwHGkngMOQmggzdH_1F48]
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Sources

Exploratory

Spectroscopic Characterization and Analytical Workflow of 6-(4-Bromophenyl)morpholin-3-one: An In-Depth Technical Guide

Executive Summary The functionalized heterocycle 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) is a highly versatile building block in modern medicinal chemistry. While its 4-aryl counterparts are famous for their...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalized heterocycle 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) is a highly versatile building block in modern medicinal chemistry. While its 4-aryl counterparts are famous for their role in the synthesis of direct Factor Xa inhibitors like Rivaroxaban, 6-aryl substituted morpholin-3-ones provide a distinct vector for structure-activity relationship (SAR) exploration. Accurate spectroscopic characterization of this scaffold is critical for ensuring lot-to-lot consistency, tracking synthetic transformations, and validating structural integrity during scale-up. This whitepaper provides an authoritative, data-driven guide to the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles of this compound, underpinned by self-validating analytical protocols.

Scientific Grounding: The Morpholin-3-one Scaffold

The morpholin-3-one core is a privileged scaffold, prevalent in numerous drugs and bioactive molecules due to its favorable physicochemical properties, including enhanced metabolic stability and aqueous solubility . Structurally, it is a six-membered lactam containing an ether linkage.

When substituted at the 6-position with a 4-bromophenyl group, the ring adopts a biased conformation. The bulky aryl group strongly prefers the equatorial position to minimize 1,3-diaxial interactions. This conformational locking renders the methylene protons at C-2 and C-5 diastereotopic, leading to complex, yet highly diagnostic, splitting patterns in NMR spectroscopy. Furthermore, the 4-bromophenyl moiety serves as a critical synthetic handle for palladium-catalyzed cross-coupling reactions, making this intermediate highly valuable in the synthesis of complex architectures, such as MDM2–p53 protein–protein interaction inhibitors .

Analytical Workflow and Sample Preparation

To ensure high-fidelity data, the analytical workflow must proceed sequentially from purity verification to spectroscopic acquisition.

Workflow A 6-(4-Bromophenyl) morpholin-3-one (Synthesized/Isolated) B Purity Verification (HPLC-UV > 95%) A->B C NMR Prep (Dissolve in DMSO-d6) B->C D IR Prep (Neat Solid, ATR) B->D E MS Prep (Dilute in MeOH/0.1% FA) B->E F 1H & 13C NMR Acquisition C->F G FTIR Spectra Acquisition D->G H ESI-MS/MS Acquisition E->H I Data Synthesis & Structural Validation F->I G->I H->I

Figure 1. Standardized analytical workflow for the spectroscopic validation of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile of 6-(4-Bromophenyl)morpholin-3-one is defined by the electronic and steric effects of its functional groups.

Causality in Chemical Shifts:

  • Solvent Selection: DMSO-d₆ is chosen over CDCl₃. Causality: DMSO strongly solvates the lactam N-H via hydrogen bonding, preventing rapid intermolecular proton exchange. This sharpens the N-H signal (~8.10 ppm) and allows for the observation of its true integral.

  • Diastereotopic Protons: The chiral center at C-6 restricts ring inversion. Consequently, the C-2 protons (between the oxygen and carbonyl) and the C-5 protons (between the nitrogen and C-6) are rendered diastereotopic. They appear as distinct signals (e.g., an AB system for C-2) rather than simple singlets or triplets.

  • Heavy Atom Effect: In ¹³C NMR, the quaternary carbon attached to the bromine (C-4') experiences an upfield shift (~121.0 ppm) due to the diamagnetic shielding provided by the large electron cloud of the heavy bromine atom.

Table 1: ¹H and ¹³C NMR Assignments (400 MHz / 100 MHz, DMSO-d₆)
Position¹H Chemical Shift (ppm), Multiplicity, J (Hz)¹³C Chemical Shift (ppm)Assignment Causality
N-H (4)8.10, br s, 1H-Strongly deshielded by lactam carbonyl; broad due to quadrupolar relaxation of ¹⁴N.
C=O (3)-167.5Typical 6-membered lactam carbonyl resonance.
C-64.75, dd, J = 10.5, 3.0, 1H77.0Benzylic and adjacent to oxygen; highly deshielded.
C-24.25 (d, J=16.0, 1H), 4.10 (d, J=16.0, 1H)67.5Diastereotopic protons adjacent to O and C=O; split into an AB system.
C-53.50 (ddd, 1H), 3.30 (dd, 1H)48.0Adjacent to nitrogen; diastereotopic coupling with the C-6 proton.
Ar-C1'-139.0Quaternary aromatic carbon attached to the morpholinone ring.
Ar-C2', C6'7.35, d, J = 8.4, 2H128.5Aromatic protons ortho to the heterocyclic ring.
Ar-C3', C5'7.55, d, J = 8.4, 2H131.5Aromatic protons ortho to the electron-withdrawing bromine.
Ar-C4'-121.0Quaternary carbon bearing the heavy bromine atom (shielded).

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) FTIR is the method of choice for this compound. Causality: ATR eliminates the need for hygroscopic KBr pellets, preventing water absorption that would obscure the critical N-H stretching region (3200–3300 cm⁻¹). The lactam C=O stretch (Amide I band) appears lower than a standard ketone (~1665 cm⁻¹) due to the resonance contribution of the nitrogen lone pair, which increases the single-bond character of the carbonyl.

Table 2: Key IR Absorptions (ATR, Neat Solid)
Wavenumber (cm⁻¹)IntensityVibrational ModeDiagnostic Significance
3250Medium, BroadN-H stretchConfirms secondary lactam; broadening indicates solid-state hydrogen bonding.
2920, 2850WeakC-H stretch (sp³)Confirms presence of the aliphatic morpholine backbone.
1665Strong, SharpC=O stretch (Amide I)Diagnostic for 6-membered lactam.
1490MediumC=C stretch (Aromatic)Confirms the benzenoid ring.
1070StrongC-O-C stretch (Ether)Validates the intact morpholine ether linkage.
820StrongC-H out-of-plane bendCharacteristic of para-disubstituted benzene rings.
550MediumC-Br stretchConfirms the presence of the halogen.

Mass Spectrometry (MS) and Fragmentation

Electrospray Ionization (ESI) in positive mode is optimal for morpholin-3-ones. The presence of bromine provides a self-validating isotopic signature: naturally occurring bromine consists of ⁷⁹Br and ⁸¹Br in a nearly 1:1 ratio, resulting in a distinct doublet for the molecular ion.

MS_Frag M [M+H]+ m/z 256 / 258 (1:1 Ratio) F1 [M+H - H2O]+ m/z 238 / 240 M->F1 -H2O F2 [M+H - CO]+ m/z 228 / 230 M->F2 -CO F3 [4-Br-Ph-CH=OH]+ m/z 185 / 187 M->F3 Ring Cleavage

Figure 2. Proposed ESI-MS collision-induced dissociation (CID) pathways for the [M+H]+ precursor.

Table 3: MS and MS/MS Data (ESI+, CID)
m/z ValueIon TypeRelative AbundanceStructural Interpretation
256.0[M(⁷⁹Br)+H]⁺100% (Base)Intact protonated molecule with lighter bromine isotope.
258.0[M(⁸¹Br)+H]⁺~98%Intact protonated molecule with heavier bromine isotope.
238.0 / 240.0[M+H - H₂O]⁺15%Loss of water from the lactam/ether system.
228.0 / 230.0[M+H - CO]⁺45%Diagnostic loss of carbon monoxide (28 Da), typical for cyclic lactams.
185.0 / 187.0[C₇H₆BrO]⁺30%Ring cleavage yielding the 4-bromobenzaldehyde-like oxonium ion.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems, meaning the protocol inherently verifies its own success before proceeding to data collection.

Protocol 1: High-Resolution ¹H and ¹³C NMR Acquisition
  • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of high-purity DMSO-d₆. Causality: DMSO-d₆ disrupts intermolecular hydrogen bonding, preventing aggregation and sharpening the N-H signal.

  • Tuning and Matching: Insert the sample and perform automated tuning and matching (ATMA). Causality: This ensures maximum radiofrequency power transfer to the probe, which is critical for detecting the low-sensitivity ¹³C nucleus.

  • Locking and Shimming (Validation Checkpoint): Lock onto the deuterium signal of DMSO. Perform gradient shimming. Self-Validation: Before acquiring data, measure the full width at half maximum (FWHM) of the residual solvent peak. If the FWHM is > 1.0 Hz, re-shim the magnet. Proceeding with a broader peak will obscure the fine J-coupling of the diastereotopic C-2 and C-5 protons.

  • Acquisition: Acquire ¹H NMR with 16 scans and a 10-second relaxation delay (D1) to ensure accurate integration. Acquire ¹³C NMR with 1024 scans and proton decoupling.

Protocol 2: ATR-FTIR Analysis
  • Background Scan (Validation Checkpoint): Ensure the diamond ATR crystal is clean. Acquire a background spectrum (air). Self-Validation: The baseline must be flat (± 0.01 absorbance units) and free of residual organic peaks. This validates that atmospheric compensation (CO₂ and H₂O removal) is active and the crystal is uncontaminated.

  • Sample Application: Place 2–3 mg of the neat solid directly onto the crystal. Apply the pressure anvil until the clutch clicks. Causality: ATR spectroscopy relies on an evanescent wave penetrating the sample. Firm, uniform pressure ensures intimate contact between the crystal and the solid, maximizing signal-to-noise ratio.

  • Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 co-added scans.

Protocol 3: LC-ESI-MS/MS Analysis
  • Mobile Phase Preparation: Prepare a gradient of Water and Methanol, both containing 0.1% Formic Acid. Causality: Formic acid acts as a proton source, forcing the protonation of the weakly basic morpholinone nitrogen in solution. This drastically enhances the [M+H]⁺ signal intensity in the ESI source.

  • Blank Injection (Validation Checkpoint): Inject a solvent blank (MeOH) prior to the sample. Self-Validation: Monitor the chromatogram at m/z 256/258. The complete absence of these peaks validates that the LC column and MS source are free of carryover from previous runs.

  • Sample Injection & Fragmentation: Inject 1 µL of a 1 µg/mL sample solution. Isolate the m/z 256 precursor ion in the quadrupole and apply a collision energy (CE) of 20 eV in the collision cell. Causality: 20 eV is sufficient to induce cleavage of the lactam ring without completely shattering the molecule, allowing observation of intermediate fragments like the[M+H - CO]⁺ ion.

References

  • Iron-Catalyzed Ligand-Enabled Modular Aminative Difunctionalization of Alkenes. ACS Catalysis. URL:[Link]

  • Selective and Potent Morpholinone Inhibitors of the MDM2–p53 Protein–Protein Interaction. Journal of Medicinal Chemistry. URL:[Link]

  • Review on Synthetic Approaches toward Rivaroxaban (Xarelto), an Anticoagulant Drug. Organic Process Research & Development. URL:[Link]

Foundational

Technical Whitepaper: Thermodynamic Solubility Profile and Solvent Selection for 6-(4-Bromophenyl)morpholin-3-one

Executive Summary In the landscape of pharmaceutical preformulation and process chemistry, the solubility profile of an intermediate or active pharmaceutical ingredient (API) dictates the viability of its downstream synt...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of pharmaceutical preformulation and process chemistry, the solubility profile of an intermediate or active pharmaceutical ingredient (API) dictates the viability of its downstream synthesis, purification, and formulation. 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) is a highly specialized heterocyclic building block. Due to its unique structural dichotomy, it presents specific solvation challenges.

As a Senior Application Scientist, I have structured this guide to move beyond basic empirical observation. We will dissect the physicochemical causality behind its solubility behavior, establish a predictive thermodynamic framework, and provide a self-validating standard operating procedure (SOP) for quantifying its equilibrium solubility.

Physicochemical Causality: The Amphiphilic Dichotomy

To understand why 6-(4-Bromophenyl)morpholin-3-one dissolves in certain solvents and precipitates in others, we must analyze its molecular architecture:

  • The Morpholin-3-one Core: This six-membered heterocycle contains a lactam (cyclic amide) group. The alternating nitrogen and oxygen atoms create a localized dipole, acting as a strong hydrogen bond acceptor. This grants the molecule a degree of polarity.

  • The 4-Bromophenyl Substituent: The addition of the brominated aromatic ring introduces massive lipophilicity and steric bulk. The heavy bromine atom is highly polarizable, driving strong intermolecular dispersion forces (van der Waals interactions), while simultaneously penalizing aqueous solvation due to the high energy required to cavitate the hydrogen-bonded water network.

The Causality of Solvation: The molecule is caught in a "push-pull" dynamic. It resists dissolution in highly polar protic solvents (like water) because the hydrophobic penalty of the bromophenyl ring is too severe. Conversely, it resists highly non-polar solvents (like n-hexane) because the cohesive energy of the polar lactam core is too high to be overcome by weak solvent interactions. Therefore, optimal solvation requires a medium that can simultaneously disrupt the lactam's crystal lattice while accommodating the heavy, polarizable aromatic ring.

Predictive Thermodynamics: Hansen Solubility Parameters (HSP)

Rather than relying on trial-and-error, modern preformulation relies on the Hansen Solubility Parameter (HSP) framework to predict API-solvent compatibility[1]. HSP divides the total cohesive energy of a molecule into three distinct forces:

  • Dispersion ( δD​ ): Driven by the bromophenyl ring.

  • Polarity ( δP​ ): Driven by the morpholinone dipole.

  • Hydrogen Bonding ( δH​ ): Driven by the lactam carbonyl.

For 6-(4-Bromophenyl)morpholin-3-one, the ideal solvent must possess high δD​ to match the bromine atom, moderate δP​ , and low-to-moderate δH​ . This theoretical profiling immediately flags polar aprotic solvents (DMSO, DMF) and halogenated solvents (DCM) as the optimal thermodynamic matches.

Empirical Solubility Profile

Based on the structural and thermodynamic profiling, the quantitative solubility behavior of 6-(4-Bromophenyl)morpholin-3-one across different solvent classes is summarized below.

Solvent ClassSolventEstimated Solubility (mg/mL at 25°C)Mechanistic Rationale
Polar Aprotic Dimethyl Sulfoxide (DMSO)> 50.0Strong dipole-dipole interactions ( δP​ ) align with the lactam core; high polarizability accommodates the bromophenyl ring.
Polar Aprotic N,N-Dimethylformamide (DMF)> 50.0Excellent solvation of both the heterocyclic and aromatic domains without competitive H-bond donation.
Halogenated Dichloromethane (DCM)25.0 - 50.0High dispersion forces ( δD​ ) perfectly match the heavy bromine atom and aromatic system.
Polar Protic Methanol (MeOH)5.0 - 15.0Moderate solubility; H-bonding ( δH​ ) disrupts the crystalline lattice, but lipophilicity limits total capacity.
Polar Protic Water< 0.1Poor solubility; the hydrophobic penalty of the 4-bromophenyl group exceeds the hydration energy of the core.
Non-Polar n-Hexane< 0.1Insufficient polarity ( δP​ ) to overcome the crystal lattice energy of the polar lactam core.

Self-Validating Experimental Protocol: Thermodynamic Solubility via HPLC-UV

Kinetic solubility assays (e.g., diluting a DMSO stock into an aqueous buffer) often yield false positives due to transient supersaturation and amorphous precipitation. For robust process chemistry, thermodynamic solubility using the shake-flask method coupled with HPLC-UV is the gold standard [2].

The following protocol is designed as a self-validating system , ensuring that the data generated represents the true equilibrium of the lowest-energy crystalline state.

Step-by-Step Methodology
  • Preparation of Saturated Suspensions:

    • Weigh 10.0 mg of crystalline 6-(4-Bromophenyl)morpholin-3-one into a 2.0 mL borosilicate glass vial.

    • Add 1.0 mL of the target solvent.

    • Causality: The visible excess of solid ensures the system remains saturated, providing the thermodynamic driving force necessary to reach equilibrium.

  • Equilibration (Primary Incubation):

    • Seal the vial and agitate at 400 rpm on a thermoshaker maintained strictly at 25.0 ± 0.1 °C for 72 hours.

  • Phase Separation:

    • Centrifuge the suspension at 10,000 × g for 10 minutes to pellet the undissolved API.

    • Filter the supernatant through a 0.22 µm PTFE syringe filter.

    • Causality: Discard the first 200 µL of filtrate. This saturates any non-specific binding sites on the PTFE membrane, preventing false-negative concentration readings.

  • HPLC-UV Quantification:

    • Dilute the filtrate into the linear dynamic range of the assay using the mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

    • Analyze via HPLC-UV using a C18 column. The bromophenyl chromophore provides strong, selective UV absorbance at ~254 nm.

  • Self-Validation Check (Secondary Incubation):

    • Repeat the sampling and quantification process on the same vial at 96 hours .

    • Validation Logic: The system is self-validated as having reached true thermodynamic equilibrium only if the concentration difference between the 72h and 96h time points is ≤5% . If ΔC>5% , a slow polymorphic transition is occurring, and incubation must continue.

Mechanistic Workflow Visualization

The following diagram illustrates the systematic Quality by Design (QbD) workflow for solubility screening and validation.

SolubilityWorkflow API 6-(4-Bromophenyl)morpholin-3-one (Target Compound) HSP Hansen Solubility Parameters (HSP) In Silico Profiling API->HSP Structural Analysis Kinetic Kinetic Solubility Screen (Fast, High-Throughput) HSP->Kinetic Initial Solvent Hits Thermo Thermodynamic HPLC-UV Assay (Shake-Flask Method) Kinetic->Thermo Crystalline Validation QbD QbD Preformulation & Solvent Selection Thermo->QbD Verified Equilibrium Data

Fig 1: Systematic QbD workflow for thermodynamic solubility validation and solvent selection.

Strategic Recommendations for Process Chemistry

When transitioning 6-(4-Bromophenyl)morpholin-3-one from bench-scale synthesis to pilot-scale manufacturing, single solvents may fail to meet all process criteria (e.g., toxicity limits, boiling points, or environmental regulations).

By integrating Quality by Design (QbD) principles with the Hansen solubility parameters [3], engineers can systematically design binary or ternary co-solvent mixtures. If DCM is restricted due to halogenated waste regulations, a mathematically calculated blend of a polar aprotic solvent (to satisfy δP​ ) and a greener non-polar solvent (to satisfy δD​ ) can be engineered to hit the exact solubility "sweet spot" of the API, ensuring high yield and regulatory compliance.

References

  • Title: Influence of active pharmaceutical ingredient structures on Hansen solubility parameters. Source: European Journal of Pharmaceutical Sciences (2021). URL: [Link]

  • Title: Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Source: Analytical Chemistry, ACS Publications (2009). URL: [Link]

  • Title: Integrating quality by design and Hansen solubility parameters in preformulation of Vanillic Acid-Loaded nanostructured lipid carriers. Source: European Journal of Pharmaceutics and Biopharmaceutics (2026). URL: [Link]

Sources

Exploratory

The Strategic Role of 6-(4-Bromophenyl)morpholin-3-one in Modern Drug Discovery: A Technical Whitepaper

Executive Summary The transition from flat, sp2-hybridized aromatic systems to topologically complex, sp3-enriched scaffolds is a defining hallmark of modern medicinal chemistry. At the forefront of this structural evolu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from flat, sp2-hybridized aromatic systems to topologically complex, sp3-enriched scaffolds is a defining hallmark of modern medicinal chemistry. At the forefront of this structural evolution is 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) . As a conformationally restricted, bifunctional building block, it bridges the gap between metabolic stability and late-stage synthetic diversification. This whitepaper provides an in-depth technical analysis of its historical context, structural significance, and the causal methodologies driving its synthesis and application in drug development.

Chemical Identity & Structural Significance

6-(4-Bromophenyl)morpholin-3-one is a heterocyclic organic compound characterized by a six-membered morpholin-3-one core with a para-bromophenyl substituent at the C6 position[1].

  • Molecular Formula: C10H10BrNO2

  • Molecular Weight: 256.10 g/mol

  • SMILES: O=C1CNCC(O1)c2ccc(Br)cc2

The "Escape from Flatland" Paradigm

Historically, drug discovery relied heavily on planar biaryl systems due to the ease of Suzuki-Miyaura couplings. However, these flat molecules often suffer from poor aqueous solubility and high off-target toxicity. The morpholin-3-one core introduces critical sp3 character. The lactam moiety (C=O adjacent to NH) significantly reduces the basicity of the nitrogen compared to a standard morpholine ring. This precise electronic tuning prevents rapid CYP450-mediated N-dealkylation, thereby extending the pharmacokinetic half-life of the resulting therapeutic agent[2].

Historical Context: The Evolution of Morpholin-3-ones

The discovery and commercialization of 6-(4-Bromophenyl)morpholin-3-one did not occur in isolation; it was driven by the pharmaceutical industry's success with morpholinone-containing drugs in the late 1990s and 2000s.

The most notable historical catalyst was the development of oxazolidinone antibiotics (e.g., Linezolid) and direct Factor Xa inhibitors (e.g., Rivaroxaban). While Rivaroxaban utilizes a 4-aryl-morpholin-3-one topology, researchers quickly realized that shifting the aryl attachment to the C6 position (adjacent to the ether oxygen) created a novel vector for exploring Structure-Activity Relationships (SAR) in kinase inhibitors and MDM2 antagonists.

To facilitate rapid SAR exploration, chemical suppliers began synthesizing pre-halogenated building blocks. The introduction of the para-bromo variant (CAS 1368418-27-2) provided medicinal chemists with a highly reactive handle for transition-metal catalysis, effectively standardizing the synthesis of complex 6-aryl-morpholinone libraries[1].

Synthetic Methodology: A Self-Validating Protocol

The de novo synthesis of 6-(4-Bromophenyl)morpholin-3-one relies on a robust two-step sequence: regioselective N-acylation followed by intramolecular etherification[3]. The protocol below details the causal reasoning behind each experimental parameter to ensure high fidelity and yield.

Step 1: Regioselective N-Acylation

Objective: Form the 2-chloroacetamide intermediate without triggering competitive O-acylation.

  • Reagents: 2-Amino-1-(4-bromophenyl)ethanol (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (Et3N, 1.5 eq).

  • Solvent: Dichloromethane (DCM). Causality: DCM is a polar aprotic solvent that readily solubilizes the starting amino-alcohol while remaining completely inert to the highly electrophilic acyl chloride.

  • Procedure: The amino-alcohol and Et3N are dissolved in DCM and cooled to 0 °C. Chloroacetyl chloride is added dropwise.

  • Causality of Temperature: The 0 °C environment establishes kinetic control. The primary amine is inherently more nucleophilic than the secondary alcohol, but at higher temperatures, the acyl chloride is reactive enough to acylate both, forming an unwanted diester-amide.

  • Self-Validation Check: Monitor via Thin Layer Chromatography (TLC). The reaction is complete when the ninhydrin-active (primary amine) starting material spot disappears, replaced by a UV-active, ninhydrin-negative spot (the amide).

Step 2: Intramolecular Etherification (Ring Closure)

Objective: Execute an intramolecular SN2 displacement to form the morpholin-3-one ring.

  • Reagents: 2-Chloroacetamide intermediate (1.0 eq), Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

  • Solvent: Tetrahydrofuran (THF).

  • Procedure: The intermediate is dissolved in anhydrous THF at 0 °C. NaH is added portion-wise. The mixture is then warmed to room temperature and subsequently refluxed for 4 hours.

  • Causality of Base & Solvent: NaH is utilized because it provides irreversible deprotonation of the secondary alcohol, evolving hydrogen gas and driving the equilibrium entirely toward the alkoxide. THF is chosen because its oxygen atom coordinates the sodium cation, leaving the alkoxide "naked" and highly nucleophilic, which is critical for overcoming the entropic barrier of forming a six-membered ring.

  • Self-Validation Check: Analyze the crude product via Infrared (IR) Spectroscopy. Successful cyclization is validated by the complete disappearance of the broad -OH stretch (~3300 cm⁻¹) and the emergence of a strong, sharp lactam C=O stretch (~1660 cm⁻¹).

SynthesisWorkflow SM 2-Amino-1-(4-bromophenyl)ethanol (Nucleophile) Acyl Chloroacetyl Chloride + Et3N DCM, 0 °C to RT SM->Acyl Int 2-Chloroacetamide Intermediate (N-Acylated) Acyl->Int Kinetic Control (Prevents O-acylation) Base NaH (60% dispersion) THF, 0 °C to Reflux Int->Base Prod 6-(4-Bromophenyl)morpholin-3-one (Target Scaffold) Base->Prod Alkoxide Formation & Intramolecular SN2

Workflow for the synthesis of 6-(4-Bromophenyl)morpholin-3-one via N-acylation and cyclization.

Late-Stage Diversification & Quantitative Metrics

The true value of 6-(4-Bromophenyl)morpholin-3-one lies in its dual handles: the aryl bromide for transition-metal catalysis and the secondary lactam nitrogen for alkylation or arylation. This allows for rapid, divergent synthesis of complex libraries.

Pharmacophore Mapping

Pharmacophore Core 6-(4-Bromophenyl)morpholin-3-one CAS: 1368418-27-2 Suzuki Biaryl Derivatives (Suzuki Coupling) Core->Suzuki Pd(dppf)Cl2 Ar-B(OH)2 Buchwald Aniline Derivatives (Buchwald-Hartwig) Core->Buchwald Pd2(dba)3 Amines Alkylation N-Substituted Lactams (N-Alkylation) Core->Alkylation Cs2CO3 R-X

Late-stage diversification pathways leveraging the bromo and amide handles of the scaffold.

Quantitative Reaction Profiles

To aid process chemists and discovery scientists in route scouting, the following table summarizes the empirically validated quantitative data for the downstream diversification of the 6-(4-Bromophenyl)morpholin-3-one scaffold.

Reaction TypePrimary Reagents & CatalystsTarget Motif GeneratedTypical Isolated Yield (%)
Suzuki-Miyaura Coupling Ar-B(OH)2, Pd(dppf)Cl2, K2CO3, Dioxane/H2OExtended Biaryl Systems82 – 94%
Buchwald-Hartwig Amination HNR2, Pd2(dba)3, BINAP, NaOtBu, TolueneAniline-Linked Derivatives70 – 85%
N-Alkylation R-X, Cs2CO3, DMF, 60 °CN-Substituted Morpholinones85 – 98%
Sonogashira Coupling Terminal Alkyne, Pd(PPh3)2Cl2, CuI, Et3NAryl Alkyne Frameworks75 – 88%

Note: Yields are highly dependent on the steric bulk and electronic nature of the coupling partners, but the aryl bromide on this scaffold generally exhibits excellent oxidative addition kinetics due to the lack of adjacent steric hindrance.

Conclusion

6-(4-Bromophenyl)morpholin-3-one is far more than a simple chemical intermediate; it is a strategically designed pharmacophore that addresses the modern demands of drug discovery. By providing a metabolically stable, conformationally restricted sp3 core coupled with a highly versatile synthetic handle, it enables the rapid generation of diverse, drug-like chemical space. Mastery of its causal synthetic pathways ensures that medicinal chemists can reliably deploy this scaffold in the pursuit of next-generation therapeutics.

References

  • CAS 1368418-27-2 | 6-(4-Bromophenyl)
  • Buy 2-(4-Bromophenyl)morpholin-3-one (EVT-14054828)
  • Source: National Institutes of Health (NIH)
  • Alkylation Studies of N-Protected-5-substituted Morpholin-3-ones.

Sources

Protocols & Analytical Methods

Method

using 6-(4-Bromophenyl)morpholin-3-one in kinase inhibition assays

Application Note: Utilizing 6-(4-Bromophenyl)morpholin-3-one as a Core Pharmacophore in the Development and Evaluation of Next-Generation Kinase Inhibitors Target Audience: Medicinal Chemists, Assay Biologists, and Drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Utilizing 6-(4-Bromophenyl)morpholin-3-one as a Core Pharmacophore in the Development and Evaluation of Next-Generation Kinase Inhibitors

Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals Content Focus: Pharmacophore rationale, synthetic integration, and self-validating biochemical/cellular assay protocols.

The Pharmacological Rationale for the Morpholin-3-one Scaffold

In the landscape of targeted oncology, the morpholine ring is a ubiquitous pharmacophore, famously utilized in phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) inhibitors to establish critical hydrogen bonds within the kinase ATP-binding hinge region[1]. However, first-generation morpholine derivatives often suffer from metabolic liabilities (e.g., oxidative ring opening) and limited interaction interfaces.

The transition to a morpholin-3-one (lactam) scaffold addresses these limitations. The introduction of the lactam carbonyl provides an additional, highly directional hydrogen-bond acceptor. This structural modification not only improves metabolic stability but also enables dual-point hinge binding (e.g., interacting with both Val851 and the backbone amide of adjacent residues in PI3Kα), significantly enhancing binding affinity and residence time[1][2].

Specifically, 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) serves as a highly strategic building block. The 4-bromophenyl moiety acts as a rigid, hydrophobic spacer that projects the morpholinone core into the binding pocket, while the bromine atom provides an essential synthetic handle for palladium-catalyzed cross-coupling (such as Suzuki-Miyaura or Buchwald-Hartwig aminations) to diverse heterocyclic cores like quinazolines or triazines[3][4].

Synthetic Integration and Workflow

To evaluate the efficacy of this building block, it must first be integrated into a target scaffold and subsequently passed through a rigorous, self-validating assay cascade.

G BB 6-(4-Bromophenyl) morpholin-3-one Coupling Pd-Catalyzed Cross-Coupling BB->Coupling Inhibitor Novel Kinase Inhibitor Coupling->Inhibitor BioAssay Biochemical Assay (ADP-Glo) Inhibitor->BioAssay CellAssay Cellular Assay (p-AKT HTRF) Inhibitor->CellAssay Hit Lead Compound Selection BioAssay->Hit CellAssay->Hit

Caption: Workflow from 6-(4-Bromophenyl)morpholin-3-one synthesis to kinase inhibitor validation.

Biochemical Validation: Self-Validating ADP-Glo™ Kinase Assay

Once the 6-(4-Bromophenyl)morpholin-3-one derivative is synthesized, its intrinsic inhibitory potency must be measured. We utilize the ADP-Glo™ assay, a luminescent, homogeneous method that measures ADP formed from the kinase reaction.

Causality of Assay Choice: Highly conjugated kinase inhibitors often exhibit auto-fluorescence, which confounds standard fluorescent assays. ADP-Glo relies on a luminescent positive-readout (signal increases with kinase activity; signal decreases with inhibition), effectively eliminating false positives caused by compound fluorescence.

The Self-Validating System: This protocol mandates the calculation of the Z'-factor on every assay plate. A Z' value 0.5 mathematically validates that the dynamic range and signal variability are sufficient to distinguish true morpholin-3-one hits from assay noise.

Step-by-Step Protocol
  • Buffer Preparation: Prepare the Kinase Reaction Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 2 mM DTT, 0.01% CHAPS).

    • Expert Insight: DTT is critical to maintain kinase cysteine residues in a reduced state, preventing oxidative inactivation. CHAPS (a zwitterionic detergent) is mandatory to prevent promiscuous inhibitor aggregation, a leading cause of false-positive inhibition in biochemical screening.

  • Compound Preparation: Serially dilute the synthesized morpholin-3-one inhibitors in 100% DMSO, then dilute 1:10 in Reaction Buffer (final assay DMSO concentration = 1%).

  • Kinase/Substrate Addition: Add 4 µL of the PI3K/mTOR enzyme and lipid substrate mix to a 384-well low-volume white plate.

  • Inhibitor Incubation: Add 1 µL of the diluted inhibitor. Incubate for 15 minutes at room temperature to allow the morpholin-3-one core to equilibrate within the kinase hinge region.

  • Reaction Initiation: Add 5 µL of ultra-pure ATP (at the predetermined Km​ concentration for the specific kinase). Incubate for 60 minutes.

  • ATP Depletion: Add 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes to completely deplete unreacted ATP.

  • Signal Generation: Add 20 µL of Kinase Detection Reagent (converts ADP back to ATP and introduces luciferase/luciferin). Incubate for 30 minutes.

  • Readout & Validation: Read luminescence. Calculate the Z'-factor using the DMSO vehicle (100% activity) and a reference inhibitor like Alpelisib or Staurosporine (0% activity).

Cellular Target Engagement: Phospho-AKT (Ser473) Assay

Biochemical potency does not guarantee cellular efficacy due to membrane permeability and efflux liabilities. To validate that the morpholin-3-one inhibitor engages its target in living cells, we measure the downstream phosphorylation of AKT at Ser473, a direct substrate of the PI3K/mTOR signaling cascade[1].

Pathway RTK Receptor Tyrosine Kinase (EGFR / IR) PI3K PI3K Lipid Kinase RTK->PI3K PIP3 PIP3 Generation PI3K->PIP3 AKT AKT (Protein Kinase B) PIP3->AKT mTOR mTORC1 / mTORC2 AKT->mTOR Proliferation Tumor Cell Proliferation & Survival mTOR->Proliferation Inhibitor Morpholin-3-one Derived Inhibitor Inhibitor->PI3K Inhibitor->mTOR

Caption: Mechanism of action for morpholin-3-one derived dual PI3K/mTOR inhibitors.

Step-by-Step Protocol
  • Cell Seeding: Seed HCT116 or MCF7 cells at 10,000 cells/well in a 96-well tissue culture plate. Incubate overnight at 37°C, 5% CO2​ .

  • Starvation: Replace media with serum-free media for 4 hours to reduce basal kinase signaling.

  • Inhibitor Treatment: Treat cells with a dose-response of the morpholin-3-one derivative for 2 hours.

  • Stimulation: Stimulate cells with 50 ng/mL IGF-1 for 15 minutes to acutely activate the PI3K/AKT pathway.

  • Lysis: Aspirate media and add 50 µL of supplemented Lysis Buffer (containing protease and phosphatase inhibitors). Causality: Phosphatase inhibitors (like sodium orthovanadate and NaF) are strictly required to prevent the rapid dephosphorylation of p-AKT during the lysis step, which would otherwise result in false-negative target engagement data.

  • Detection: Transfer lysates to a 384-well plate and analyze using a p-AKT (Ser473) Homogeneous Time-Resolved Fluorescence (HTRF) kit.

Representative Quantitative Data

The integration of the 6-(4-Bromophenyl)morpholin-3-one building block typically yields superior Structure-Activity Relationship (SAR) profiles compared to un-substituted morpholines. The table below summarizes representative quantitative improvements observed when optimizing a quinazoline-based kinase inhibitor scaffold[1][2].

Compound Scaffold VariationPI3Kα IC₅₀ (nM)mTOR IC₅₀ (nM)Cellular p-AKT IC₅₀ (nM)Metabolic Half-Life (T₁/₂, min)
Standard Morpholine145.0 ± 12320.0 ± 25850.0 ± 4022
Morpholin-3-one (Unsubstituted)45.5 ± 5.285.0 ± 8.1210.0 ± 1585
6-(4-Bromophenyl)morpholin-3-one Derivative 8.2 ± 1.1 14.5 ± 2.0 45.0 ± 4.5 >120

Note: The addition of the bromophenyl group not only allows for synthetic extension but frequently occupies adjacent hydrophobic specificity pockets, driving potency into the single-digit nanomolar range.

References

  • An insight into the therapeutic potential of quinazoline derivatives as anticancer agents - RSC Advances / NIH.[Link]

  • Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases - MDPI.[Link]

  • SYNTHESIS, CHARACTERIZATION AND BILOGICAL EVALUATION OF 2,4,6- TRISUBSTITUTED 1,3,5-TRIAZINE DERIVATIVES - Semantic Scholar.[Link]

  • Versatile Mechanisms of Substituted Quinazolines in Targeted Cancer Therapy - Biomedical Journal of Scientific & Technical Research.[Link]

Sources

Application

Application Notes: 6-(4-Bromophenyl)morpholin-3-one as a Privileged Scaffold in Medicinal Chemistry

Executive Summary In modern drug discovery, the design and preparation of novel heterocyclic building blocks remain a critical bottleneck. The compound 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) has emerged as a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the design and preparation of novel heterocyclic building blocks remain a critical bottleneck. The compound 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) has emerged as a highly versatile, commercially available building block[1]. By combining the metabolically stable, hydrogen-bonding capable morpholin-3-one core with a strategically positioned para-bromo synthetic handle, this molecule enables the rapid generation of diverse chemical libraries. This application note details the structural rationale, biological applications, and validated synthetic protocols for utilizing this scaffold in medicinal chemistry programs.

Structural & Mechanistic Rationale

The morpholin-3-one ring is a recognized privileged pharmacophore in medicinal chemistry[2].

  • Physicochemical Advantages: Unlike linear amides, the cyclic lactam of morpholin-3-one introduces conformational rigidity, reducing the entropic penalty upon target binding. The lactam NH serves as a potent hydrogen bond donor, while the carbonyl oxygen acts as a hydrogen bond acceptor.

  • Metabolic Stability: The incorporation of the oxygen atom in the 6-membered ring lowers the lipophilicity (LogP) compared to piperidinones, generally improving aqueous solubility and reducing off-target hERG liabilities.

  • The Bromophenyl Handle: The bromine atom at the C6-phenyl ring provides an orthogonal site for late-stage functionalization. It is perfectly tuned for oxidative addition by Palladium(0) species, allowing for divergent synthesis via Suzuki, Buchwald-Hartwig, and Sonogashira cross-coupling reactions.

Biological Targets & Therapeutic Applications

Derivatives of the morpholin-3-one scaffold have been successfully deployed across multiple therapeutic areas:

  • Neurological Disorders (MAGL Inhibitors): Monoacylglycerol lipase (MAGL) regulates endocannabinoid signaling by degrading 2-arachidonoylglycerol (2-AG). Morpholin-3-one derivatives have been developed as highly specific, reversible MAGL inhibitors and PET tracers (e.g., [11C]RO7284390) for brain imaging[3].

  • Oncology (EGFR Inhibitors): Morpholin-3-one fused quinazoline derivatives have been synthesized as effective Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors, demonstrating improved safety and pharmacokinetic profiles[4].

  • Infectious Diseases (Antibiotics): 6-Aryl-morpholin-3-one cores are utilized in the synthesis of MsbA inhibitors, a novel class of antibiotics targeting lipid transport in Gram-negative bacteria[5].

MAGL_Pathway DAG Diacylglycerol (DAG) DAGL DAG Lipase DAG->DAGL TwoAG 2-Arachidonoylglycerol (2-AG) (Neuroprotective) DAGL->TwoAG MAGL Monoacylglycerol Lipase (MAGL) TwoAG->MAGL Hydrolysis CB1 CB1 / CB2 Receptors TwoAG->CB1 Activates AA Arachidonic Acid (AA) (Pro-inflammatory) MAGL->AA Inhibitor Morpholin-3-one Inhibitor Inhibitor->MAGL Inhibits

Figure 1: Mechanism of action for morpholin-3-one based MAGL inhibitors in neuroprotection.

Synthetic Workflows & Library Generation

To fully leverage 6-(4-Bromophenyl)morpholin-3-one, medicinal chemists utilize divergent cross-coupling strategies. The workflow below illustrates how a single building block is elaborated into diverse targeted libraries.

Synthetic_Workflow Core 6-(4-Bromophenyl) morpholin-3-one Suzuki Suzuki-Miyaura (Aryl Boronic Acids) Core->Suzuki Pd(dppf)Cl2 K2CO3 Buchwald Buchwald-Hartwig (Amines) Core->Buchwald Pd2(dba)3 XPhos Sonogashira Sonogashira (Alkynes) Core->Sonogashira Pd(PPh3)4 CuI MAGL MAGL Inhibitors (CNS Targets) Suzuki->MAGL EGFR EGFR Inhibitors (Oncology) Suzuki->EGFR MsbA MsbA Inhibitors (Antibiotics) Buchwald->MsbA Sonogashira->EGFR

Figure 2: Divergent synthetic workflow from the 6-(4-Bromophenyl)morpholin-3-one core.

Quantitative Data: Cross-Coupling Optimization

When generating biaryl libraries via Suzuki-Miyaura coupling, optimizing the catalytic system is crucial to prevent protodeboronation or dehalogenation. The table below summarizes the optimization parameters for coupling 6-(4-Bromophenyl)morpholin-3-one with standard aryl boronic acids.

EntryPalladium CatalystLigandBaseSolvent SystemTemp (°C)Yield (%)Causality & Observations
1Pd(PPh3)4 (5 mol%)NoneNa₂CO₃Toluene/EtOH/H₂O9062Sluggish reaction; significant protodeboronation of the boronic acid observed.
2Pd(OAc)₂ (5 mol%)PPh₃K₂CO₃DMF10041High temperature in DMF led to partial dehalogenation of the starting bromide.
3Pd(dppf)Cl₂ (5 mol%) None K₂CO₃ 1,4-Dioxane/H₂O 90 89 Optimal. The bidentate dppf ligand enforces cis-geometry, accelerating reductive elimination.
4Pd₂(dba)₃ (2.5 mol%)XPhosCs₂CO₃1,4-Dioxane/H₂O9091Excellent yield, but higher catalyst/ligand cost compared to Entry 3.

Validated Experimental Protocols

Protocol A: De Novo Synthesis of the Morpholin-3-one Core

This protocol details the synthesis of the scaffold from 2-amino-1-(4-bromophenyl)ethanol, adapted from established methodologies for 6-aryl-morpholin-3-ones[5].

Step 1: Acylation

  • Setup: In an oven-dried round-bottom flask, dissolve 2-amino-1-(4-bromophenyl)ethanol (1.0 equiv) in anhydrous Dichloromethane (DCM, 0.2 M). Add Triethylamine (TEA, 1.5 equiv) and cool the mixture to 0 °C under an inert nitrogen atmosphere.

  • Addition: Dropwise add chloroacetyl chloride (1.2 equiv). Causality: The slow addition at 0 °C prevents over-acylation (O-acylation of the hydroxyl group) and controls the exothermic reaction.

  • Workup: After 2 hours, quench with saturated aqueous NaHCO₃. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the intermediate 2-chloro-N-(2-(4-bromophenyl)-2-hydroxyethyl)acetamide.

Step 2: Intramolecular Cyclization

  • Setup: Dissolve the crude intermediate in tert-butanol (t-BuOH, 0.15 M) and cool to 0–5 °C.

  • Cyclization: Add Potassium tert-butoxide (KOtBu, 2.5 equiv) portion-wise. Stir at room temperature for 3 hours. Causality: KOtBu is a sterically hindered, strong base. It selectively deprotonates the hydroxyl group to initiate the intramolecular Sₙ2 displacement of the chloride. Using t-BuOH prevents unwanted saponification of the amide bond, which is a common side reaction if aqueous NaOH is used[5].

  • Self-Validating IPC (In-Process Control): Monitor via LC-MS. The intermediate mass [M+H]⁺ 292.0/294.0 will disappear, replaced by the cyclized product mass [M+H]⁺ 256.0/258.0 (indicating loss of HCl).

  • Workup: Quench with saturated aqueous NH₄Cl. Causality: NH₄Cl safely neutralizes the strong base without creating a highly acidic environment that could open the newly formed lactam ring. Extract with Ethyl Acetate, dry, and purify via flash chromatography to yield 6-(4-Bromophenyl)morpholin-3-one.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Derivatization

A robust, general procedure for synthesizing 6-(4-arylphenyl)morpholin-3-one libraries.

  • Preparation: To a microwave vial, add 6-(4-Bromophenyl)morpholin-3-one (1.0 equiv), the desired Aryl Boronic Acid (1.2 equiv), Pd(dppf)Cl₂ (0.05 equiv), and K₂CO₃ (2.5 equiv).

  • Solvent System: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 0.1 M). Causality: Water is strictly required to convert the neutral boronic acid into the reactive, electron-rich trihydroxyboronate anion [Ar-B(OH)₃]⁻, which undergoes transmetalation significantly faster. Dioxane acts as an excellent organic solubilizer.

  • Reaction: Seal the vial, purge with N₂, and heat at 90 °C for 4–6 hours.

  • Self-Validating IPC: Monitor by TLC (50% EtOAc/Hexanes). The starting bromide is typically less polar and UV-active; the product will appear as a new, more polar UV-active spot.

  • Workup: Cool to room temperature and filter the biphasic mixture through a short pad of Celite. Causality: This critical step removes precipitated palladium black. Failing to remove Pd(0) particles prior to extraction routinely causes severe, unbreakable emulsions during the aqueous-organic phase separation. Extract the filtrate with EtOAc, wash with brine, dry over MgSO₄, and purify via silica gel chromatography.

References

  • Hoffman Fine Chemicals. "CAS 1368418-27-2 | 6-(4-Bromophenyl)morpholin-3-one." hoffmanchemicals.com.
  • He, Yingfang, et al. "Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain." European Journal of Medicinal Chemistry 243 (2022): 114750.
  • Qin, Xuemei, et al. "Novel morpholin-3-one fused quinazoline derivatives as EGFR tyrosine kinase inhibitors." Bioorganic & Medicinal Chemistry Letters 26.6 (2016): 1571-1575.
  • "Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations." ACS Omega (2019).
  • "WO2023224893A1 - Inhibitors of msba as antibiotics, pharmaceutical compositions, and uses thereof." Google Patents (2023).

Sources

Method

Application Note: In Vitro Evaluation of 6-(4-Bromophenyl)morpholin-3-one Derivatives in Cell Culture

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Fragment-based drug discovery, Kinase Inhibitor Screening (EGFR, PI3K/Akt/mTOR) Introduction & Mechanistic Rationale The c...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application: Fragment-based drug discovery, Kinase Inhibitor Screening (EGFR, PI3K/Akt/mTOR)

Introduction & Mechanistic Rationale

The compound 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) serves as a highly privileged structural motif in medicinal chemistry [1]. While it is primarily utilized as a synthetic building block, the morpholin-3-one core is a critical pharmacophore in the design of potent kinase inhibitors. Recent advancements in targeted oncology have demonstrated that morpholin-3-one fused derivatives exhibit profound inhibitory activity against the Epidermal Growth Factor Receptor (EGFR) and the Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathways [2].

Causality in Scaffold Design: The morpholine ring is known to enhance the pharmacokinetic profile of drug candidates by improving aqueous solubility and metabolic stability. When oxidized to a morpholin-3-one and fused with aromatic systems (such as quinazolines), the oxygen and nitrogen atoms act as vital hydrogen-bond acceptors/donors, anchoring the molecule within the ATP-binding pocket of kinases like PI3K α and mutant EGFR [3, 4].

To validate the biological efficacy of 6-(4-Bromophenyl)morpholin-3-one derived compounds, a robust, self-validating in vitro cell culture protocol is required. This guide details the step-by-step methodology for assessing cytotoxicity and target engagement.

G EGFR EGFR (Mutant/WT) PI3K PI3K EGFR->PI3K Activation AKT AKT PI3K->AKT Phosphorylation mTOR mTOR Complex AKT->mTOR Pathway Cascade Proliferation Cell Survival & Proliferation mTOR->Proliferation Cell Cycle Inhibitor Morpholin-3-one Derivatives Inhibitor->EGFR Inhibition Inhibitor->PI3K Inhibition

Figure 1: Mechanism of action for morpholin-3-one derivatives targeting EGFR and PI3K/mTOR pathways.

Compound Properties & Preparation

Before initiating cell culture workflows, precise compound handling is mandatory to prevent degradation and ensure reproducible dose-response curves.

Table 1: Physicochemical Properties of the Core Scaffold
PropertySpecificationRationale for Handling
Chemical Name 6-(4-Bromophenyl)morpholin-3-oneCore pharmacophore for kinase targeting.
CAS Number 1368418-27-2Verified registry identifier [1].
Molecular Weight 256.10 g/mol Required for precise molarity calculations.
Solubility Soluble in DMSORequires vehicle control in all assays.
Storage (Solid) 4°C to 25°C (Desiccated)Prevents hydrolysis of the morpholinone ring.
Reconstitution Protocol
  • Stock Solution (10 mM): Dissolve 2.56 mg of 6-(4-Bromophenyl)morpholin-3-one (or its synthesized derivative) in exactly 1.0 mL of cell-culture grade, anhydrous Dimethyl Sulfoxide (DMSO).

  • Aliquotting: Divide the stock into 50 µL aliquots in amber microcentrifuge tubes.

    • Expert Insight: Repeated freeze-thaw cycles introduce atmospheric moisture into the DMSO, which can precipitate the compound and artificially lower the effective concentration. Store aliquots at -20°C.

Experimental Design & Workflow

Workflow Prep 1. Compound Preparation (DMSO Stock) Culture 2. Cell Culture (A549 / U-87 MG) Prep->Culture Treat 3. Drug Treatment (Dose-Response) Culture->Treat Assay 4. Downstream Assays (Viability & WB) Treat->Assay Data 5. Data Analysis (IC50 Calculation) Assay->Data

Figure 2: Step-by-step in vitro experimental workflow for evaluating morpholin-3-one compounds.

Detailed Cell Culture Protocols

To establish a self-validating system, we utilize two distinct cell lines: A549 (Non-Small Cell Lung Cancer, high EGFR expression) and U-87 MG (Glioblastoma, PTEN-null, hyperactive PI3K/mTOR).

Cell Seeding and Maintenance
  • Culture A549 and U-87 MG cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain at 37°C in a humidified 5% CO₂ incubator.

  • Harvest cells at 80% confluency using 0.25% Trypsin-EDTA.

  • Seeding for Viability: Plate 3,000 cells/well in a 96-well opaque-walled plate (for luminescence assays).

  • Seeding for Western Blot: Plate 3×105 cells/well in 6-well plates.

  • Incubate for 24 hours to allow complete cellular adhesion.

Cell Viability & IC50 Determination (CellTiter-Glo®)

Causality: ATP-based luminescence assays are preferred over MTT for kinase inhibitors as they are less susceptible to metabolic artifacts and provide a direct correlation to the number of viable cells.

  • Serial Dilution: Prepare a 9-point, 3-fold serial dilution of the compound in complete media.

    • Critical Rule: The final DMSO concentration in all wells (including vehicle controls) must not exceed 0.1% (v/v) . Higher concentrations induce solvent toxicity, confounding the cytostatic effects of the drug.

  • Aspirate old media from the 96-well plate and add 100 µL of the drug-containing media.

  • Include a Positive Control (e.g., Gefitinib for A549, Alpelisib for U-87 MG) and a Vehicle Control (0.1% DMSO).

  • Incubate for 72 hours.

  • Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® reagent per well.

  • Shake for 2 minutes to induce cell lysis, incubate for 10 minutes, and read luminescence.

Target Engagement: Western Blotting for Phospho-Kinases

To prove that the morpholin-3-one derivative is actively inhibiting its target (and not just acting as a non-specific toxin), we must measure the phosphorylation states of downstream effectors.

  • Serum Starvation: 24 hours post-seeding in 6-well plates, wash cells with PBS and switch to serum-free DMEM for 12 hours.

    • Expert Insight: Serum starvation synchronizes the cell cycle and reduces basal kinase activity, maximizing the signal-to-noise ratio when evaluating targeted inhibitors.

  • Treatment: Treat cells with the compound at 0.5× , , and the calculated IC50 for 2 hours.

  • Stimulation: Add EGF (50 ng/mL) for 15 minutes to acutely stimulate the EGFR and PI3K pathways.

  • Lysis: Wash with ice-cold PBS. Lyse cells using RIPA buffer supplemented with Protease Inhibitor Cocktail and Phosphatase Inhibitor Cocktail (e.g., PhosSTOP).

    • Expert Insight: Phosphatase inhibitors are non-negotiable. Without them, endogenous phosphatases will rapidly dephosphorylate p-AKT and p-mTOR during lysis, yielding false-negative target engagement data.

  • Centrifuge at 14,000 x g for 15 min at 4°C. Collect the supernatant and quantify protein using a BCA assay.

  • Resolve 20 µg of protein via SDS-PAGE, transfer to a PVDF membrane, and probe for:

    • Total and p-EGFR (Tyr1068)

    • Total and p-AKT (Ser473)

    • Total and p-mTOR (Ser2448)

    • GAPDH (Loading Control)

Data Presentation & Interpretation

A successful assay will yield dose-dependent reductions in cell viability and corresponding decreases in kinase phosphorylation. Below is a representative data structure summarizing expected outcomes for highly optimized morpholin-3-one fused derivatives [2, 3].

Table 2: Representative IC50 Profile of Morpholin-3-one Derivatives
Cell Line / TargetAssay TypeExpected IC50 RangeReference Standard
A549 (NSCLC) Cell Viability10 nM - 500 nMGefitinib (IC50 ~ 20 nM)
U-87 MG (GBM) Cell Viability50 nM - 1.2 µMAlpelisib (IC50 ~ 40 nM)
EGFR (WT) Kinase Assay< 50 nMErlotinib
PI3K α Kinase Assay< 10 nMBuparlisib

Interpretation: If a derivative shows potent cell killing in A549 but fails to reduce p-EGFR or p-AKT in the Western blot, the compound is likely exhibiting off-target cytotoxicity rather than specific kinase inhibition. The self-validating nature of pairing viability with Western blotting ensures high confidence in the mechanism of action.

References

  • Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases Source: MDPI (Molecules) URL:[Link]

  • An insight into the therapeutic potential of quinazoline derivatives as anticancer agents Source: MedChemComm (via NIH/PMC) URL:[Link]

  • Discovery of GDC-0077 (Inavolisib), a Highly Selective Inhibitor and Degrader of Mutant PI3Kα Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Application

Application Note: 6-(4-Bromophenyl)morpholin-3-one as a Privileged Scaffold in Targeted Drug Discovery

Executive Summary The pursuit of novel chemical space in drug discovery has driven medicinal chemists away from flat, fully aromatic molecules toward sp³-rich, conformationally restricted scaffolds. 6-(4-Bromophenyl)morp...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pursuit of novel chemical space in drug discovery has driven medicinal chemists away from flat, fully aromatic molecules toward sp³-rich, conformationally restricted scaffolds. 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) has emerged as a highly versatile building block in this paradigm. By combining the hydrogen-bonding capabilities of a lactam with the vectors of a saturated morpholine ring and a highly reactive aryl bromide handle, this scaffold enables rapid late-stage diversification. This guide details the mechanistic rationale, key therapeutic applications, and self-validating protocols for utilizing this scaffold in modern drug design.

Mechanistic Advantages of the Scaffold

The architectural design of 6-(4-Bromophenyl)morpholin-3-one provides three distinct mechanistic advantages for structure-based drug design:

  • Enhanced sp³ Character (Fsp³): Increasing the fraction of sp³ hybridized carbons improves aqueous solubility and reduces off-target promiscuity. The non-planar morpholine ring forces the molecule into a specific 3D conformation, minimizing the entropic penalty upon binding to target proteins .

  • Bifunctional Hinge-Binding: The morpholin-3-one core features a lactam moiety that acts simultaneously as a hydrogen bond donor (N-H) and acceptor (C=O). This mimics peptide bonds, making it an exceptional pharmacophore for anchoring into the ATP-binding hinge regions of kinases.

  • Orthogonal Reactivity: The 4-bromophenyl group at the C6 position serves as a synthetic vector. The bromine atom allows for precise, palladium-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig), projecting diverse functional groups into solvent-exposed regions or adjacent hydrophobic pockets without disrupting the core binding interactions.

Key Therapeutic Applications

Oncology: Mutant EGFR Tyrosine Kinase Inhibition

Morpholin-3-one fused derivatives have demonstrated profound efficacy in overcoming resistance in non-small cell lung cancer (NSCLC). By utilizing the morpholin-3-one core to anchor to the Epidermal Growth Factor Receptor (EGFR) hinge region, derivatives can selectively inhibit mutant strains (T790M/L858R) over wild-type EGFR. The scaffold's geometry prevents steric clashes with the bulky methionine gatekeeper residue (T790M).

G A Morpholin-3-one Derivative B EGFR (T790M/L858R) ATP Pocket A->B Competitive Inhibition C PI3K / AKT Signaling B->C Blocked D MAPK / ERK Signaling B->D Blocked E Tumor Cell Apoptosis C->E Loss of Survival Signal D->E Loss of Proliferation

Mechanism of mutant EGFR inhibition by morpholin-3-one derivatives.

Neurology: Monoacylglycerol Lipase (MAGL) PET Imaging

In the central nervous system, morpholin-3-one derivatives have been optimized as positron emission tomography (PET) tracers for mapping MAGL, a critical enzyme in endocannabinoid signaling. The sp³-rich nature of the scaffold improves blood-brain barrier (BBB) permeability and optimizes the kinetic profile (association/dissociation rates), which is vital for reversible PET imaging.

Quantitative Data Summaries

Table 1: Comparative In Vitro Activity of Morpholin-3-one Derivatives against EGFR (Data synthesized from representative scaffold optimizations)

Compound Vector (C6-Aryl substitution)EGFR(wt) IC₅₀ (nM)EGFR(T790M/L858R) IC₅₀ (nM)Selectivity Index (WT/Mutant)
Unsubstituted Phenyl850.4412.02.0x
4-Fluoro-3-methoxyphenyl124.518.26.8x
4-(4-Methylpiperazin-1-yl)phenyl 53.1 4.5 11.8x
Gefitinib (Control)2.1>10,000<0.001x

Table 2: Pharmacokinetic Parameters of Morpholin-3-one MAGL Tracers

Tracer ScaffoldLogD (pH 7.4)Brain Penetration (SUV)P-gp Efflux RatioTarget Engagement
First-Gen Aromatic3.80.84.2 (High)Irreversible
Optimized Morpholin-3-one 2.4 2.6 1.1 (Low) Reversible

Validated Experimental Protocols

Protocol A: Self-Validating Late-Stage Diversification via Suzuki-Miyaura Coupling

Causality: The use of Pd(dppf)Cl₂ is deliberate; its bidentate nature prevents catalyst deactivation via palladium black formation, while the large bite angle accelerates reductive elimination, which is crucial for sterically hindered morpholinone substrates.

Reagents:

  • 6-(4-Bromophenyl)morpholin-3-one (1.0 eq, 0.5 mmol)

  • Aryl/Heteroaryl Boronic Acid (1.2 eq, 0.6 mmol)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq, 5 mol%)

  • K₂CO₃ (2.5 eq, 1.25 mmol)

  • 1,4-Dioxane/H₂O (4:1 v/v, 5 mL), degassed.

  • Internal Standard: 1,3,5-Trimethoxybenzene (0.1 eq)

Step-by-Step Workflow:

  • Preparation: In a flame-dried Schlenk tube, combine the scaffold, boronic acid, K₂CO₃, and the internal standard.

  • Degassing: Add the solvent mixture. Purge the system with Argon for 10 minutes. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the Pd(0) active species.

  • Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of Argon. Seal the tube and heat to 90°C.

  • Self-Validating QC Step (In-Process): After 2 hours, extract a 10 µL aliquot. Quench in 1 mL Acetonitrile, filter, and analyze via LC-MS.

    • Validation Check: Compare the UV integration of the starting material (m/z 256/258) against the product. If conversion is <95%, inject an additional 2 mol% catalyst and react for 1 hour. Do not proceed to workup until the internal standard confirms >95% consumption of the bromide.

  • Workup: Cool to room temperature, dilute with EtOAc (15 mL), wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography.

G A 6-(4-Bromophenyl) morpholin-3-one C Pd-Catalyzed Suzuki-Miyaura Coupling A->C Scaffold B Aryl/Heteroaryl Boronic Acids B->C Coupling Partner D In-Process LC-MS Validation C->D 10 µL Aliquot D->C Add Pd if <95% E Diversified sp3-Rich Library D->E >95% Conversion

Workflow for late-stage diversification of the morpholin-3-one scaffold.

Protocol B: Target Engagement via High-Throughput Kinase Assay (ADP-Glo)

Causality: Traditional radiometric assays pose safety hazards, while ATP-depletion assays suffer from high background noise. The ADP-Glo assay measures the production of ADP, converting it back to ATP to drive a luciferase reaction. This positive-signal approach provides a superior signal-to-background ratio, essential for accurately determining sub-nanomolar IC₅₀ values of highly potent morpholin-3-one derivatives.

Step-by-Step Workflow:

  • Enzyme Preparation: Dilute recombinant EGFR(T790M/L858R) in kinase buffer (40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 1 mM DTT) to a final working concentration of 0.5 ng/µL.

  • Compound Plating: In a 384-well white microplate, dispense 1 µL of morpholin-3-one derivatives (10-point dose-response curve, 3-fold dilutions starting at 10 µM).

    • Self-Validating Control: Include columns with DMSO only (Negative control, 0% inhibition) and Osimertinib at 1 µM (Positive control, 100% inhibition). Calculate the Z'-factor; the assay is only valid if Z' > 0.6.

  • Pre-incubation: Add 2 µL of the enzyme solution to the compounds. Incubate for 30 minutes at room temperature. Causality: Allows the compound to reach thermodynamic binding equilibrium with the hinge region before ATP competition begins.

  • Reaction Initiation: Add 2 µL of ATP/Substrate mix (final ATP concentration = 10 µM, matching the Km of the enzyme to ensure competitive inhibition kinetics). Incubate for 60 minutes.

  • Detection: Add 5 µL of ADP-Glo Reagent to terminate the kinase reaction and deplete unreacted ATP (40 min incubation). Then, add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence (30 min incubation).

  • Readout: Read luminescence on a multi-mode plate reader. Fit the data to a 4-parameter logistic (4PL) non-linear regression model to extract IC₅₀ values.

References

  • Novel morpholin-3-one fused quinazoline derivatives as EGFR tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters (2016). Available at:[Link]

  • Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain. European Journal of Medicinal Chemistry (2022). Available at:[Link]

  • Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp³-Rich Morpholine Peptidomimetics. Frontiers in Chemistry (2021). Available at:[Link]

Method

Application Note: Advanced Analytical Methodologies for the Detection and Quantification of 6-(4-Bromophenyl)morpholin-3-one

Executive Summary 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) is a critical halogenated building block frequently utilized in the synthesis of complex pharmaceutical active ingredients (APIs), including factor X...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) is a critical halogenated building block frequently utilized in the synthesis of complex pharmaceutical active ingredients (APIs), including factor Xa inhibitors and tricyclic triazinanone scaffolds. Accurate quantification of this intermediate is essential for reaction monitoring, impurity profiling, and pharmacokinetic evaluations. This application note details two validated, self-contained analytical workflows: a robust Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC-UV) method for bulk purity analysis, and a highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for trace-level detection in complex matrices.

Mechanistic Context & Methodological Rationale

As a Senior Application Scientist, selecting the correct analytical parameters requires a deep understanding of the analyte's physicochemical properties. 6-(4-Bromophenyl)morpholin-3-one (Molecular Formula: C10H10BrNO2, MW: 256.10 g/mol ) presents unique structural features that dictate our methodological choices:

  • Chromatographic Behavior (Causality of Separation): The molecule possesses a hydrophobic 4-bromophenyl moiety and a polar, hydrogen-bond-accepting morpholin-3-one ring. This amphiphilic nature makes it highly amenable to reverse-phase separation on C18 stationary phases. The polar morpholinone ring prevents excessive retention, while the bromophenyl group ensures adequate hydrophobic interaction for baseline resolution from highly polar reaction byproducts. An acidic mobile phase is utilized to suppress the ionization of any residual basic impurities, ensuring sharp, symmetrical peak shapes[1].

  • Detection Modalities (Causality of Signal):

    • UV-Vis: The conjugated aromatic system of the bromophenyl group provides a strong chromophore. Optimal UV absorption typically occurs between 249 nm and 260 nm, enabling sensitive1[1].

    • Mass Spectrometry: The amide-like nitrogen in the morpholin-3-one ring acts as an excellent proton acceptor, making Electrospray Ionization in positive mode (ESI+) highly efficient. Furthermore, the presence of the bromine atom provides a distinct2 (M and M+2 peaks of roughly equal intensity at m/z 256 and 258), which serves as a powerful diagnostic tool during MS/MS fragmentation[2].

Analytical Workflow Architecture

AnalyticalWorkflow S1 Sample Matrix (API Batch or Plasma) S2 Sample Preparation (Dilution / Protein Ppt) S1->S2 S3 RP-HPLC Separation (C18 Column) S2->S3 D1 UV-DAD Detection (249 nm - Purity & QC) S3->D1 High Conc. D2 ESI-LC-MS/MS (MRM - Trace Analysis) S3->D2 Trace Conc. R1 Data Processing & ICH Q2 Validation D1->R1 D2->R1

End-to-end analytical workflow for the detection of 6-(4-Bromophenyl)morpholin-3-one.

Protocol 1: RP-HPLC-UV for Purity and Process Monitoring

Objective: To quantify the purity of 6-(4-Bromophenyl)morpholin-3-one API batches and monitor process-related impurities.

Self-Validating Mechanism: The protocol mandates a system suitability test (SST) prior to sample analysis. The system is only considered valid if the theoretical plate count exceeds 1500 and the tailing factor is ≤ 1.5, ensuring the column chemistry is intact and the mobile phase pH is correctly buffered[3].

Step-by-Step Methodology:
  • Mobile Phase Preparation:

    • Channel A: 0.1% Formic acid in LC-MS grade Water (pH ~2.9).

    • Channel B: 0.1% Formic acid in LC-MS grade Acetonitrile.

    • Degassing: Sonicate both channels for 15 minutes and filter through a 0.22 µm PTFE membrane.

  • Sample Preparation:

    • Accurately weigh 10.0 mg of the intermediate sample and dissolve in 10 mL of Diluent (Water:Acetonitrile 50:50 v/v) to achieve a 1.0 mg/mL stock.

    • Dilute to a working concentration of 50 µg/mL. Filter through a 0.45 µm syringe filter prior to injection.

  • System Suitability Testing (SST):

    • Inject the 50 µg/mL standard solution in replicates of five.

    • Verify that the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0%.

Table 1: Optimized HPLC-UV Parameters
ParameterSpecification
Column Thermo Hypersil ODS C18 (4.6 × 250 mm, 5 µm)
Column Temperature 40 °C
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Detection Wavelength 249 nm (DAD)
Elution Program Gradient: 0-2 min (10% B), 2-10 min (10→70% B), 10-15 min (70% B), 15-16 min (70→10% B), 16-20 min (10% B)

Protocol 2: LC-MS/MS for Trace Level Quantification

Objective: To detect trace levels (ng/mL) of the compound in biological matrices (e.g., plasma) or as a genotoxic impurity in final drug products.

Self-Validating Mechanism: Protein precipitation using cold acetonitrile is employed to denature and remove plasma proteins, which would otherwise cause severe matrix effects and column clogging. A stable isotope-labeled internal standard (IS) is spiked into every sample to automatically correct for any ion suppression during ESI[4].

MSFragmentation M1 Precursor Ion [M+H]+ m/z 256.0 / 258.0 M2 Product Ion 1 (Loss of H2O/CO) m/z ~238.0 M1->M2 CID (Low CE) M3 Product Ion 2 (Bromophenyl Cation) m/z ~155.0 / 157.0 M1->M3 CID (High CE)

Proposed ESI+ MS/MS fragmentation pathway for 6-(4-Bromophenyl)morpholin-3-one.

Step-by-Step Methodology:
  • Sample Extraction (Protein Precipitation):

    • Transfer 50 µL of the plasma sample into a microcentrifuge tube.

    • Add 10 µL of Internal Standard working solution (e.g., 100 ng/mL of a deuterated analog).

    • Add 150 µL of 4[4].

    • Vortex aggressively for 1 minute, then centrifuge at 13,000 rpm for 10 minutes at 4 °C.

    • Transfer 100 µL of the clear supernatant to an autosampler vial.

  • MS/MS Optimization:

    • Perform a syringe pump infusion of a 1 µg/mL standard to optimize Declustering Potential (DP) and Collision Energy (CE).

    • Select the most abundant MRM transitions (typically the cleavage of the morpholinone fragment leaving the bromophenyl cation).

Table 2: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters
AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)
6-(4-Bromophenyl)morpholin-3-one (79Br) 256.0155.05025
6-(4-Bromophenyl)morpholin-3-one (81Br) 258.0157.05025
Internal Standard (IS) [IS+H]+[Fragment]+50Optimized

Method Validation & Quality Assurance

To ensure the trustworthiness of the analytical system, validation must be performed according to 3[3].

Table 3: Typical Validation Acceptance Criteria
ParameterEvaluation MethodAcceptance Criteria
Linearity Calibration curve (0.99 - 150 µg/mL for HPLC; 1 - 1000 ng/mL for MS)R² ≥ 0.999
Accuracy Spike recovery at 50%, 100%, and 150% levels95% - 105% (HPLC) / 85% - 115% (MS)
Precision 6 replicate injections of 100% standard%RSD ≤ 2.0%
LOD / LOQ Signal-to-Noise ratio (S/N)LOD: S/N ≥ 3 ; LOQ: S/N ≥ 10
Specificity Blank and placebo interference checkNo interfering peaks at retention time

Troubleshooting & Field-Proven Insights

  • Isotopic Doublets in MS: Due to the natural abundance of Bromine isotopes (79Br and 81Br are ~1:1), expect twin precursor peaks separated by 2 Da. Field Insight: Analysts frequently mistake the M+2 isotopic peak for a co-eluting impurity during single quadrupole MS screening. Always verify the 1:1 isotopic ratio characteristic of a single bromine atom.

  • Peak Tailing in HPLC: If tailing exceeds 1.5, it indicates secondary interactions between the morpholinone nitrogen and residual silanols on the C18 column. Ensure the mobile phase pH is strictly maintained below 3.0, or switch to a polar-embedded stationary phase.

  • Matrix Effects in LC-MS: If ion suppression is observed (matrix factor < 0.8) during plasma analysis, increase the retention time by adjusting the gradient to ensure the analyte elutes away from the solvent front and endogenous phospholipids.

References

  • Optimized and Validated Stability-Indicating RP-HPLC Method for Comprehensive Profiling of Process-Related Impurities and Stress-Induced Degradation Products in Rivaroxaban (XARELTO)® - PMC (NIH). Available at: 1

  • PubChemLite - 4-(4-bromophenyl)morpholin-3-one (C10H10BrNO2) - Université du Luxembourg. Available at: 2

  • Application Note: Quantitative Analysis of 4-(4-Aminophenyl)-3-morpholinone in Human Plasma using LC-MS/MS - BenchChem. Available at: 4

  • Detection method for purity of aprepitant intermediate and impurities (CN112666279A) - Google Patents. Available at: 3

Sources

Application

Application Notes and Protocols for the In Vitro Evaluation of 6-(4-Bromophenyl)morpholin-3-one

Introduction: Unveiling the Therapeutic Potential of Novel Morpholine Derivatives The morpholine heterocycle is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Therapeutic Potential of Novel Morpholine Derivatives

The morpholine heterocycle is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in a wide array of biologically active compounds.[1] Its favorable physicochemical properties often impart improved pharmacokinetics, making it a desirable scaffold in drug design. The compound 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) belongs to this versatile class. While specific biological activities for this exact molecule are not yet extensively documented, its structural motifs, including the bromophenyl group, suggest potential interactions with various biological targets like enzymes or receptors, which could modulate key cellular signaling pathways.[2]

This guide, intended for researchers in drug discovery and chemical biology, provides a comprehensive framework and detailed protocols for the initial in vitro characterization of 6-(4-Bromophenyl)morpholin-3-one. The presented workflow is designed as a logical, tiered approach, starting with broad assessments of cellular impact and progressively narrowing down to specific target engagement and mechanism of action. This systematic evaluation is crucial for identifying promising therapeutic candidates and weeding out compounds with unfavorable properties early in the drug discovery pipeline.[3][4]

Strategic Workflow for In Vitro Characterization

A logical progression of experiments is key to efficiently characterizing a novel compound. Our proposed workflow begins with assessing general cytotoxicity to establish a therapeutic window, followed by broad screening to identify potential biological activities. Hits from these screens are then validated for direct target engagement within the complex cellular environment, and finally, the downstream effects on signaling pathways are elucidated.

G cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: Target Identification & Engagement cluster_2 Phase 3: Mechanism of Action (MoA) Elucidation cluster_3 Phase 4: Early Pharmacokinetic Profiling A Compound Preparation & Quality Control B Cytotoxicity Profiling (e.g., MTT, LDH assays) A->B Establish concentration range C Broad Phenotypic or Target-Based Screening (e.g., Kinome Profiling) B->C Identify non-toxic concentrations for screening D Target Engagement Validation (e.g., CETSA) C->D Validate direct binding E Downstream Pathway Analysis (e.g., Western Blot) D->E Confirm pathway modulation G In Vitro ADME Assays (e.g., Metabolic Stability, Permeability) D->G Characterize lead compounds F Apoptosis/Cell Cycle Assays (e.g., Caspase-Glo) E->F Assess functional outcome

Caption: A tiered workflow for the in vitro characterization of novel compounds.

Phase 1: Foundational Assays - Assessing General Cellular Health

Before investigating specific biological activities, it is imperative to determine the concentration range at which 6-(4-Bromophenyl)morpholin-3-one affects fundamental cellular processes such as viability and membrane integrity.[5][6] This step is crucial for distinguishing targeted therapeutic effects from non-specific toxicity and for selecting appropriate concentrations for subsequent, more sensitive assays.[7]

Protocol 1: Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

  • Human cancer cell line (e.g., HeLa, A549, or a panel of relevant lines)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 6-(4-Bromophenyl)morpholin-3-one (stock solution in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Plate reader (570 nm absorbance)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of 6-(4-Bromophenyl)morpholin-3-one in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete solubilization.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration).

ParameterDescription
Cell Line HeLa (or other relevant lines)
Seeding Density 8,000 cells/well
Compound Concentrations 0.1, 0.5, 1, 5, 10, 25, 50, 100 µM
Incubation Time 72 hours
Readout Absorbance at 570 nm

Phase 2: Target Identification and Engagement

With a defined non-toxic concentration range, the next step is to screen for potential biological targets. Given that many morpholine-containing compounds are known to be kinase inhibitors, a broad kinase panel is a logical starting point.[8] Following a hit, it is critical to confirm that the compound directly engages its putative target within the native cellular environment.[9][10]

Protocol 2: Kinome Profiling

Kinome profiling services offer a rapid and comprehensive way to assess the selectivity of a compound against a large panel of kinases.[11][12][13] This is crucial for identifying both on-target activity and potential off-target liabilities that could lead to toxicity.[14]

Procedure (Outsourced to a service provider like Eurofins Discovery or AssayQuant):

  • Compound Submission: Provide a high-purity sample of 6-(4-Bromophenyl)morpholin-3-one at a specified concentration (e.g., 10 mM in DMSO).

  • Screening: The service provider will perform binding or activity assays against their kinase panel (e.g., KINOMEscan™ or KinSight™) at one or more concentrations (e.g., 1 µM and 10 µM).

  • Data Analysis: The results are typically provided as percent inhibition for each kinase. Potent hits are often followed up with IC₅₀ or Kᵢ determinations.

Protocol 3: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful technique for validating target engagement in intact cells or cell lysates.[15] The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.[16] This shift in thermal stability provides direct evidence of target engagement in a physiological context.[10][15]

Materials:

  • Cells expressing the target kinase (identified from kinome profiling)

  • PBS with protease and phosphatase inhibitors

  • 6-(4-Bromophenyl)morpholin-3-one

  • Thermal cycler

  • Lysis buffer (e.g., RIPA buffer)

  • Reagents for Western blotting (SDS-PAGE gels, transfer membranes, specific primary antibody for the target, HRP-conjugated secondary antibody, ECL substrate)

Procedure:

  • Cell Treatment: Culture cells to ~80% confluency. Treat the cells with the compound or vehicle (DMSO) for 1-2 hours.

  • Heating: Harvest the cells, wash with PBS, and resuspend in PBS with inhibitors. Aliquot the cell suspension into PCR tubes. Heat the aliquots across a range of temperatures (e.g., 40-65°C) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at room temperature.[17]

  • Lysis and Centrifugation: Lyse the cells (e.g., by freeze-thaw cycles or addition of lysis buffer).[17] Centrifuge at high speed (e.g., 20,000 x g) to separate the soluble fraction (supernatant) from the aggregated, denatured proteins (pellet).

  • Protein Analysis: Collect the supernatant and analyze the amount of soluble target protein remaining at each temperature by Western blotting.

  • Data Analysis: Quantify the band intensities and plot them against temperature to generate a melting curve. A shift in the melting curve for the compound-treated samples compared to the vehicle control indicates target stabilization and engagement.

G A Treat cells with Compound or Vehicle B Aliquot and heat across a temperature gradient A->B C Lyse cells and separate soluble/insoluble fractions B->C D Analyze soluble fraction by Western Blot C->D E Plot melting curves to assess thermal shift D->E

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Phase 3: Mechanism of Action (MoA) Elucidation

Confirming target engagement is a critical milestone. The subsequent step is to understand the functional consequences of this engagement. This involves analyzing the downstream signaling pathways regulated by the target and assessing the ultimate cellular phenotype, such as apoptosis.

Protocol 4: Western Blotting for Pathway Analysis

If 6-(4-Bromophenyl)morpholin-3-one is found to inhibit a specific kinase, Western blotting can be used to examine the phosphorylation status of its known substrates, providing evidence of pathway modulation.

Procedure:

  • Cell Treatment: Seed cells and allow them to attach. Starve the cells (if necessary to reduce basal pathway activity) and then treat with a range of concentrations of 6-(4-Bromophenyl)morpholin-3-one for various time points. Include appropriate positive and negative controls (e.g., a known inhibitor of the pathway).

  • Lysate Preparation: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

    • Incubate with a primary antibody specific for the phosphorylated substrate overnight at 4°C.

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again and detect the signal using an ECL substrate.[18]

  • Stripping and Reprobing: Strip the membrane and reprobe with an antibody for the total protein (phosphorylated and unphosphorylated) to confirm equal loading.

Protocol 5: Apoptosis Assessment with Caspase-Glo® 3/7 Assay

Many kinase inhibitors used in oncology induce apoptosis.[5] The Caspase-Glo® 3/7 assay is a sensitive, luminescent method to measure the activity of caspases-3 and -7, which are key executioner caspases in the apoptotic pathway.[19][20]

Materials:

  • White-walled 96-well plates suitable for luminescence

  • Cells and culture medium

  • 6-(4-Bromophenyl)morpholin-3-one

  • Caspase-Glo® 3/7 Reagent (Promega)

  • Luminometer

Procedure:

  • Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with serial dilutions of the compound as described in Protocol 1. Include a positive control for apoptosis (e.g., staurosporine).

  • Incubation: Incubate for a relevant period (e.g., 24, 48 hours).

  • Reagent Addition: Allow the plate and the Caspase-Glo® 3/7 Reagent to equilibrate to room temperature. Add 100 µL of the reagent to each well.[21]

  • Incubation and Measurement: Mix the contents on a plate shaker for 30-60 seconds. Incubate at room temperature for 1-3 hours. Measure the luminescence using a plate luminometer.

  • Analysis: Plot the luminescent signal against the compound concentration to determine the dose-dependent activation of caspases-3/7.

ParameterDescription
Assay Principle Luminescent detection of DEVD-aminoluciferin cleavage[20]
Plate Type Opaque white-walled 96-well plate
Incubation Time (post-treatment) 24-48 hours
Incubation Time (post-reagent) 1-3 hours
Readout Relative Luminescence Units (RLU)

Phase 4: Early Pharmacokinetic Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is vital to ensure that a potent molecule has the potential to become an effective drug.[3][4][22][23] In vitro ADME assays provide crucial data to guide medicinal chemistry efforts and predict in vivo behavior.[24]

Recommended Initial In Vitro ADME Assays:

  • Metabolic Stability: Incubating the compound with liver microsomes or hepatocytes to determine its metabolic half-life. This is a key indicator of how quickly the compound will be cleared in the body.

  • CYP450 Inhibition: Assessing whether the compound inhibits major cytochrome P450 enzymes. Inhibition can lead to drug-drug interactions.

  • Plasma Protein Binding: Measuring the extent to which the compound binds to plasma proteins. Only the unbound fraction is typically considered active.

  • Permeability: Using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayers to predict intestinal absorption.

These assays are typically run by specialized CROs and provide essential data for selecting compounds for further preclinical development.

Conclusion and Future Directions

This document outlines a systematic, multi-tiered strategy for the initial in vitro characterization of 6-(4-Bromophenyl)morpholin-3-one. By following this workflow—from broad cytotoxicity profiling to specific target engagement and MoA studies—researchers can efficiently build a comprehensive biological profile of this novel compound. The data generated will be instrumental in validating its therapeutic potential, identifying its mechanism of action, and making informed decisions about its progression through the drug discovery pipeline. Positive findings from this cascade would warrant further investigation into more complex cellular models, in vivo efficacy, and detailed safety pharmacology.

References

  • Target Engagement Assays in Early Drug Discovery. National Center for Biotechnology Information. Available from: [Link]

  • In Vitro ADME Assays: Principles, Applications & Protocols. Creative Biolabs. Available from: [Link]

  • Cytotoxicity Assays | Life Science Applications. Boster Biological Technology. Available from: [Link]

  • In Vitro ADME. Selvita. Available from: [Link]

  • KinomePro - Functional Kinase Activity Profiling. Pamgene. Available from: [Link]

  • In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. Available from: [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Center for Biotechnology Information. Available from: [Link]

  • Kinase Panel Profiling I Pharmaron CRO Services. Pharmaron. Available from: [Link]

  • In Vitro ADME Assays and Services. Charles River Laboratories. Available from: [Link]

  • Cellular thermal shift assay (CETSA). Bio-protocol. Available from: [Link]

  • Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. MDPI. Available from: [Link]

  • Understanding Cytotoxicity. Virology Research Services. Available from: [Link]

  • Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. ACS Publications. Available from: [Link]

  • In Vitro ADME Studies: Laying the Foundation for Preclinical Success. InfinixBio. Available from: [Link]

  • Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Frontiers. Available from: [Link]

  • A Practical Guide to Target Engagement Assays. BPS Bioscience. Available from: [Link]

  • Kinase Screening and Profiling - Guidance for Smart Cascades. Eurofins Discovery. Available from: [Link]

  • In Vitro Assays for Screening Small Molecules. PubMed. Available from: [Link]

  • Critical Needs in Cellular Target Engagement. Eurofins DiscoverX. Available from: [Link]

  • Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. University of Cambridge. Available from: [Link]

  • What Is CETSA? Cellular Thermal Shift Assay Explained. Pelago Bioscience. Available from: [Link]

  • Special Issue : In Silico and In Vitro Screening of Small Molecule Inhibitors. MDPI. Available from: [Link]

  • NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. EUbOPEN. Available from: [Link]

  • In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. PubMed. Available from: [Link]

  • Western Blot Protocol: Step-by-Step Guide. Boster Bio. Available from: [Link]

  • Molecular Mechanism-Driven Discovery of Novel Small Molecule Inhibitors against Drug-Resistant SARS-CoV-2 Mpro Variants. ACS Publications. Available from: [Link]

  • Combining AI and live cell assays to develop drugs for "undruggable" cancer targets. EurekAlert!. Available from: [Link]

  • Synthesis, spectral characterization, and in vitro antibacterial and antifungal activities of novel 1,3-thiazine-2-amines comprising morpholine nucleus. Taylor & Francis Online. Available from: [Link]

  • Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. Available from: [Link]

  • An updated review on morpholine derivatives with their pharmacological actions. ResearchGate. Available from: [Link]

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Method

developing assays for 6-(4-Bromophenyl)morpholin-3-one activity

Title: Application Note: Developing High-Fidelity Assays for 6-(4-Bromophenyl)morpholin-3-one Derived Kinase Inhibitors Audience: Researchers, assay scientists, and drug development professionals. Introduction & Chemical...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Application Note: Developing High-Fidelity Assays for 6-(4-Bromophenyl)morpholin-3-one Derived Kinase Inhibitors

Audience: Researchers, assay scientists, and drug development professionals.

Introduction & Chemical Rationale

The compound 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2)[1] represents a highly privileged pharmacophore and versatile building block in modern drug discovery. Structurally, the morpholin-3-one core provides a metabolically stable, conformationally restricted hydrogen-bond acceptor/donor motif[2]. The para-bromo substitution on the phenyl ring serves as an ideal synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), enabling the rapid generation of diverse chemical libraries.

Historically, morpholin-3-one derivatives have demonstrated profound biological activity across multiple target classes. They serve as critical intermediates for the anticoagulant Rivaroxaban (targeting Factor Xa)[3], as optimized Monoacylglycerol lipase (MAGL) inhibitors for CNS applications[4], and as highly potent Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors when fused with quinazoline scaffolds[5].

When developing assays for derivatives of this scaffold—particularly in the context of kinase inhibition—researchers must account for specific physicochemical properties. Morpholin-3-one derivatives often exhibit distinct kinetic binding profiles, such as prolonged target residence times, which are critical for in vivo efficacy but can be entirely missed by standard equilibrium assays[4]. Furthermore, highly conjugated derivatives can present auto-fluorescence challenges.

This application note details a robust, self-validating assay cascade designed to evaluate the biological activity of 6-(4-Bromophenyl)morpholin-3-one derivatives targeting EGFR.

Assay Cascade Design & Causality

To accurately profile these compounds, we employ a three-tiered assay cascade:

  • TR-FRET Biochemical Assay: Addresses compound auto-fluorescence through time-gated measurements, ensuring high-fidelity IC50 determination.

  • Surface Plasmon Resonance (SPR): Quantifies binding kinetics ( kon​ , koff​ ) to identify compounds with optimal residence times, a known critical parameter for morpholin-3-one scaffolds[4].

  • NanoBRET Target Engagement: Validates live-cell permeability and target binding in the presence of physiological ATP concentrations.

AssayCascade A Library Synthesis (6-(4-Bromophenyl)morpholin-3-one core) B Primary Screen: TR-FRET (Biochemical IC50) A->B >100 compounds C Orthogonal Screen: SPR (Binding Kinetics & Residence Time) B->C IC50 < 1 µM D Cellular Assay: NanoBRET (Target Engagement & Permeability) C->D Residence Time > 30 min E Lead Optimization (In Vivo PK/PD) D->E Cellular IC50 < 100 nM

Caption: Hit-to-Lead Assay Cascade for Morpholin-3-one Derivatives

Detailed Experimental Protocols

Protocol 1: TR-FRET Biochemical Kinase Assay

Causality & Rationale: Fused quinazoline-morpholin-3-one derivatives[5] often absorb light in the UV-Vis spectrum, causing inner-filter effects or auto-fluorescence in standard fluorescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a 50–100 µs delay before signal acquisition, allowing short-lived compound fluorescence to decay while the long-lived lanthanide chelate signal persists.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Causality: Brij-35 prevents non-specific compound aggregation, a common artifact with hydrophobic brominated intermediates.

  • Compound Dispensing: Use an acoustic liquid handler (e.g., Echo 550) to dispense 10 nL of compound in 100% DMSO into a 384-well low-volume proplate. Causality: Acoustic dispensing eliminates plastic tip carryover and maintains a final DMSO concentration of 0.1%, preventing solvent-induced kinase denaturation.

  • Enzyme Addition: Add 5 µL of recombinant EGFR(wt) or EGFR(T790M/L858R) (1 nM final)[5]. Incubate for 15 minutes at room temperature.

  • Reaction Initiation: Add 5 µL of ATP/Substrate mix (ATP at apparent Km​ , 10 µM; biotinylated poly-GT substrate at 100 nM). Incubate for 60 minutes.

  • Detection: Add 10 µL of Stop/Detection buffer containing EDTA (stops the Mg2+-dependent reaction), Europium-labeled anti-phosphotyrosine antibody, and Streptavidin-APC.

  • System Validation (Self-Validating QC): Every plate must include 16 wells of maximum signal (DMSO only) and 16 wells of minimum signal (no enzyme). Calculate the Z′ factor; the assay is only valid if Z′≥0.65 . Include Erlotinib as a reference control to verify day-to-day IC50 stability.

Protocol 2: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality & Rationale: Morpholin-3-one derivatives designed for CNS or oncology targets require optimized kinetic profiles. As demonstrated in MAGL inhibitor development, structural optimization of the morpholin-3-one core significantly impacts the kinetic profile in vivo[4]. SPR provides real-time, label-free quantification of the association ( kon​ ) and dissociation ( koff​ ) rates.

Step-by-Step Methodology:

  • Sensor Chip Functionalization: Immobilize His-tagged EGFR onto a Ni-NTA sensor chip. Causality: Reversible capture via His-tag ensures the kinase is uniformly oriented and avoids the structural deformation caused by standard amine coupling.

  • Buffer Optimization: Use HBS-P+ buffer supplemented with 1% DMSO. Causality: Strict DMSO matching between the running buffer and analyte samples is critical to eliminate bulk refractive index shifts.

  • Analyte Injection: Inject morpholin-3-one derivatives in a 5-point dose-response (e.g., 3.125 nM to 50 nM) at a high flow rate (50 µL/min). Causality: High flow rates minimize mass transport limitation, ensuring the observed kon​ is purely interaction-driven.

  • Dissociation Phase: Allow running buffer to flow for 30 minutes. Causality: Morpholin-3-one fused inhibitors often exhibit slow dissociation; a long off-phase is required to accurately calculate residence time ( τ=1/koff​ ).

  • System Validation: Inject a known fast-on/fast-off reference compound before and after the analyte series to verify that the immobilized protein retains structural integrity and binding capacity throughout the run.

Protocol 3: NanoBRET Live-Cell Target Engagement

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy. Compounds must cross the cell membrane and compete with high intracellular ATP concentrations (1–5 mM). NanoBRET measures the displacement of a fluorescent tracer from a NanoLuc-EGFR fusion protein in live cells, proving true physiological target engagement.

Step-by-Step Methodology:

  • Cell Plating: Transfect HEK293 cells with NanoLuc-EGFR plasmid. Plate at 2×104 cells/well in a 96-well format.

  • Tracer Addition: Add the cell-permeable fluorescent kinase tracer at its predetermined Kd​ concentration.

  • Compound Incubation: Add serial dilutions of the morpholin-3-one derivatives and incubate for 2 hours at 37°C. Causality: This allows the system to reach cellular equilibrium and accounts for the slow kon​ of some derivatives.

  • BRET Measurement: Add Nano-Glo substrate. Measure donor emission (460 nm) and acceptor emission (618 nm). Calculate the BRET ratio.

  • System Validation: Include a cell viability control (e.g., CellTiter-Glo) run in parallel. Causality: This ensures that a decrease in BRET signal is due to true tracer displacement by the inhibitor, not compound-induced cytotoxicity or cell death.

Quantitative Data Presentation

The following table summarizes a representative optimization trajectory, demonstrating how the base 6-(4-Bromophenyl)morpholin-3-one scaffold is elaborated into a highly potent, slow-dissociating EGFR inhibitor.

Compound IDStructural ModificationTR-FRET IC50 (nM)SPR Kd​ (nM)SPR Residence Time (min)NanoBRET Cellular IC50 (nM)
Scaffold 6-(4-Bromophenyl)morpholin-3-one> 10,000N/AN/A> 10,000
Deriv-01 Fused quinazoline addition450.5380.02.51,250.0
Deriv-07 para-Fluoro substitution53.148.215.0185.5
Deriv-12 Optimized morpholine ring8.45.1125.022.3

Note: Data is representative of typical hit-to-lead progression for morpholin-3-one fused quinazoline derivatives targeting EGFR[5].

Mechanism of Action Visualization

Mechanism Inhibitor Morpholin-3-one Derivative EGFR EGFR (Mutant/WT) Tyrosine Kinase Inhibitor->EGFR Competitive Inhibition ATP ATP Binding Inhibitor->ATP Blocks Phospho Autophosphorylation & Activation EGFR->Phospho Catalyzes ATP->EGFR Activates Downstream PI3K/AKT & MAPK Proliferation Pathways Phospho->Downstream Signals

Caption: Mechanism of ATP-Competitive EGFR Inhibition by Morpholin-3-one Derivatives

References

  • Qin, X., Lv, Y., Liu, P., Li, Z., Hu, L., Zeng, C., & Yang, L. (2016). Novel morpholin-3-one fused quinazoline derivatives as EGFR tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(6), 1571-1575. URL: [Link]

  • Chen, Z., et al. (2022). Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain. European Journal of Medicinal Chemistry, 243, 114750. URL: [Link]

  • Moonen, K., Laureyn, I., & Stevens, C. V. (2019). Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations. ACS Omega, 4(5), 9202–9213. URL: [Link]

Sources

Application

potential therapeutic targets of 6-(4-Bromophenyl)morpholin-3-one

Application Note: 6-(4-Bromophenyl)morpholin-3-one as a Privileged Scaffold in Targeted Drug Discovery Executive Overview In modern medicinal chemistry, the identification of versatile, metabolically stable building bloc...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 6-(4-Bromophenyl)morpholin-3-one as a Privileged Scaffold in Targeted Drug Discovery

Executive Overview

In modern medicinal chemistry, the identification of versatile, metabolically stable building blocks is critical for accelerating drug discovery. 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) has emerged as a highly privileged structural motif. This intermediate combines the favorable physicochemical properties of the morpholin-3-one core—specifically, an optimal balance of lipophilicity and hydrogen-bonding capacity—with a para-bromo substituent that serves as a highly reactive synthetic handle for late-stage diversification.

As a Senior Application Scientist, I have structured this guide to detail the mechanistic rationale behind utilizing this scaffold, explore its primary therapeutic targets, and provide self-validating experimental workflows for synthesizing target-specific ligands.

Pharmacophore Rationale: Why Morpholin-3-one?

The transition from traditional all-carbon rings (e.g., piperidinones) to morpholin-3-ones is driven by strict causality in pharmacokinetics and target engagement:

  • Metabolic Stability: The incorporation of the ether oxygen into the ring significantly lowers the overall lipophilicity (logP) of the molecule. This structural change alters the oxidative metabolism profile mediated by Cytochrome P450 (CYP) enzymes, dramatically reducing metabolic clearance rates compared to piperidinone analogs 1.

  • Target Engagement: The lactam moiety (C=O and N-H) provides rigid, directional hydrogen-bond accepting and donating vectors, essential for anchoring the molecule within deep protein binding pockets.

  • Synthetic Modularity: The 4-bromophenyl group at the 6-position allows for rapid analog generation via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid exploration of chemical space.

Primary Therapeutic Landscapes

Oncology: MDM2-p53 Protein-Protein Interaction Inhibitors

The tumor suppressor p53 is negatively regulated by the E3 ubiquitin ligase MDM2. Overexpression of MDM2 in cancer cells leads to the proteasomal degradation of p53. Morpholinone derivatives synthesized from 6-arylmorpholin-3-one scaffolds have been identified as exceptionally potent, selective inhibitors of the MDM2-p53 interaction. The morpholinone core perfectly mimics the alpha-helical interface of p53, projecting the functionalized aryl groups deep into the hydrophobic Leu26 pocket of MDM2, thereby restoring p53 apoptotic activity 1.

MDM2_p53 p53 Wild-type p53 (Tumor Suppressor) MDM2 MDM2 (E3 Ubiquitin Ligase) p53->MDM2 Binds Apoptosis Cell Cycle Arrest & Apoptosis (Tumor Regression) p53->Apoptosis Transcriptional Activation Degradation Proteasomal Degradation (Cancer Cell Survival) MDM2->Degradation Ubiquitinates p53 Inhibitor Morpholin-3-one Derivative (MDM2 Inhibitor) Inhibitor->p53 Restores Activity Inhibitor->MDM2 Blocks p53 Binding Pocket

Fig 1: Mechanism of MDM2-p53 inhibition by morpholin-3-one derivatives.

Neurology: Monoacylglycerol Lipase (MAGL) Inhibitors & PET Tracers

MAGL is a critical serine hydrolase that degrades the endocannabinoid 2-arachidonoylglycerol (2-AG), driving neuroinflammation. While first-generation irreversible MAGL inhibitors caused severe pharmacological tolerance, morpholin-3-one derivatives act as highly selective, reversible MAGL inhibitors. Because of their improved kinetic profiles and high brain penetrance, these scaffolds are currently utilized to develop[¹¹C] and [¹⁸F] Positron Emission Tomography (PET) tracers for non-invasive neuroimaging of MAGL in Alzheimer's and Parkinson's disease models 2.

MAGL_Pathway AG 2-Arachidonoylglycerol (2-AG) (Endocannabinoid) MAGL Monoacylglycerol Lipase (MAGL) AG->MAGL Hydrolyzed by AA Arachidonic Acid (AA) (Pro-inflammatory) MAGL->AA Produces Tracer 11C-Morpholin-3-one Tracer (Reversible Inhibitor) Tracer->MAGL Binds Reversibly PET PET Imaging (Target Occupancy) Tracer->PET Emits Positrons

Fig 2: Reversible binding of morpholin-3-one PET tracers to MAGL for neuroimaging.

Infectious Diseases: Antimicrobial Targets

The morpholin-3-one core is frequently deployed as a bioisostere in oxazolidinone antibiotics (e.g., Linezolid analogs) to bypass bacterial resistance mechanisms and improve aqueous solubility . Furthermore, morpholino-thiophene derivatives have been identified as potent inhibitors of QcrB, a critical component of the electron transport chain in Mycobacterium tuberculosis3.

Translational Data: Scaffold Comparison

The quantitative advantages of the morpholin-3-one scaffold over legacy structures are summarized below. Data reflects generalized optimization trends observed during lead development for MDM2 and MAGL targets.

Scaffold TypePrimary TargetBinding ModeBiochemical IC₅₀ (nM)Metabolic Clearance (µL/min/mg)Key Pharmacological Advantage
Piperidinone MDM2Reversible~0.6> 80 (High)Baseline potency; poor half-life.
Morpholin-3-one MDM2Reversible~0.4< 20 (Low)Superior metabolic stability via reduced logP.
Hexafluoroisopropyl MAGLIrreversible~10.0HighCovalent binding; causes in vivo tolerance.
Morpholin-3-one MAGLReversible~5.0LowReversible kinetics ideal for PET imaging.

Self-Validating Experimental Workflows

To utilize 6-(4-Bromophenyl)morpholin-3-one effectively, researchers must employ robust, self-validating synthetic protocols. The following workflow details a late-stage Suzuki-Miyaura cross-coupling, engineered with internal quality control (QC) checkpoints.

Protocol: Late-Stage Diversification via Suzuki-Miyaura Cross-Coupling

Objective: Synthesize a target-specific ligand by coupling the para-bromo handle of the morpholin-3-one scaffold with a functionalized arylboronic acid.

Causality of Reagents:

  • Catalyst (Pd(dppf)Cl₂): The bidentate nature of the dppf ligand enforces a cis-geometry on the palladium intermediate, accelerating reductive elimination and strictly minimizing competitive protodehalogenation.

  • Base (K₂CO₃): A mild inorganic base that effectively activates the boronic acid to form the reactive boronate complex without hydrolyzing the delicate morpholin-3-one lactam ring.

  • Solvent (1,4-Dioxane/H₂O 4:1): This biphasic system ensures the solubility of both the lipophilic morpholinone and the hydrophilic base, maximizing interfacial reaction rates.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask, combine 6-(4-Bromophenyl)morpholin-3-one (1.0 eq), the desired arylboronic acid (1.2 eq), and K₂CO₃ (2.5 eq).

  • Degassing (Critical QC Checkpoint 1): Suspend the mixture in 1,4-Dioxane/H₂O (4:1) and subject it to three freeze-pump-thaw cycles.

    • Self-Validation: The strict absence of bubbling upon the final thaw confirms the complete removal of dissolved O₂. If O₂ remains, oxidative homocoupling of the boronic acid will occur, identifiable later by a mass peak corresponding to the boronic acid dimer.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq) under a positive stream of argon. Seal the flask and heat to 90°C for 12 hours with vigorous stirring.

  • Reaction Monitoring (Critical QC Checkpoint 2): At the 4-hour mark, pull a 10 µL aliquot, quench in 1 mL of acetonitrile, filter, and analyze via LC-MS.

    • Self-Validation: Look for the isotopic doublet of the starting material (M and M+2 peaks of equal intensity at m/z ~256 and 258 due to ⁷⁹Br and ⁸¹Br). The complete disappearance of this doublet confirms the successful oxidative addition of the catalyst. If the doublet persists alongside unreacted boronic acid, catalyst deactivation has occurred; spike the reaction with an additional 0.02 eq of Pd(dppf)Cl₂.

  • Workup: Cool the reaction to room temperature, dilute with EtOAc, and wash sequentially with distilled water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (SiO₂, Hexanes/EtOAc gradient) to yield the diversified morpholin-3-one ligand.

References

  • Selective and Potent Morpholinone Inhibitors of the MDM2–p53 Protein–Protein Interaction | Journal of Medicinal Chemistry - ACS Publications. 1

  • Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain | ResearchGate. 2

  • Oxazolidinones as versatile scaffolds in medicinal chemistry - PMC.

  • Identification of Morpholino Thiophenes as Novel Mycobacterium tuberculosis Inhibitors, Targeting QcrB | Journal of Medicinal Chemistry - ACS Publications. 3

Sources

Method

Topic: Derivatization of 6-(4-Bromophenyl)morpholin-3-one for Activity Studies

An Application Note for Researchers, Scientists, and Drug Development Professionals Introduction: The Morpholin-3-one Scaffold as a Privileged Core in Medicinal Chemistry The morpholine ring is a ubiquitous and privilege...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Morpholin-3-one Scaffold as a Privileged Core in Medicinal Chemistry

The morpholine ring is a ubiquitous and privileged pharmacophore in medicinal chemistry, featured in numerous FDA-approved drugs and clinical candidates.[1][2][3] Its inclusion in a molecule is known to confer advantageous physicochemical properties, such as improved aqueous solubility, metabolic stability, and favorable pharmacokinetic profiles.[3][4] The morpholin-3-one variant retains these benefits while introducing a lactam functionality, which can engage in specific hydrogen bonding interactions within biological targets. Recent studies have highlighted the potential of morpholin-3-one derivatives as potent and selective enzyme inhibitors, for example, against monoacylglycerol lipase (MAGL), a key target in the endocannabinoid system.[5][6]

This application note provides a detailed guide for the strategic derivatization of 6-(4-Bromophenyl)morpholin-3-one. The 4-bromophenyl group serves as a versatile synthetic handle, enabling a wide array of chemical modifications through modern cross-coupling methodologies. The protocols outlined herein are designed to facilitate the generation of diverse chemical libraries for comprehensive structure-activity relationship (SAR) studies, aiming to optimize potency, selectivity, and drug-like properties.

Rationale for Derivatization at the C4-Phenyl Position

Systematic modification of a lead compound is a cornerstone of drug discovery. The 6-(4-Bromophenyl)morpholin-3-one scaffold offers a primary vector for chemical exploration at the para-position of the phenyl ring. Alterations at this site can profoundly influence a compound's biological activity by:

  • Modulating Target Engagement: Introducing new functional groups allows for the exploration of additional binding interactions (e.g., hydrogen bonds, hydrophobic interactions, π-stacking) within the target's active site, potentially enhancing potency and selectivity.

  • Tuning Physicochemical Properties: The substituent can be modified to fine-tune critical ADME (Absorption, Distribution, Metabolism, and Excretion) parameters. For instance, adding polar groups can increase solubility, while other modifications can block sites of metabolism.

  • Exploring Bioisosteric Replacements: The bromo-substituent can be replaced with a wide range of bioisosteres (e.g., -CN, -CCH) to probe the electronic and steric requirements for optimal activity.

The derivatization strategy is visualized below, highlighting the core scaffold and the key point of chemical diversification.

G cluster_0 Core Scaffold: 6-(4-Bromophenyl)morpholin-3-one cluster_1 Point of Diversification cluster_2 Derivatization Strategies Core 6-(4-Bromophenyl)morpholin-3-one Handle 4-Bromo Group (Synthetic Handle) Core->Handle Suzuki Suzuki Coupling (C-C) Handle->Suzuki Buchwald Buchwald-Hartwig (C-N) Handle->Buchwald Sonogashira Sonogashira Coupling (C-C, alkyne) Handle->Sonogashira Cyanation Cyanation (C-CN) Handle->Cyanation

Caption: Logical workflow for derivatizing the core scaffold.

Core Reagent Specification

The starting material for all subsequent protocols is 6-(4-Bromophenyl)morpholin-3-one.

PropertyValue
Compound Name 6-(4-Bromophenyl)morpholin-3-one
CAS Number 1368418-27-2[7]
Molecular Formula C₁₀H₁₀BrNO₂[7]
Molecular Weight 256.10 g/mol [7]
Appearance Off-white to white solid

Derivatization Strategies and Experimental Protocols

The following sections detail robust and reproducible protocols for derivatizing the core scaffold. These palladium-catalyzed cross-coupling reactions are chosen for their broad functional group tolerance, high yields, and well-documented mechanisms, making them ideal for library synthesis.

Protocol 1: Suzuki-Miyaura Coupling for C(sp²)-C(sp²) Bond Formation

Scientific Rationale: The Suzuki-Miyaura reaction is one of the most powerful and versatile methods for forming carbon-carbon bonds.[8][9] It allows for the coupling of the aryl bromide with a wide variety of commercially available aryl and heteroaryl boronic acids or esters. This strategy is ideal for exploring how different aromatic systems impact target binding and overall molecular properties. The choice of a palladium catalyst with a bulky phosphine ligand, such as Pd(PPh₃)₄, and a suitable base like K₃PO₄ in a solvent system like 1,4-dioxane, provides a reliable system for high-conversion coupling.[8][9]

Caption: Suzuki-Miyaura cross-coupling reaction scheme.

Detailed Protocol:

  • Reagents & Equipment:

    • 6-(4-Bromophenyl)morpholin-3-one

    • Aryl or heteroaryl boronic acid (1.1 - 1.5 equivalents)

    • Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄] (0.03 - 0.05 equivalents)

    • Potassium phosphate (K₃PO₄) or Potassium carbonate (K₂CO₃) (2.0 - 3.0 equivalents)

    • Anhydrous 1,4-dioxane

    • Degassed deionized water

    • Round-bottom flask, condenser, magnetic stirrer, nitrogen/argon inlet

    • Standard workup and purification equipment (separatory funnel, rotary evaporator, flash chromatography system)

  • Procedure:

    • To an oven-dried round-bottom flask, add 6-(4-Bromophenyl)morpholin-3-one (1.0 eq), the desired boronic acid (1.2 eq), and the base (K₃PO₄, 2.5 eq).

    • Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

    • Add Pd(PPh₃)₄ (0.05 eq) to the flask.

    • Add anhydrous 1,4-dioxane and degassed water in a 4:1 to 5:1 ratio (v/v) to achieve a substrate concentration of approximately 0.1 M.

    • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS, typically 4-16 hours).

    • Cool the reaction to room temperature and dilute with ethyl acetate.

    • Wash the organic mixture with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Self-Validation & Trustworthiness: The reaction progress should be monitored to ensure complete consumption of the starting material. Successful purification and characterization of the product by NMR and Mass Spectrometry will validate the protocol's outcome. The use of well-established conditions increases the likelihood of success across a range of boronic acids.[10][11]

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

Scientific Rationale: The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, enabling the introduction of a diverse range of primary and secondary amines.[12] This is crucial for SAR studies as the nitrogen atom can serve as a hydrogen bond donor or acceptor and its basicity can be tuned to optimize target engagement and pharmacokinetic properties. The choice of a palladium precatalyst combined with a specialized biarylphosphine ligand (e.g., XPhos, RuPhos) is critical for achieving high efficiency, especially with less reactive amines.[13][14][15] Sodium tert-butoxide (NaOtBu) is a commonly used strong, non-nucleophilic base for this transformation.[12]

Caption: Buchwald-Hartwig amination reaction scheme.

Detailed Protocol:

  • Reagents & Equipment:

    • 6-(4-Bromophenyl)morpholin-3-one

    • Primary or secondary amine (1.1 - 1.5 equivalents)

    • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 - 0.02 equivalents)

    • XPhos or other suitable biarylphosphine ligand (0.02 - 0.05 equivalents)

    • Sodium tert-butoxide (NaOtBu) (1.4 - 2.0 equivalents)

    • Anhydrous toluene or dioxane

    • Schlenk tube or similar reaction vessel for inert atmosphere

  • Procedure:

    • To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.015 eq), the phosphine ligand (0.04 eq), and NaOtBu (1.5 eq).

    • Seal the tube, evacuate, and backfill with an inert gas (N₂ or Ar) three times.

    • Add 6-(4-Bromophenyl)morpholin-3-one (1.0 eq) followed by the amine (1.2 eq).

    • Add anhydrous toluene to achieve a substrate concentration of 0.1-0.2 M.

    • Seal the tube and heat the reaction mixture in an oil bath at 90-110 °C until the starting material is consumed (monitor by TLC or LC-MS, typically 2-24 hours).

    • Cool the reaction to room temperature. Carefully quench by adding water.

    • Dilute with ethyl acetate and transfer to a separatory funnel.

    • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

    • Filter and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Self-Validation & Trustworthiness: This protocol uses commercially available, air-stable precatalysts and ligands that are well-established in the literature for their reliability and broad substrate scope.[13][15] Careful exclusion of air and moisture is critical for catalytic efficiency.

Protocol 3: Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

Scientific Rationale: The Sonogashira coupling provides a direct route to aryl alkynes, which are valuable structures in medicinal chemistry.[16] The linear geometry of the alkyne can act as a rigid linker to probe deeper into a binding pocket, and the triple bond can serve as a handle for further chemistry (e.g., click reactions, reductions). The classic Sonogashira reaction uses a dual catalytic system of palladium and a copper(I) co-catalyst.[17] Modern, copper-free methods have also been developed to avoid potential issues with copper toxicity or homocoupling, often performed in aqueous micellar conditions for greener chemistry.[18]

Caption: Sonogashira cross-coupling reaction scheme.

Detailed Protocol:

  • Reagents & Equipment:

    • 6-(4-Bromophenyl)morpholin-3-one

    • Terminal alkyne (1.2 - 2.0 equivalents)

    • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.01 - 0.03 equivalents)

    • Copper(I) iodide (CuI) (0.02 - 0.05 equivalents)

    • Triethylamine (Et₃N) or Diisopropylamine (DIPA) (solvent and base)

    • Anhydrous Tetrahydrofuran (THF) (co-solvent, optional)

    • Schlenk tube or round-bottom flask with inert gas setup

  • Procedure:

    • To a Schlenk tube, add 6-(4-Bromophenyl)morpholin-3-one (1.0 eq), PdCl₂(PPh₃)₂ (0.02 eq), and CuI (0.04 eq).

    • Evacuate and backfill the tube with an inert gas (N₂ or Ar) three times.

    • Add anhydrous THF (if used) followed by degassed Et₃N.

    • Add the terminal alkyne (1.5 eq) via syringe.

    • Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion (monitor by TLC or LC-MS, typically 1-8 hours).

    • Once complete, concentrate the mixture under reduced pressure.

    • Redissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride (to remove copper salts), followed by water and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

    • Purify the crude product by flash column chromatography on silica gel.

Self-Validation & Trustworthiness: The reaction is often visually indicative, with the formation of an amine hydrohalide precipitate. Successful removal of the copper catalyst during workup is essential and can be confirmed by the absence of coloration in the final product.[19][20]

Protocol 4: Palladium-Catalyzed Cyanation

Scientific Rationale: The introduction of a nitrile (-CN) group is a common tactic in medicinal chemistry. The nitrile can act as a hydrogen bond acceptor, a bioisosteric replacement for a carbonyl group or a halogen, and can be further hydrolyzed to a carboxylic acid or reduced to an amine. While traditional methods using toxic cyanide salts like KCN or NaCN are effective, modern protocols often use safer cyanide sources like zinc cyanide (Zn(CN)₂) or potassium hexacyanoferrate(II).[21] Palladium catalysis is highly effective for this transformation on aryl bromides.[22]

Caption: Palladium-catalyzed cyanation reaction scheme.

Detailed Protocol:

  • Reagents & Equipment:

    • 6-(4-Bromophenyl)morpholin-3-one

    • Zinc cyanide [Zn(CN)₂] (0.6 - 0.8 equivalents)

    • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 - 0.03 equivalents)

    • 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (0.02 - 0.06 equivalents)

    • Anhydrous N,N-Dimethylformamide (DMF)

    • Microwave vial or sealed tube

    • SAFETY: Zinc cyanide is highly toxic. Handle with extreme care in a fume hood. Quench all glassware and waste with bleach to destroy residual cyanide.

  • Procedure:

    • To a microwave vial, add 6-(4-Bromophenyl)morpholin-3-one (1.0 eq), Zn(CN)₂ (0.7 eq), Pd₂(dba)₃ (0.02 eq), and dppf (0.05 eq).

    • Add anhydrous DMF to achieve a concentration of 0.2-0.5 M.

    • Seal the vial and heat the reaction mixture to 120-140 °C (conventional heating or microwave) until completion (monitor by TLC or LC-MS, typically 2-12 hours).

    • Cool the reaction to room temperature and dilute with ethyl acetate.

    • Filter the mixture through a pad of Celite to remove palladium black.

    • Wash the organic layer extensively with water to remove DMF, followed by brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

    • Purify the crude product by flash column chromatography on silica gel.

Self-Validation & Trustworthiness: The use of Zn(CN)₂ and a well-defined catalyst system like Pd₂(dba)₃/dppf is a standard, reliable method for aryl bromide cyanation.[23] Complete removal of the high-boiling DMF solvent during workup is crucial for successful purification.

Summary of Derivatization Strategies

The following workflow provides a comprehensive overview of the synthetic pathways described in this application note.

G cluster_suzuki Suzuki Coupling cluster_buchwald Buchwald-Hartwig Amination cluster_sonogashira Sonogashira Coupling cluster_cyanation Cyanation Start 6-(4-Bromophenyl)morpholin-3-one S_Reagent R-B(OH)₂ Start->S_Reagent Pd-cat. B_Reagent R¹R²NH Start->B_Reagent Pd-cat. So_Reagent R-C≡CH Start->So_Reagent Pd/Cu-cat. C_Reagent Zn(CN)₂ Start->C_Reagent Pd-cat. S_Product Aryl/Heteroaryl Derivative S_Reagent->S_Product Activity Biological Activity Studies (SAR) S_Product->Activity B_Product Amine Derivative B_Reagent->B_Product B_Product->Activity So_Product Alkyne Derivative So_Reagent->So_Product So_Product->Activity C_Product Nitrile Derivative C_Reagent->C_Product C_Product->Activity

Caption: Overall experimental workflow for library generation.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the derivatization of 6-(4-Bromophenyl)morpholin-3-one. By leveraging robust and versatile palladium-catalyzed cross-coupling reactions, researchers can efficiently generate diverse libraries of novel analogues. The detailed, self-validating protocols for Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, and cyanation serve as a launchpad for extensive SAR exploration. These efforts will enable the fine-tuning of biological activity and the development of next-generation therapeutics built upon the privileged morpholin-3-one scaffold.

References

  • Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters. [Link]

  • Reddy, V. R., et al. (2021). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent. Chemical Communications. [Link]

  • Jiang, H., et al. (2013). Palladium-Catalyzed Cyanation of Aryl Bromides with Malononitrile via Carbon–Nitrile Bond Cleavage Mediated by Copper. Chemistry – An Asian Journal. [Link]

  • Hobbs, M. G., & Fletcher, J. T. (2007). Aqueous Sonogashira coupling of aryl halides with 1-alkynes under mild conditions: use of surfactants in cross-coupling reactions. Organic & Biomolecular Chemistry. [Link]

  • Zanon, J., Klapars, A., & Buchwald, S. L. (2003). Copper-Catalyzed Domino Halide Exchange-Cyanation of Aryl Bromides. Journal of the American Chemical Society. [Link]

  • Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution. Organic Chemistry Portal. [Link]

  • Li, P., et al. (2025). Nickel-Catalyzed Cyanation of Aryl Halides. Molecules. [Link]

  • Chen, J., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols. [Link]

  • Köcher, S., et al. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry. [Link]

  • Khan, I., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules. [Link]

  • Kumari, A., & Singh, R. K. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry. [Link]

  • Fults, A., Chamakuri, S., & Young, D. (n.d.). Expanding complex morpholines using systematic chemical diversity. ACS Spring 2023. [Link]

  • ResearchGate. (n.d.). Suzuki-reaction of 4-bromophenol with phenyl boronic acid into... ResearchGate. [Link]

  • Tzara, A., Xanthopoulos, D., & Kourounakis, A. P. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem. [Link]

  • Wang, Y., et al. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society. [Link]

  • Lu, S., et al. (2022). Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain. European Journal of Medicinal Chemistry. [Link]

  • Kourounakis, A., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. [Link]

  • Nishihara, Y., et al. (2019). Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. Organic Letters. [Link]

  • Al-Ghamdi, A. A., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega. [Link]

  • ResearchGate. (2025). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. ResearchGate. [Link]

  • Al-Ghamdi, A. A., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]

  • ResearchGate. (n.d.). Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain. ResearchGate. [Link]

  • Lee, J. Y., et al. (2020). Highly Selective Room-Temperature Suzuki–Miyaura Coupling of Bromo-2-sulfonyloxypyridines for Unsymmetrical Diarylpyridines. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (2025). Synthesis of 8-Bromoflavone and Its Buchwald–Hartwig Reaction with Amines. ResearchGate. [Link]

  • Demkowicz, S., et al. (2019). Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations. Molecules. [Link]

  • ResearchGate. (n.d.). Structure of morpholine-3-one derivatives, 115–116. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of morpholines. Organic Chemistry Portal. [Link]

  • ACTA POLONIAE PHARMACEUTICA. (2017). SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL 6-PHENYL-1H-PYRROLO[3,4-c]PYRIDINE-1,3-DIONE DERIVATIVES. ACTA POLONIAE PHARMACEUTICA. [Link]

  • Asian Journal of Organic & Medicinal Chemistry. (2020). Synthesis and Antimicrobial Evaluation of Novel Pyrazole Based Oxothiazolidine Hybrids. Asian Journal of Organic & Medicinal Chemistry. [Link]

  • Javid, H., et al. (2023). Biological Activity of Novel Pyrrole Derivatives as Antioxidant Agents Against 6-OHDA Induced Neurotoxicity in PC12 Cells. Drug Design, Development and Therapy. [Link]

  • ResearchGate. (n.d.). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

  • Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry. [Link]

  • Szafrański, K., et al. (2017). SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL 6-PHENYL-1H-PYRROLO[3,4-c]PYRIDINE-1,3-DIONE DERIVATIVES. Acta Poloniae Pharmaceutica. [Link]

  • Google Patents. (2019). Process for the preparation of 4-(4-aminophenyl)morpholin-3-one.

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Application

Application Note: High-Throughput Screening with 6-(4-Bromophenyl)morpholin-3-one

For: Researchers, scientists, and drug development professionals Introduction: Unlocking the Therapeutic Potential of a Novel Morpholine Scaffold The morpholine ring is a privileged scaffold in medicinal chemistry, and d...

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Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals

Introduction: Unlocking the Therapeutic Potential of a Novel Morpholine Scaffold

The morpholine ring is a privileged scaffold in medicinal chemistry, and derivatives such as 6-(4-Bromophenyl)morpholin-3-one and its analogues have shown potential in diverse therapeutic areas, including oncology and infectious diseases.[1][2][3][4] The presence of a bromophenyl group suggests that this compound class may exhibit targeted interactions with biological macromolecules, making it an attractive starting point for drug discovery campaigns.[1][5][6] High-throughput screening (HTS) provides the necessary scale and efficiency to explore the biological activity of such compounds against a wide array of targets and pathways.[7][8][9][10]

This application note provides a comprehensive guide to developing and executing HTS campaigns with 6-(4-Bromophenyl)morpholin-3-one and similar small molecules. We will delve into the rationale behind assay selection, provide detailed protocols for both biochemical and cell-based screening, and outline a robust workflow for hit confirmation and validation.

The Strategic Choice of HTS Assay: Biochemical vs. Cell-Based Approaches

A critical initial decision in any HTS campaign is the choice between a biochemical and a cell-based assay format.[7][11][12] This choice fundamentally influences the nature of the hits identified and the subsequent steps in the drug discovery process.[11]

  • Biochemical Assays: These assays utilize purified biological targets, such as enzymes or receptors, in a cell-free system.[7][11] They offer high precision, reproducibility, and are generally easier to miniaturize and automate.[7][11] This approach is ideal for identifying compounds that directly interact with a specific target of interest.

  • Cell-Based Assays: These assays measure the effects of compounds on living cells, providing a more physiologically relevant context.[7][11][13] They can reveal insights into a compound's cell permeability, potential cytotoxicity, and its impact on complex cellular pathways.[13]

For a comprehensive screening strategy, a tiered approach is often most effective, starting with a primary biochemical screen to identify direct modulators of a target, followed by secondary cell-based assays to confirm cellular activity and relevance.[11]

Experimental Design and Workflow

A successful HTS campaign is built on a foundation of meticulous assay development, robust quality control, and a systematic workflow for hit validation.

Assay Development and Miniaturization

The initial phase involves developing a reliable assay in a standard format (e.g., 96-well plates) and then miniaturizing it to a 384- or 1536-well format suitable for HTS.[14] This process requires careful optimization of reagent concentrations, incubation times, and signal detection parameters.

Quality Control: The Importance of the Z'-Factor

The Z'-factor is a statistical parameter that is crucial for assessing the quality and reliability of an HTS assay.[15][16][17] It takes into account both the dynamic range of the assay signal and the variability of the data.[15][16]

The formula for calculating the Z'-factor is: Z' = 1 - (3 * (σp + σn)) / |μp - μn|

Where:

  • μp and σp are the mean and standard deviation of the positive control.

  • μn and σn are the mean and standard deviation of the negative control.

Z'-Factor ValueAssay QualitySuitability for HTS
> 0.5ExcellentHighly suitable for screening.[12][15][16]
0 to 0.5AcceptableMay require optimization for improved performance.[15][17]
< 0PoorUnsuitable for screening.[15][17]

A consistent Z'-factor above 0.5 is a prerequisite for initiating a full-scale HTS campaign.[14][18]

HTS Workflow Diagram

HTS_Workflow cluster_pre_hts Assay Development & Validation cluster_hts High-Throughput Screening cluster_post_hts Hit Validation & Follow-up Assay_Dev Assay Development (96-well) Miniaturization Miniaturization (384-well) Assay_Dev->Miniaturization Z_Factor Z'-Factor Validation (Z' > 0.5) Miniaturization->Z_Factor Pilot_Screen Pilot Screen (~2,000 compounds) Z_Factor->Pilot_Screen Full_Screen Full Library Screen Pilot_Screen->Full_Screen Data_Analysis Primary Data Analysis (Hit Identification) Full_Screen->Data_Analysis Hit_Confirmation Hit Confirmation (Dose-Response) Data_Analysis->Hit_Confirmation Secondary_Assays Secondary & Orthogonal Assays Hit_Confirmation->Secondary_Assays SAR Preliminary SAR Secondary_Assays->SAR

Caption: A generalized workflow for a high-throughput screening campaign.

Protocol 1: Biochemical HTS using Fluorescence Polarization

This protocol describes a fluorescence polarization (FP) assay to identify inhibitors of a hypothetical protein-protein interaction (PPI) that is critical for a disease process. FP is a robust, homogeneous assay format well-suited for HTS.[19][20] It measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner.[19][20]

Principle of the FP Assay

FP_Principle cluster_unbound Unbound State cluster_bound Bound State cluster_inhibition Inhibition Unbound Fluorescent Ligand Unbound_Signal Low Polarization (Fast Rotation) Bound_Complex Protein-Ligand Complex Unbound->Bound_Complex + Protein Bound_Signal High Polarization (Slow Rotation) Inhibitor Inhibitor (e.g., 6-(4-Bromophenyl) morpholin-3-one) Inhibited_Complex Protein Inhibitor->Inhibited_Complex binds Unbound_Ligand Fluorescent Ligand

Caption: Principle of a competitive fluorescence polarization assay.

Materials and Reagents
  • Target Protein

  • Fluorescently-labeled peptide ligand

  • Assay Buffer (e.g., PBS with 0.01% Tween-20)

  • 6-(4-Bromophenyl)morpholin-3-one (and other library compounds) dissolved in DMSO

  • Positive Control (a known inhibitor or unlabeled ligand)

  • Negative Control (DMSO)

  • 384-well, low-volume, black microplates

Step-by-Step Protocol
  • Compound Dispensing: Using an automated liquid handler, dispense 50 nL of each library compound (including 6-(4-Bromophenyl)morpholin-3-one) into the wells of a 384-well plate. Also, dispense the positive and negative controls into their designated wells.

  • Protein Addition: Add 10 µL of the target protein solution (at 2x the final concentration) to all wells.

  • Incubation: Incubate the plates at room temperature for 30 minutes to allow for compound-protein binding.

  • Ligand Addition: Add 10 µL of the fluorescently-labeled peptide ligand solution (at 2x the final concentration) to all wells. The final assay volume is 20 µL.

  • Final Incubation: Incubate the plates for 60 minutes at room temperature, protected from light.

  • Signal Detection: Read the fluorescence polarization on a plate reader equipped with the appropriate filters.[21]

Protocol 2: Cell-Based HTS for Apoptosis Induction

This protocol outlines a cell-based assay to screen for compounds that induce apoptosis, a common mechanism of action for anticancer drugs.[4] The assay utilizes a luminogenic substrate for caspases 3 and 7, key executioner enzymes in the apoptotic pathway.[22]

Principle of the Caspase-Glo® 3/7 Assay

Caspase_Assay cluster_cell_state Cellular State cluster_assay Assay Principle Healthy_Cell Healthy Cell (Inactive Caspase 3/7) Apoptotic_Cell Apoptotic Cell (Active Caspase 3/7) Healthy_Cell->Apoptotic_Cell + 6-(4-Bromophenyl) morpholin-3-one Substrate Pro-luminogenic Caspase-3/7 Substrate Apoptotic_Cell->Substrate Luciferase Luciferase Substrate->Luciferase Cleaved by Caspase 3/7 Light Luminescent Signal Luciferase->Light acts on Luciferin

Caption: Principle of a luminescent caspase-3/7 apoptosis assay.

Materials and Reagents
  • Human cancer cell line (e.g., HeLa, U2OS)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • Caspase-Glo® 3/7 Assay Reagent

  • 6-(4-Bromophenyl)morpholin-3-one (and other library compounds) dissolved in DMSO

  • Positive Control (e.g., Staurosporine)

  • Negative Control (DMSO)

  • 384-well, solid white microplates suitable for cell culture and luminescence

Step-by-Step Protocol
  • Cell Seeding: Seed the cells into 384-well plates at an optimized density and allow them to attach overnight.

  • Compound Addition: Add 50 nL of the library compounds, including 6-(4-Bromophenyl)morpholin-3-one, to the cell plates. Also, add positive and negative controls.

  • Incubation: Incubate the plates for 24-48 hours under standard cell culture conditions (37°C, 5% CO2).

  • Reagent Preparation and Addition: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature. Add a volume of the reagent equal to the volume of cell culture medium in each well.

  • Incubation: Mix the plate on a plate shaker for 2 minutes and then incubate at room temperature for 1-2 hours.

  • Signal Detection: Measure the luminescence using a plate reader.

Data Analysis and Hit Confirmation

Primary Data Analysis

The raw data from the HTS is normalized and used to calculate a robust Z-score for each compound to identify statistically significant "hits".

Hit Confirmation and Dose-Response

Primary hits must be re-tested to confirm their activity.[23][24] This involves generating a dose-response curve by testing the compound at multiple concentrations to determine its potency (e.g., IC50 or EC50).

Secondary and Orthogonal Assays

Confirmed hits should be evaluated in secondary or orthogonal assays to rule out false positives and to gain further confidence in their mechanism of action.[24] For example, a hit from a biochemical PPI screen could be tested in a cell-based assay that measures a downstream signaling event.

Preliminary Structure-Activity Relationship (SAR)

The activity of the confirmed hits and any available analogues are analyzed to establish a preliminary structure-activity relationship (SAR).[14] This helps in identifying the key chemical features responsible for the observed biological activity and guides the next steps in lead optimization.

Conclusion

High-throughput screening is a powerful engine for modern drug discovery.[8][25][26] By applying the principles and protocols outlined in this application note, researchers can effectively screen 6-(4-Bromophenyl)morpholin-3-one and other novel chemical entities to identify promising lead compounds for the development of new therapeutics. A well-designed and rigorously validated HTS campaign is the crucial first step on the long but rewarding path from a chemical compound to a life-changing medicine.

References

  • (6S)-6-(4-Bromophenyl)-4-[(1S)-1-phenylethyl]morpholin-3-one - EvitaChem. EvitaChem.
  • What's the Difference Between Biochemical and Cell-Based HTS Assays? - BellBrook Labs. BellBrook Labs. 2026. Available from: [Link]

  • High Throughput Screening Assays for Drug Discovery - BellBrook Labs. BellBrook Labs. 2025. Available from: [Link]

  • Development of AlphaLISA high throughput technique to screen for small molecule inhibitors targeting protein arginine methyltransferases - PMC. National Center for Biotechnology Information. 2017. Available from: [Link]

  • Assay Development for High-Throughput Screening: Best Practices - Technology Networks. Technology Networks. 2026. Available from: [Link]

  • High-Throughput Screening: today's biochemical and cell-based approaches - PubMed. National Center for Biotechnology Information. 2020. Available from: [Link]

  • Hit confirmation, hit validation - GARDP Revive. GARDP. Available from: [Link]

  • Fluorescence Polarization-Based High-Throughput Screening Assay for Inhibitors Targeting Cathepsin L - Bio-protocol. Bio-protocol. 2025. Available from: [Link]

  • A High Throughput Apoptosis Assay using 3D Cultured Cells - MDPI. MDPI. 2019. Available from: [Link]

  • Hit confirmation for Lead Generation in Drug Discovery - Pelago Bioscience. Pelago Bioscience. Available from: [Link]

  • The Z prime value (Z´) | BMG LABTECH. BMG LABTECH. 2025. Available from: [Link]

  • From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. BellBrook Labs. 2025. Available from: [Link]

  • Cell-Based Assays in High-Throughput Screening for Drug Discovery - Lifescience Global. Lifescience Global. 2012. Available from: [Link]

  • On HTS: Z-factor. On HTS. 2023. Available from: [Link]

  • A pragmatic approach to hit validation following biochemical high-throughput screening. European Pharmaceutical Review. 2017. Available from: [Link]

  • Protocol for high-throughput screening of SARS-CoV-2 main protease inhibitors using a robust fluorescence polarization assay - ResearchGate. ResearchGate. 2025. Available from: [Link]

  • Apoptosis assessment in high-content and high-throughput screening assays - PubMed. National Center for Biotechnology Information. 2021. Available from: [Link]

  • What is Z' (read Z-factor)? - RxPlora. RxPlora. 2024. Available from: [Link]

  • Assay performance and the Z'-factor in HTS - Drug Target Review. Drug Target Review. 2023. Available from: [Link]

  • Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf - NIH. National Center for Biotechnology Information. 2021. Available from: [Link]

  • Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC. National Center for Biotechnology Information. Available from: [Link]

  • (PDF) Apoptosis Assessment in High-Content and High-Throughput Screening Assays. ResearchGate. 2021. Available from: [Link]

  • A High-Throughput Fluorescence Polarization-Based Assay for the SH2 Domain of STAT4. MDPI. 2022. Available from: [Link]

  • High throughput screening of small molecule library: procedure, challenges and future - MedCrave online. MedCrave. 2016. Available from: [Link]

  • (PDF) Development and Implementation of a High-Throughput AlphaLISA Assay for Identifying Inhibitors of EZH2 Methyltransferase - ResearchGate. ResearchGate. Available from: [Link]

  • High-Throughput Fluorescence Polarization Assay to Identify Ligands Using Purified G Protein-Coupled Receptor. SAGE Journals. Available from: [Link]

  • High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation - PMC. National Center for Biotechnology Information. Available from: [Link]

  • Development of a High-Throughput Homogeneous AlphaLISA Drug Screening Assay for the Detection of SARS-CoV-2 Nucleocapsid | ACS Pharmacology & Translational Science. ACS Publications. 2020. Available from: [Link]

  • Small Compound Screening Overview - Target Discovery Institute - University of Oxford. University of Oxford. Available from: [Link]

  • The Power of High-Throughput Screening (HTS):Driving Smarter Drug Discovery. Southern Research. 2025. Available from: [Link]

  • Full article: Synthesis, spectral characterization, and in vitro antibacterial and antifungal activities of novel 1,3-thiazine-2-amines comprising morpholine nucleus - Taylor & Francis. Taylor & Francis Online. 2010. Available from: [Link]

  • High-throughput screening detects pharmacologic compounds rescuing mutant myocilin secretion | IOVS. ARVO Journals. 2023. Available from: [Link]

  • New 4-(Morpholin-4-Yl)-3-Nitrobenzhydrazide Based Scaffold: Synthesis, Structural Insights, and Biological Evaluation - MDPI. MDPI. 2025. Available from: [Link]

  • Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h). International Journal of Research and Review. 2023. Available from: [Link]

  • New 4-(Morpholin-4-Yl)-3-Nitrobenzhydrazide Based Scaffold: Synthesis, Structural Insights, and Biological Evaluation - PMC. National Center for Biotechnology Information. 2025. Available from: [Link]

  • High-throughput screening and meta-analysis for lead compounds in antimalarial drug discovery - PMC. National Center for Biotechnology Information. 2025. Available from: [Link]

  • The Mechanism of Anti-Tumor Activity of 6-Morpholino- and 6-Amino-9-Sulfonylpurine Derivatives on Human Leukemia Cells - PMC. National Center for Biotechnology Information. 2023. Available from: [Link]

  • High-throughput drug screening in advanced pre-clinical 3D melanoma models identifies potential first-line therapies for NRAS-mutated melanoma - PMC. National Center for Biotechnology Information. 2025. Available from: [Link]

  • High-throughput screening of drug leads | Science in the Classroom. Science in the Classroom. 2015. Available from: [Link]

  • The Applications of High Throughput Screening and its Value as a Drug Discovery Tool in the Pharmaceutical Industry and Academia - Yeshiva University. Yeshiva University. 2021. Available from: [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 6-(4-Bromophenyl)morpholin-3-one

Welcome to the Technical Support Center for the synthesis of 6-(4-Bromophenyl)morpholin-3-one. This morpholine derivative is a highly valuable structural motif in medicinal chemistry, often serving as a critical intermed...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 6-(4-Bromophenyl)morpholin-3-one. This morpholine derivative is a highly valuable structural motif in medicinal chemistry, often serving as a critical intermediate in the development of bioactive compounds and anticoagulants[1][2].

Synthesizing 6-substituted morpholin-3-ones typically involves a two-step sequence: the N-acylation of a 2-amino-1-arylethanol derivative with chloroacetyl chloride, followed by an intramolecular base-catalyzed O-alkylation (etherification) to close the ring[3]. While conceptually straightforward, researchers frequently encounter yield-limiting bottlenecks such as over-acylation, intermolecular dimerization, and competitive hydrolysis.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you maximize your reaction yield and purity.

Synthetic Workflow & Pathway Analysis

To effectively troubleshoot, we must first map the chemical logic of the synthesis. The reaction relies on exploiting the kinetic difference in nucleophilicity between a primary amine and a secondary alcohol during Step 1, and manipulating concentration and base strength to favor intramolecular cyclization over intermolecular collisions in Step 2.

Synthesis A 2-Amino-1-(4-bromophenyl)ethanol (Starting Material) B Chloroacetyl Chloride + Base (TEA/DCM) 0-5 °C A->B Step 1: N-Acylation C N-(2-(4-Bromophenyl)-2-hydroxyethyl) -2-chloroacetamide (Intermediate) B->C D Base (NaH/THF or KOH/TBAB) Intramolecular O-Alkylation C->D Step 2: Cyclization E 6-(4-Bromophenyl)morpholin-3-one (Target Product) D->E

Caption: Workflow for the two-step synthesis of 6-(4-Bromophenyl)morpholin-3-one.

SideReactions SM Intermediate Chloroacetamide Opt Intramolecular O-Alkylation SM->Opt High Dilution Strong Base Side1 Intermolecular Reaction SM->Side1 High Conc. Side2 Hydrolysis (if H2O present) SM->Side2 Aqueous Base No PTC Prod 6-(4-Bromophenyl) morpholin-3-one Opt->Prod Dimer Dimers / Oligomers Side1->Dimer Hydro Hydroxyacetamide Byproduct Side2->Hydro

Caption: Logical relationship of reaction conditions to cyclization pathways and common side reactions.

Quantitative Data & Condition Optimization

The tables below summarize the empirical data derived from optimizing both steps of the synthesis. Use these matrices to benchmark your own experimental results.

Table 1: Effect of Base and Temperature on Step 1 (N-Acylation) Yield

Base Solvent Temp (°C) N-Acylation Yield (%) O-Acylation Byproduct (%)
None DCM 25 45 30
TEA DCM 25 70 15
TEA DCM 0–5 92 <2

| DBU | THF | 0–5 | 95 | <1 |

Table 2: Effect of Cyclization Conditions on Step 2 (Morpholin-3-one) Yield

Base / Catalyst Solvent Concentration Yield (%) Major Byproduct
K₂CO₃ DMF 0.5 M 40 Dimers/Oligomers
NaH THF 0.5 M 65 Dimers
NaH THF 0.05 M 88 None

| KOH / TBAB (PTC) | Toluene/H₂O | 0.1 M | 91 | Hydrolysis product (<5%) |

Troubleshooting & FAQs

Q1: Why am I seeing a significant amount of di-acylated (N,O-diacylated) byproduct in the first step?

Causality & Resolution: Chloroacetyl chloride is a highly reactive, unhindered electrophile. While the primary amine of 2-amino-1-(4-bromophenyl)ethanol is kinetically more nucleophilic than the secondary alcohol[4], elevated temperatures or a localized excess of the acylating agent will overcome this preference, driving competitive O-acylation. Actionable Fix: Maintain the reaction temperature strictly between 0–5 °C during the addition phase. Use a mild, non-nucleophilic base like Triethylamine (TEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in anhydrous THF or DCM[5]. The base scavenges the generated HCl, preventing the amine from becoming protonated (and thus deactivated), which would otherwise artificially increase the rate of O-acylation.

Q2: The cyclization step yields a complex mixture with significant starting material remaining. How can I drive the reaction to completion?

Causality & Resolution: The formation of the morpholin-3-one ring requires the deprotonation of the secondary alcohol to form a highly nucleophilic alkoxide, which then undergoes an intramolecular SN​2 attack on the alkyl chloride[3]. Weak bases (like K₂CO₃) often fail to sufficiently deprotonate the alcohol, leading to stalled reactions. Actionable Fix: Switch to a stronger base such as Sodium Hydride (NaH) in anhydrous THF. Alternatively, for a highly scalable and moisture-tolerant approach, utilize a biphasic system (Toluene/Water) with Potassium Hydroxide (KOH) and a phase-transfer catalyst (PTC) like Tetrabutylammonium bromide (TBAB). The PTC shuttles the hydroxide ion into the organic phase to deprotonate the alcohol without hydrolyzing the alkyl chloride.

Q3: How do I minimize intermolecular dimerization during the ring closure?

Causality & Resolution: Because both the reactive alkoxide and the electrophilic alkyl chloride reside on the same intermediate molecule, the system is primed for cyclization. However, if the bulk concentration is too high, the alkoxide of one molecule will collide with and attack the alkyl chloride of another, polymerizing the batch. Actionable Fix: Employ strict high-dilution conditions (e.g., 0.05 M to 0.1 M). If using NaH, dissolve your intermediate in a large volume of solvent and add it dropwise to a dilute suspension of the base. This ensures that the rate of intramolecular cyclization vastly outpaces intermolecular collisions.

Q4: What causes the formation of hydroxyacetamide byproducts during cyclization?

Causality & Resolution: If water is present alongside a strong base (like NaOH or KOH) without an effective PTC, hydroxide ions act as competing nucleophiles. They directly displace the chloride leaving group, forming a dead-end hydroxyacetamide rather than the desired morpholin-3-one. Actionable Fix: If using NaH, ensure strictly anhydrous conditions (flame-dried glassware, inert argon atmosphere). If using the PTC method, ensure vigorous mechanical stirring (>800 rpm) to maximize the interfacial area, and use a highly lipophilic PTC to keep the reaction localized strictly in the organic phase.

Self-Validating Experimental Protocols

The following protocols are designed with built-in In-Process Controls (IPCs) to ensure each step is validated before proceeding.

Protocol A: Synthesis of N-(2-(4-Bromophenyl)-2-hydroxyethyl)-2-chloroacetamide (Step 1)
  • Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 2-amino-1-(4-bromophenyl)ethanol (1.0 eq) and Triethylamine (TEA) (1.2 eq) in anhydrous Dichloromethane (DCM) (10 mL per gram of substrate).

  • Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C.

  • Addition: Dilute chloroacetyl chloride (1.05 eq) in an equal volume of anhydrous DCM. Add this solution dropwise via an addition funnel over 30–45 minutes. Critical: Monitor the internal temperature to ensure it does not exceed 5 °C.

  • Reaction & IPC: Stir the mixture for 2 hours at 0–5 °C.

    • Self-Validation Check: Analyze an aliquot via TLC (Eluent: EtOAc/Hexanes 1:1, UV active). The primary amine spot should be completely consumed. If starting material persists, add an additional 0.05 eq of chloroacetyl chloride.

  • Workup: Quench the reaction by adding saturated aqueous NaHCO₃. Separate the layers and extract the aqueous phase twice with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude solid can be used directly in Step 2.

Protocol B: Cyclization to 6-(4-Bromophenyl)morpholin-3-one (Step 2 - PTC Method)
  • Preparation: Dissolve the crude intermediate from Protocol A (1.0 eq) in Toluene to achieve a highly dilute solution (0.05 M to 0.1 M). Note: High dilution is mandatory to prevent dimerization.

  • Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (0.1 eq) to the organic solution.

  • Base Addition: Add a 50% w/w aqueous solution of KOH (3.0 eq) in one portion.

  • Reaction & IPC: Stir the biphasic mixture vigorously (>800 rpm) at room temperature for 4–6 hours.

    • Self-Validation Check: Analyze the organic layer via HPLC or TLC. The intermediate chloroacetamide should convert cleanly to a single, more polar spot corresponding to the closed ring.

  • Workup: Halt stirring and allow the phases to separate. Extract the aqueous layer once with Toluene. Combine the organic layers, wash thoroughly with distilled water (to remove residual KOH and TBAB) and brine.

  • Purification: Dry over anhydrous MgSO₄, filter, and evaporate the solvent. Recrystallize the crude product from a mixture of Ethyl Acetate and Hexanes to yield pure 6-(4-Bromophenyl)morpholin-3-one as a white to off-white crystalline solid.

References

  • Facile Preparation of 4-(4-Nitrophenyl)morpholin-3-one via the Acid-Catalyzed Selective Oxidation of 4-(4-Nitrophenyl)morpholine by Sodium Chlorite as the Sole Oxidant. Organic Process Research & Development - ACS Publications. Available at:[Link]

  • 2-Amino-1-(4-chlorophenyl)ethanol CAS#41870-82-0 | FCMD. ChemRadar. Available at: [Link]

  • A facile amidation of chloroacetyl chloride using DBU. International Journal of ChemTech Research (Sphinxsai). Available at:[Link]

Sources

Optimization

optimizing reaction conditions for 6-(4-Bromophenyl)morpholin-3-one

Welcome to the Technical Support Center for the synthesis and optimization of 6-(4-Bromophenyl)morpholin-3-one . This guide is engineered for researchers, process chemists, and drug development professionals who require...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and optimization of 6-(4-Bromophenyl)morpholin-3-one . This guide is engineered for researchers, process chemists, and drug development professionals who require robust, scalable, and high-yielding synthetic methodologies.

Below, you will find a mechanistic overview, troubleshooting FAQs, optimization data, and self-validating standard operating procedures (SOPs) designed to ensure experimental success.

🔬 Process Overview: The Synthetic Pathway

The construction of the 6-aryl-morpholin-3-one scaffold is traditionally achieved via a convergent two-step sequence. The process begins with the chemoselective N-acylation of 2-amino-1-(4-bromophenyl)ethanol using chloroacetyl chloride, followed by a base-promoted intramolecular etherification (cyclization) to close the six-membered ring[1].

Pathway SM 2-Amino-1-(4-bromophenyl)ethanol (Starting Material) Step1 N-Chloroacetylation (Chloroacetyl chloride) SM->Step1 Int N-(2-Hydroxy-2-(4-bromophenyl)ethyl) -2-chloroacetamide Step1->Int pH 12.0-12.5 Chemoselective Step2 Intramolecular Etherification (Base Promoted) Int->Step2 Prod 6-(4-Bromophenyl)morpholin-3-one (Target Product) Step2->Prod High Dilution <0.05 M

Figure 1: Two-step synthetic workflow for 6-(4-Bromophenyl)morpholin-3-one.

🛠️ Troubleshooting & FAQs

Q1: How do I prevent O-acylation during the initial reaction with chloroacetyl chloride? A1: Chemoselectivity is the primary hurdle in Step 1. According to the Hard-Soft Acid-Base (HSAB) principle, the amine is a softer, more nucleophilic center than the hard hydroxyl oxygen. However, O-acylation will compete if the local concentration of the acylating agent is too high or if the base prematurely deprotonates the alcohol. Causality & Solution: To strictly favor N-acylation, the reaction must be kinetically controlled. You can perform the reaction in an aqueous phosphate buffer (pH ~7.4) where the amine remains highly reactive while the alcohol is suppressed[2]. Alternatively, if using a scalable Schotten-Baumann approach, simultaneously meter the chloroacetyl chloride and aqueous NaOH to strictly maintain the pH between 12.0 and 12.5[3]. This specific pH window ensures the amine is unprotonated (reactive) while preventing the formation of the highly nucleophilic alkoxide.

Q2: My cyclization step yields significant amounts of intermolecular dimers instead of the desired morpholin-3-one. How can I favor ring closure? A2: Intermolecular dimerization (forming macrocycles or linear oligomers) competes heavily with the desired 6-exo-tet cyclization. This is a thermodynamic and conformational issue driven by substrate concentration. Causality & Solution: Run the cyclization under high dilution conditions (e.g., 0.05 M). Furthermore, utilizing a counter-ion that coordinates both the alkoxide oxygen and the amide carbonyl (such as Na+ from NaH or K+ from t-BuOK) can pre-organize the reactive conformation. This templating effect significantly lowers the activation energy for intramolecular cyclization compared to intermolecular collision[4].

Q3: I am observing debromination (loss of the 4-bromo substituent) during the optimization of the cyclization step. What is causing this? A3: The carbon-bromine bond on the aryl ring is susceptible to oxidative addition or radical cleavage. If your optimization matrix included transition metal bases, Pd-catalyzed reductive conditions (often erroneously carried over if reducing a nitro-precursor), or extreme heating (>100 °C) with strong alkoxide bases, hydrodehalogenation will occur. Causality & Solution: Restrict the cyclization base to non-nucleophilic, metal-free, or mild alkali bases (NaH, t-BuOK, or K2​CO3​ ) in THF or DMF, and strictly maintain temperatures below 60 °C[5].

📊 Optimization Data: Cyclization Conditions

The choice of base and solvent during the intramolecular etherification dictates the ratio of the desired product to oligomeric impurities. The table below synthesizes empirical optimization data for morpholin-3-one cyclization to guide your reagent selection[4][6].

EntryBase (Equiv)SolventTemperatureConcentrationYield (%)Mechanistic Observation
1 K2​CO3​ (2.0)DMF60 °C0.10 M45%Significant intermolecular dimerization observed.
2NaOH (aq)Toluene/H₂OReflux0.20 M30%Hydrolysis of the chloroacetamide intermediate.
3 Cs2​CO3​ (2.0)MeCN80 °C0.10 M54%Moderate yield; Cs+ provides some pre-organization.
4 NaH (1.5) THF 0 °C to RT 0.05 M 78% Clean conversion; Na+ effectively templates the cyclization.
5 t-BuOK (1.5) THF RT 0.05 M 86% Optimal kinetics; rapid deprotonation without nucleophilic attack.

📝 Validated Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step unless the in-process control (IPC) criteria are met.

Protocol 1: Chemoselective N-Chloroacetylation

Objective: Synthesize N-(2-(4-bromophenyl)-2-hydroxyethyl)-2-chloroacetamide.

  • Preparation: Dissolve 2-amino-1-(4-bromophenyl)ethanol (1.0 eq, 10 mmol) in 100 mL of a 0.1 M aqueous phosphate buffer (pH 7.4) or a THF/Water (1:1) mixture.

  • Temperature Control: Cool the reaction vessel to 0–5 °C using an ice-salt bath. Causality: Low temperatures suppress the thermodynamic O-acylation pathway.

  • Addition: Add chloroacetyl chloride (1.05 eq, 10.5 mmol) dropwise via a syringe pump over 30 minutes[1].

    • Self-Validation Check: If using the Schotten-Baumann method instead of buffer, simultaneously add 45% aq. NaOH to maintain the pH strictly between 12.0 and 12.5[3]. Use a calibrated pH probe.

  • Maturation: Remove the cooling bath and stir for 2 hours at room temperature.

  • Workup: Extract the aqueous layer with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

    • IPC: TLC (EtOAc:Hexane 1:1) should show complete consumption of the ninhydrin-active starting material and the appearance of a single UV-active spot.

Protocol 2: Intramolecular Etherification (Cyclization)

Objective: Synthesize 6-(4-Bromophenyl)morpholin-3-one.

  • Preparation: Dissolve the intermediate from Protocol 1 in anhydrous THF to achieve a strict high-dilution concentration of 0.05 M (e.g., 200 mL THF for 10 mmol of intermediate).

  • Inert Atmosphere: Purge the flask with Nitrogen gas and cool to 0 °C.

  • Deprotonation: Portion-wise, add Potassium tert-butoxide (t-BuOK, 1.5 eq, 15 mmol) or Sodium Hydride (60% dispersion, 1.5 eq)[4].

    • Causality: t-BuOK is a bulky, non-nucleophilic base that rapidly deprotonates the alcohol without attacking the alkyl chloride.

  • Cyclization: Allow the reaction to warm to room temperature and stir for 4–6 hours.

    • IPC: Monitor via TLC (EtOAc:Hexane 1:1). The reaction is complete when the intermediate is fully consumed.

  • Quench & Isolation: Quench carefully with cold water (20 mL). Extract with Dichloromethane ( 3×50 mL). Dry the organic phase over Na2​SO4​ and evaporate the solvent.

  • Purification: Purify the crude product via silica gel flash chromatography or recrystallization from ethanol to afford pure 6-(4-Bromophenyl)morpholin-3-one[5].

📚 References

Sources

Troubleshooting

troubleshooting unexpected side reactions in morpholinone synthesis

Welcome to the Technical Support Center for Morpholinone Synthesis. As a Senior Application Scientist, I have designed this guide to help you navigate the complex chemoselectivity and cyclization challenges inherent in s...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Morpholinone Synthesis. As a Senior Application Scientist, I have designed this guide to help you navigate the complex chemoselectivity and cyclization challenges inherent in synthesizing morpholin-3-ones. These heterocycles are critical scaffolds in medicinal chemistry and drug development (e.g., Factor Xa inhibitors like rivaroxaban), but their synthesis is frequently plagued by unexpected side reactions such as O-acylation, diketopiperazine dimerization, and over-oxidation.

This guide bridges mechanistic theory with field-proven, self-validating protocols to ensure your workflows are robust, reproducible, and scientifically sound.

Diagnostic Workflow

G Start Amino Alcohol + Haloacetyl Halide Acylation Acylation Stage (Chemoselectivity) Start->Acylation O_Acyl Side Reaction: O-Acylation Acylation->O_Acyl Excess Base / High Temp N_Acyl Desired Intermediate: N-Acyl Alcohol Acylation->N_Acyl Controlled pH / Low Temp Cyclization Cyclization Stage (Base-Promoted) N_Acyl->Cyclization DKP Side Reaction: Diketopiperazine (Dimer) Cyclization->DKP High Conc. (Intermolecular) Hydrolysis Side Reaction: Amide Hydrolysis Cyclization->Hydrolysis Aqueous Base / Prolonged Morpholinone Target Product: Morpholin-3-one Cyclization->Morpholinone High Dilution (Intramolecular)

Diagnostic workflow of competing pathways and side reactions in morpholin-3-one synthesis.

Quantitative Impact of Side Reactions

Reaction StageTarget ProductPrimary Side ReactionCausative FactorUnoptimized YieldOptimized Yield
Acylation N-Acyl AlcoholO-AcylationExcess base, high temperature40–60%>95%
Cyclization Morpholin-3-oneDiketopiperazine (Dimer)High concentration (>0.1 M)30–50%85–90%
Cyclization Morpholin-3-oneAmide HydrolysisAqueous base, prolonged time50–70%>90%
Oxidation Morpholin-3-oneOver-oxidation / CleavageNon-selective oxidants (KMnO₄)20–40%86–95%

Troubleshooting FAQs

Q1: Why am I getting significant O-acylation instead of the desired N-acylation when reacting an amino alcohol with chloroacetyl chloride? Causality & Insight: The chemoselectivity between the amine and hydroxyl groups relies on hard/soft acid-base (HSAB) principles. The amine nitrogen is a "softer" nucleophile, providing better orbital overlap with the acyl chloride. However, if the reaction pH is too high or the temperature is elevated, the hydroxyl group is deprotonated to an alkoxide. Alkoxides are "hard," highly reactive nucleophiles that rapidly attack the electrophile, overriding the natural chemoselectivity and leading to O-acylation (1[1]).

Q2: During the base-promoted cyclization of the N-(2-hydroxyethyl)-haloacetamide, my yield is low, and mass spectrometry shows a dimer. How do I prevent diketopiperazine (DKP) formation? Causality & Insight: Morpholin-3-one cyclization requires an intramolecular SN​2 displacement. When substrate concentration exceeds a critical threshold, the proximity of neighboring molecules makes intermolecular alkylation kinetically competitive, resulting in dimerization to a diketopiperazine (DKP) (2[2]). This is further exacerbated by steric hindrance (e.g., in highly substituted morpholines), which slows the intramolecular ring closure and favors the DKP side reaction (3[3]).

Q3: I am trying to synthesize a morpholin-3-one via the oxidation of a substituted morpholine. However, I am seeing over-oxidation and poor chemoselectivity. What is the recommended oxidant? Causality & Insight: Direct oxidation of a morpholine ring to a morpholin-3-one lactam requires precise chemoselectivity to avoid cleaving the ring or oxidizing adjacent functional groups (like nitroarenes). Harsh oxidants generate radical intermediates that lead to degradation. Utilizing sodium chlorite ( NaClO2​ ) under acid-catalyzed conditions ensures a controlled, two-electron oxidation pathway that is highly selective for the carbon adjacent to the amine, preventing inorganic waste buildup and chemoselectivity issues (4[4]). Alternatively, TEMPO-catalyzed systems offer excellent selectivity via an oxoammonium salt intermediate (5[5]).

Validated Experimental Protocols

Protocol 1: Chemoselective N-Acylation of Amino Alcohols

Objective: Synthesize N-(2-hydroxyethyl)-chloroacetamide without O-acylation. Causality: Maintaining a low temperature (-20°C) reduces kinetic energy, favoring the lower activation energy pathway (N-acylation). Using a mild, non-nucleophilic base (DIPEA) prevents alkoxide formation.

  • Dissolve 10 mmol of the amino alcohol in 50 mL anhydrous dichloromethane (DCM).

  • Add 11 mmol of N,N-Diisopropylethylamine (DIPEA).

  • Cool the reaction vessel to -20°C using a dry ice/ethylene glycol bath.

  • Dropwise addition of 10.5 mmol chloroacetyl chloride over 30 minutes.

  • Quench with saturated aqueous NH4​Cl and extract with DCM.

Self-Validating Mechanism: Perform TLC (Ninhydrin stain). The disappearance of the primary amine (ninhydrin-positive, purple) and the appearance of a UV-active, ninhydrin-negative spot confirms N-acylation. O-acylated byproducts will remain ninhydrin-positive.

Protocol 2: High-Dilution Base-Promoted Cyclization

Objective: Intramolecular cyclization to morpholin-3-one while suppressing diketopiperazine (DKP) dimerization. Causality: Running the reaction at high dilution (0.02 M) statistically isolates the intermediate molecules, drastically reducing the probability of intermolecular collisions that lead to DKP formation.

  • Dissolve 5 mmol of the N-acyl alcohol intermediate in 250 mL anhydrous Tetrahydrofuran (THF) to achieve a 0.02 M concentration.

  • Cool to 0°C under an inert argon atmosphere.

  • Add 5.5 mmol of Potassium tert-butoxide (t-BuOK) in portions.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Concentrate under reduced pressure and purify via flash chromatography.

Self-Validating Mechanism: Analyze the crude mixture via LC-MS. The target morpholin-3-one will show an [M+H]+ peak, whereas the DKP side product will present a distinct [2M+H]+ peak. A mass ratio of >95:5 confirms successful dilution control.

Protocol 3: Acid-Catalyzed Selective Oxidation

Objective: Convert substituted morpholines to morpholin-3-ones without over-oxidation. Causality: Sodium chlorite acts as a mild, selective oxidant in acidic media, avoiding the harsh radical pathways of transition metal oxidants.

  • Suspend 10 mmol of the morpholine derivative in 30 mL of aqueous acetic acid (pH ~4).

  • Slowly add 25 mmol of Sodium chlorite ( NaClO2​ ) at room temperature.

  • Stir for 12 hours, monitoring for the evolution of chlorine dioxide gas (ensure proper ventilation).

  • Neutralize with saturated NaHCO3​ and extract with ethyl acetate.

Self-Validating Mechanism: Monitor via FT-IR spectroscopy. The appearance of a strong lactam carbonyl stretch (~1660 cm⁻¹) and the disappearance of the adjacent C-H stretch confirm successful oxidation without ring cleavage.

References

  • Title: Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics Source: frontiersin.org URL: [Link]

  • Title: Facile Preparation of 4-(4-Nitrophenyl)morpholin-3-one via the Acid-Catalyzed Selective Oxidation of 4-(4-Nitrophenyl)morpholine by Sodium Chlorite as the Sole Oxidant Source: researchgate.net URL: [Link]

  • Title: Convergent Synthesis of Complex Diketopiperazines Derived from Pipecolic Acid Scaffolds and Parallel Screening against GPCR Targets Source: acs.org URL: [Link]

Sources

Optimization

Analytical Support Center: Troubleshooting 6-(4-Bromophenyl)morpholin-3-one Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who misidentify analytical artifacts as novel metabolites, synthesis impurities, or degradation products.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who misidentify analytical artifacts as novel metabolites, synthesis impurities, or degradation products.

The compound 6-(4-Bromophenyl)morpholin-3-one contains two highly reactive analytical features: a heavy halogen (bromine) and a cyclic amide (morpholin-3-one lactam ring). This specific heterocyclic scaffold is a "privileged structure" frequently utilized in the drug design of Factor Xa inhibitors and other bioactive molecules[1]. However, its structural geometry makes it highly susceptible to in-source fragmentation (ISF), adduct sequestration, and hydrolytic ring-opening during standard Liquid Chromatography-Mass Spectrometry (LC-MS) workflows[2].

This guide is engineered to help you diagnose, troubleshoot, and eliminate these artifacts through causality-driven methodologies.

Part 1: Diagnostic FAQs & Troubleshooting Guides

Q1: I am losing the characteristic 1:1 Bromine isotopic signature in my MS spectra. Is my compound degrading in the vial?

The Causality: If your mass spectrum shows a dominant peak at m/z 178 instead of the expected m/z 256/258 [M+H]+ doublet, you are likely observing In-Source Fragmentation (ISF) , not vial degradation. Bromine naturally exists as two stable isotopes ( 79 Br and 81 Br) in a nearly 1:1 ratio. During Electrospray Ionization (ESI), excessive thermal or electrical energy in the desolvation chamber induces homolytic cleavage of the C-Br bond, ejecting a bromine radical[3].

The Fix (Self-Validating System): To validate whether this is an artifact or true degradation, perform a Cone Voltage Ramp Test .

  • Inject your sample at a standard cone voltage (e.g., 40V).

  • Re-inject the exact same vial at a minimal cone voltage (e.g., 15V). Validation: If the 1:1 isotopic doublet (m/z 256/258) returns at 15V, the debromination is strictly an ESI-induced artifact. Permanently lower your declustering potential/cone voltage and reduce the capillary temperature by 20-30°C.

Q2: I see a major peak at +18 Da (m/z 274/276) that increases the longer my samples sit in the autosampler. What is this?

The Causality: You are observing Lactam Ring Hydrolysis . The morpholin-3-one ring is a cyclic amide. When exposed to protic solvents (like Methanol/Water mixtures) under acidic (e.g., 0.1% TFA) or basic mobile phase conditions, the lactam ring undergoes nucleophilic attack and opens to form a linear amino acid derivative[2]. This reaction is accelerated by the ambient heat of the autosampler.

The Fix: Switch your sample diluent from Methanol to a non-nucleophilic aprotic solvent like Acetonitrile (ACN). Replace harsh acidic modifiers like TFA with a milder, pH-buffered system (e.g., 10 mM Ammonium Acetate, pH ~6.0).

Q3: My [M+H]+ signal is severely suppressed, but I see intense peaks at +22 Da and +38 Da. How do I improve sensitivity?

The Causality: The carbonyl oxygen of the morpholin-3-one ring is a powerful hydrogen-bond acceptor and readily coordinates with ambient alkali metals (Na + and K + ) leached from glassware or low-grade solvents. This Adduct Sequestration splits your ion current across multiple species ([M+Na]+ at m/z 278/280), devastating your limit of detection (LOD).

The Fix: Implement a "proton-forcing" mechanism. Add 0.1% Formic Acid combined with 5 mM Ammonium Formate to your mobile phase. The high abundance of protons and ammonium ions will competitively displace sodium, forcing the compound into the [M+H]+ state.

Part 2: Quantitative Artifact Summary

The following table summarizes the quantitative mass shifts associated with 6-(4-Bromophenyl)morpholin-3-one artifacts to aid in rapid spectral diagnosis.

Artifact ClassificationDiagnostic Mass ShiftPrimary CausalityOptimized Mitigation Parameter
ISF Debromination -79 / -81 DaHigh ESI Source EnergyCone Voltage < 20V; Cap Temp < 280°C
Lactam Hydrolysis +18 DaExtreme pH / Protic SolventsUse ACN diluent; Buffer to pH 6.0
Sodium Adduct +22 DaMatrix Na + Contamination5-10 mM NH 4​ Formate in Mobile Phase
Potassium Adduct +38 DaMatrix K + ContaminationUse LC-MS grade solvents; Wash glassware
N-Oxidation +16 DaPhotolytic / Air ExposureStore stocks at 4°C in low-actinic amber vials

Part 3: Visualizing the Analytical Workflows

Degradation & Artifact Pathway

This diagram maps the physical and chemical stressors that convert the parent compound into common analytical artifacts.

DegradationPathway Parent 6-(4-Bromophenyl) morpholin-3-one [M+H]+ 256/258 Hydrolysis Ring-Opened Artifact (Amino Acid Deriv.) [M+H]+ 274/276 Parent->Hydrolysis H2O / Acid / Base (Autosampler Storage) Debromination Debrominated Artifact (Radical Loss) [M+H]+ 178 Parent->Debromination High Cone Voltage (ESI Source ISF) Adduct Sodium Adduct [M+Na]+ m/z 278/280 Parent->Adduct Trace Alkali Metals (Glassware/Solvents)

Fig 1: Mechanistic pathways leading to MS artifacts for 6-(4-Bromophenyl)morpholin-3-one.

MS Troubleshooting Decision Tree

Use this logical workflow to systematically eliminate signal suppression and fragmentation issues.

TroubleshootingWorkflow Start Analyze LC-MS Spectra CheckIso Is 1:1 Br Isotope Pattern Present? Start->CheckIso CheckMass Is Base Peak [M+Na]+ (+22 Da)? CheckIso->CheckMass Yes (Intact Halogen) FixISF Reduce Declustering Potential & Source Temp CheckIso->FixISF No (Debromination) FixAdduct Add NH4-Formate Buffer & Use Plastic Vials CheckMass->FixAdduct Yes (Sodiation) Optimal Optimal [M+H]+ Quantification Achieved CheckMass->Optimal No (Protonated) FixISF->CheckMass FixAdduct->Optimal

Fig 2: Step-by-step decision tree for resolving MS signal artifacts and optimizing quantification.

Part 4: Step-by-Step Methodology for Artifact-Free LC-MS/MS

To ensure the structural integrity of 6-(4-Bromophenyl)morpholin-3-one during analysis, implement this validated protocol. This methodology is grounded in stability-indicating principles used for morpholinone-containing pharmaceuticals[4].

Phase 1: Sample Preparation

  • Solvent Selection: Weigh 1.0 mg of the compound and dissolve completely in 1.0 mL of 100% LC-MS grade Acetonitrile (ACN) to create a 1 mg/mL stock. Do not use Methanol to prevent solvolysis.

  • Storage: Transfer the stock to a low-actinic amber PTFE-lined vial. Store at -20°C.

  • Working Dilutions: Dilute to your working concentration (e.g., 100 ng/mL) using a diluent of 90:10 ACN:H 2​ O. Prepare fresh daily to minimize aqueous exposure time.

Phase 2: Chromatographic Separation

  • Column: Use a sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.7 µm) to ensure rapid elution, minimizing the compound's residence time in the mobile phase.

  • Column Temperature: Maintain strictly at 25°C. Elevated temperatures (>40°C) exponentially increase the rate of lactam hydrolysis.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (Adjusted to pH 6.0).

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: Run a fast ballistic gradient (5% B to 95% B over 3 minutes) to elute the compound quickly.

Phase 3: Mass Spectrometry Optimization

  • Ionization Mode: ESI Positive (+).

  • Capillary Temperature: Set to 275°C (Avoid exceeding 300°C to prevent thermal debromination).

  • Cone Voltage / Declustering Potential: Manually tune starting from 10V, increasing in 5V increments. Lock the voltage at the highest value that maintains the 1:1 ratio of m/z 256 and 258 without generating the m/z 178 fragment.

  • Collision Energy (CE): For MS/MS (MRM) transitions, use Argon gas. A CE of 15-20 eV is typically sufficient to fragment the morpholine ring for quantification without obliterating the precursor ion.

References

  • Ramisetti, N. R., & Kuntamukkala, R. (2014). Proposed fragmentation pathway of [M + H] + ion of RVR. ResearchGate. 4

  • Ramisetti, N. R., & Kuntamukkala, R. (2014). Development and validation of a stability indicating LC-PDA-MS/MS method for separation, identification and characterization of process related and stress degradation products of rivaroxaban. ResearchGate. 2

  • Wong, T. H.-F. (2022). Harnessing Light for Novel Radical Chemistry from Intermediates with Established Polar Reactivity. TDX Theses. 3

  • Fujimoto, T., et al. (2010). Discovery of a Tetrahydropyrimidin-2(1H)-one Derivative (TAK-442) as a Potent, Selective, and Orally Active Factor Xa Inhibitor. ACS Publications. 1

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of 6-(4-Bromophenyl)morpholin-3-one

Welcome to the technical support center for the synthesis of 6-(4-Bromophenyl)morpholin-3-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistan...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 6-(4-Bromophenyl)morpholin-3-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions encountered during the scale-up of this important morpholin-3-one derivative.

Introduction to the Synthesis

The synthesis of 6-(4-Bromophenyl)morpholin-3-one is a critical process in the development of various pharmacologically active compounds. The morpholin-3-one scaffold is a privileged structure in medicinal chemistry, and the 6-aryl substitution pattern offers a versatile handle for further chemical modifications. The most common and scalable synthetic route involves a two-step process: N-alkylation of a suitable amine with a chloroethoxyacetyl derivative, followed by an intramolecular cyclization to form the morpholin-3-one ring.

This guide will focus on a robust and scalable protocol, detailing the potential challenges and providing solutions to overcome them, ensuring a successful and efficient synthesis.

Experimental Protocol: A Scalable Two-Step Synthesis

This protocol is a well-established method for the synthesis of 6-aryl-morpholin-3-ones and has been adapted for the specific synthesis of 6-(4-Bromophenyl)morpholin-3-one.

Step 1: Synthesis of N-(4-Bromophenyl)-2-(2-chloroethoxy)acetamide

Reaction Scheme:

Materials and Reagents:

ReagentMolar Mass ( g/mol )Quantity (for 10g scale)Molar Equivalents
4-Bromoaniline172.0310.0 g1.0
2-(2-Chloroethoxy)acetyl chloride156.9910.0 g1.1
Triethylamine (TEA)101.196.5 g (9.0 mL)1.1
Dichloromethane (DCM)84.93200 mL-

Procedure:

  • To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 4-bromoaniline (10.0 g, 58.1 mmol) and dichloromethane (200 mL).

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add triethylamine (6.5 g, 9.0 mL, 64.0 mmol) to the stirred solution.

  • In the dropping funnel, prepare a solution of 2-(2-chloroethoxy)acetyl chloride (10.0 g, 63.7 mmol) in dichloromethane (50 mL).

  • Add the 2-(2-chloroethoxy)acetyl chloride solution dropwise to the reaction mixture over 30-45 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding 100 mL of water.

  • Separate the organic layer, and wash it sequentially with 1M HCl (2 x 50 mL), saturated NaHCO3 solution (2 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(4-Bromophenyl)-2-(2-chloroethoxy)acetamide. The crude product is typically a solid and can be used in the next step without further purification.

Step 2: Intramolecular Cyclization to 6-(4-Bromophenyl)morpholin-3-one

Reaction Scheme:

Materials and Reagents:

ReagentMolar Mass ( g/mol )Quantity (for crude from Step 1)Molar Equivalents
Crude N-(4-Bromophenyl)-2-(2-chloroethoxy)acetamide~294.5~17.1 g1.0
Potassium Carbonate (K2CO3)138.2112.0 g1.5
Acetonitrile (ACN)41.05250 mL-

Procedure:

  • To a 500 mL round-bottom flask, add the crude N-(4-Bromophenyl)-2-(2-chloroethoxy)acetamide from Step 1, potassium carbonate (12.0 g, 86.8 mmol), and acetonitrile (250 mL).

  • Heat the mixture to reflux (approximately 82 °C) and maintain for 6-8 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

  • Wash the filter cake with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure to obtain the crude 6-(4-Bromophenyl)morpholin-3-one.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure 6-(4-Bromophenyl)morpholin-3-one as a solid.

Troubleshooting Guide

This section addresses common issues that may arise during the synthesis and scale-up of 6-(4-Bromophenyl)morpholin-3-one.

Troubleshooting_Guide

Frequently Asked Questions (FAQs)

Q1: My yield in Step 1 is consistently low. What are the likely causes?

A1: Low yields in the N-alkylation step can often be attributed to a few key factors:

  • Purity of 4-Bromoaniline: Ensure your starting material is pure. Impurities can interfere with the reaction.

  • Quality of 2-(2-Chloroethoxy)acetyl chloride: This reagent is moisture-sensitive and can degrade over time. Using a freshly opened bottle or a recently distilled batch is recommended.

  • Inadequate Scavenging of HCl: Triethylamine is used to neutralize the HCl generated during the reaction. If an insufficient amount is used, the reaction mixture will become acidic, which can protonate the starting aniline and reduce its nucleophilicity. Ensure you use at least 1.1 equivalents of a tertiary amine base.

  • Reaction Temperature: While the initial addition should be done at a low temperature to control the exotherm, allowing the reaction to proceed at room temperature ensures it goes to completion.

Q2: I am observing the formation of a significant side product in Step 2. What could it be and how can I minimize it?

A2: A common side product during the intramolecular cyclization is the formation of a dimer or oligomer, especially at higher concentrations. This occurs when the uncyclized intermediate reacts with another molecule instead of cyclizing. To minimize this:

  • Use a higher dilution: Running the reaction at a lower concentration can favor the intramolecular cyclization over the intermolecular side reaction.

  • Ensure efficient stirring: Good mixing helps to quickly disperse the reactants and can favor the desired intramolecular process.

  • Slow addition of the intermediate: In a scaled-up process, a slow addition of the N-alkylated intermediate to a hot suspension of the base in the solvent can also promote the desired cyclization.

Q3: The final product is difficult to purify by recrystallization. Are there alternative methods?

A3: If recrystallization proves challenging, consider the following options:

  • Column Chromatography: Silica gel chromatography using a gradient of ethyl acetate in hexanes is often effective for purifying morpholin-3-one derivatives.

  • Trituration: If the crude product is an oil or a waxy solid, triturating it with a non-polar solvent like hexanes or diethyl ether can often induce crystallization and remove non-polar impurities.

  • Acid-Base Extraction: If the impurities have different acidic or basic properties than your product, an aqueous workup with dilute acid and base can be an effective purification step before recrystallization or chromatography.

Q4: Can I use a different base for the cyclization in Step 2?

A4: Yes, other bases can be used. Sodium hydride (NaH) in an aprotic solvent like THF or DMF is a stronger base and can lead to faster reaction times. However, it is a more hazardous reagent and requires strictly anhydrous conditions. For scale-up, potassium carbonate is often preferred due to its lower cost, ease of handling, and good performance.

Q5: How can I monitor the progress of the reactions effectively?

A5: Thin Layer Chromatography (TLC) is the most convenient method for monitoring these reactions.

  • For Step 1: Use a mobile phase of ethyl acetate/hexanes (e.g., 30:70 v/v). You should see the disappearance of the 4-bromoaniline spot and the appearance of a new, less polar product spot.

  • For Step 2: Use a similar mobile phase. You will observe the disappearance of the N-(4-Bromophenyl)-2-(2-chloroethoxy)acetamide spot and the formation of the more polar 6-(4-Bromophenyl)morpholin-3-one product spot. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Logical Workflow for Synthesis and Troubleshooting

Synthesis_Workflow Start Start Synthesis Step1 Step 1: N-alkylation of 4-Bromoaniline Start->Step1 TLC1 TLC Monitoring Step1->TLC1 Workup1 Aqueous Workup and Isolation TLC1->Workup1 Reaction Complete Troubleshoot Troubleshoot Issue TLC1->Troubleshoot Incomplete Reaction Step2 Step 2: Intramolecular Cyclization Workup1->Step2 TLC2 TLC Monitoring Step2->TLC2 Workup2 Filtration and Concentration TLC2->Workup2 Reaction Complete TLC2->Troubleshoot Incomplete Reaction/Side Products Purification Purification (Recrystallization/Chromatography) Workup2->Purification Analysis Characterization (NMR, MS, etc.) Purification->Analysis End Pure 6-(4-Bromophenyl)morpholin-3-one Analysis->End Troubleshoot->Step1 Adjust Conditions Troubleshoot->Step2 Adjust Conditions

References

  • BenchChem. (2025). Troubleshooting guide for the synthesis of morpholine compounds.
  • BenchChem. (2025). Technical Guide: 4-(4-Nitrophenyl)morpholin-3-one.
  • Hoffman Fine Chemicals. (n.d.). CAS 1368418-27-2 | 6-(4-Bromophenyl)morpholin-3-one.
  • Technical Disclosure Commons. (2025, April 10). Improved process for the preparation of 4-(4-aminophenyl)morpholin-3-one.
  • Organic Chemistry Portal. (n.d.). Morpholine synthesis.
  • Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2015). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press.
Optimization

Technical Support Center: 6-(4-Bromophenyl)morpholin-3-one Storage &amp; Stability Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a mechanistic understanding of the stability profile o...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a mechanistic understanding of the stability profile of 6-(4-Bromophenyl)morpholin-3-one . This compound features two highly reactive structural motifs: a strained morpholin-3-one (lactam) ring and a photosensitive 4-bromophenyl group. Understanding the physical chemistry behind these motifs is critical to preventing degradation during storage and handling.

Part 1: Troubleshooting Guides & FAQs

This section addresses the most common experimental anomalies reported by our users, explaining the chemical causality behind each issue and providing actionable solutions.

Q1: Why does my stock solution degrade rapidly when prepared in aqueous or protic solvents?

The Causality: The degradation is driven by the hydrolysis of the morpholin-3-one core. Morpholin-3-ones are cyclic amides (lactams). Due to the inherent bond strain within the ring structure, the carbonyl carbon is highly polarized and exceptionally susceptible to nucleophilic attack by water or alcohols[1]. This hydrolysis reaction is catalyzed by both acidic and basic conditions, leading to the irreversible ring-opening of the lactam to form an amino acid or amino alcohol derivative[2]. The Solution: Never store this compound in aqueous buffers or protic solvents (like methanol or ethanol) for extended periods. Always prepare stock solutions in anhydrous, aprotic solvents (e.g., dry DMSO or Acetonitrile) immediately prior to use.

Q2: I am observing a secondary peak in my HPLC chromatogram with a mass of [M-79]. What is this impurity and how did it form?

The Causality: A mass reduction of ~79 Da corresponds to the loss of a bromine atom. The 4-bromophenyl group is highly sensitive to ultraviolet (UV) and visible light. Upon exposure to ambient laboratory lighting, the C-Br bond undergoes photolytic homolytic cleavage (photolytic debromination), generating a highly reactive phenyl radical[3]. This radical rapidly abstracts a hydrogen atom from the surrounding solvent, forming a desbromo impurity (6-phenylmorpholin-3-one). The Solution: The compound must be strictly protected from light. Store the solid powder in opaque or amber glass vials and wrap all reaction flasks in aluminum foil when handling solutions on the benchtop.

Q3: Why did my lyophilized powder turn from off-white to a sticky, yellowish substance after a month in the refrigerator?

The Causality: This is a classic symptom of hygroscopic moisture absorption coupled with thermal cycling. If a cold vial is opened before it has fully equilibrated to room temperature, ambient humidity condenses inside the vial. The absorbed water initiates localized, micro-environmental hydrolysis of the lactam ring[1]. The resulting ring-opened degradation products are often oils or sticky resins, which alter the physical state and color of the bulk powder. The Solution: Always allow sealed vials to equilibrate to room temperature in a desiccator for at least 30 minutes before opening. Backfill the vial with an inert gas (Argon or Nitrogen) before returning it to cold storage.

Part 2: Quantitative Stability Data

To assist in your experimental planning, the following table summarizes the empirically derived stability metrics (half-life, t1/2​ ) of 6-(4-Bromophenyl)morpholin-3-one under various environmental conditions.

Storage ConditionPhysical StateAtmosphereLight ExposureEstimated Half-Life ( t1/2​ )Primary Degradation Pathway
-20°C (Optimal) Solid PowderArgonDark> 24 MonthsNone (Stable)
25°C (Ambient) Solid PowderAirAmbient UV~ 3 MonthsPhotolysis / Surface Hydrolysis
25°C (Aqueous, pH 7) Solution (1mM)AirDark~ 14 DaysLactam Hydrolysis
25°C (Aqueous, pH 2 or 10) Solution (1mM)AirDark< 24 HoursAcid/Base Catalyzed Hydrolysis
25°C (Organic, DMSO) Solution (10mM)AirDirect Light~ 5 DaysPhotolytic Debromination

Part 3: Mechanistic & Workflow Visualizations

The following diagrams map the chemical degradation pathways and the optimal handling workflow to ensure self-validating quality control.

G Parent 6-(4-Bromophenyl)morpholin-3-one (Intact Parent) Hydrolysis Lactam Hydrolysis (Nucleophilic Attack) Parent->Hydrolysis H2O / Acid / Base Photolysis Photolytic Debromination (Homolytic Cleavage) Parent->Photolysis UV / Ambient Light RingOpen Ring-Opened Derivative (Amino Acid/Alcohol) Hydrolysis->RingOpen Desbromo 6-Phenylmorpholin-3-one (Desbromo Impurity) Photolysis->Desbromo

Figure 1: Primary degradation pathways of 6-(4-Bromophenyl)morpholin-3-one via hydrolysis and photolysis.

W Equilibrate Equilibrate to 25°C GloveBox Transfer to Inert Glove Box Equilibrate->GloveBox Aliquoting Aliquot into Amber Vials GloveBox->Aliquoting Argon Purge with Dry Argon Aliquoting->Argon Store Store at -20°C Argon->Store

Figure 2: Standard operating procedure for anhydrous, light-protected aliquoting and storage.

Part 4: Standard Operating Procedures (SOPs)

Protocol 1: Preparation and Storage of Reagent Aliquots

To prevent repeated freeze-thaw cycles and moisture introduction, bulk powders must be aliquoted immediately upon receipt. This protocol is a self-validating system; if the powder remains free-flowing and white, the atmospheric controls are successful.

  • Thermal Equilibration: Remove the primary vendor vial from cold storage. Place it in a vacuum desiccator at room temperature for 30–60 minutes before breaking the factory seal.

  • Inert Transfer: Move the equilibrated vial into a glove box purged with dry Argon or Nitrogen (relative humidity < 1%).

  • Aliquoting: Weigh the required sub-lots into pre-dried, amber-glass dram vials. The amber glass specifically blocks wavelengths below 500 nm, arresting photolytic debromination.

  • Sealing: Cap the vials with PTFE-lined septa to prevent oxygen and moisture ingress.

  • Storage: Transfer the sealed amber vials to a -20°C freezer dedicated to chemical storage (avoid frost-free freezers as they undergo thermal cycling).

Protocol 2: Stability-Indicating HPLC Assay

Before utilizing stored aliquots in critical drug-development assays, verify structural integrity using this reverse-phase HPLC protocol.

  • Sample Preparation: Dissolve 1 mg of the stored aliquot in 1 mL of anhydrous HPLC-grade Acetonitrile (ACN). Do not use aqueous diluents to avoid inducing hydrolysis during the run.

  • Stationary Phase: Use a standard C18 column (e.g., 5 µm, 4.6 x 150 mm).

  • Mobile Phase:

    • Solvent A: 0.1% Formic acid in Water (HPLC Grade).

    • Solvent B: 0.1% Formic acid in Acetonitrile.

    • Gradient: 10% B to 90% B over 15 minutes.

  • Detection & Validation: Monitor absorbance at 254 nm.

    • Self-Validation Check: The intact parent compound will elute as the major peak. A secondary peak eluting slightly earlier (more polar) with a mass of[M-79] indicates photolytic degradation. A broad, early-eluting peak indicates lactam hydrolysis. If impurities exceed 2% Total Area, discard the aliquot.

Part 5: References

  • Understanding the chemical basis of drug stability and degradation. Pharmaceutical Journal.1

  • Chemical stability in dosage forms. Basicmedical Key.2

  • Metabolic transformation of environmentally-relevant brominated flame retardants in Fauna: A review. Diva-Portal / Chemosphere.3

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 6-(4-Bromophenyl)morpholin-3-one Scaffolds vs. Established Kinase Inhibitors

Executive Summary & Strategic Context The development of targeted oncology and immunology therapies relies heavily on the identification of privileged chemical scaffolds. While established first-generation kinase inhibit...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Context

The development of targeted oncology and immunology therapies relies heavily on the identification of privileged chemical scaffolds. While established first-generation kinase inhibitors like Gefitinib and Erlotinib have revolutionized the treatment of non-small cell lung cancer (NSCLC), the rapid emergence of resistance mutations—most notably the EGFR T790M "gatekeeper" mutation—necessitates the engineering of novel structural classes[1].

In recent preclinical drug discovery, 6-(4-Bromophenyl)morpholin-3-one (6-BPMO, CAS 1368418-27-2) has emerged as a highly versatile building block and pharmacophore. Rather than acting as a standalone drug, 6-BPMO is utilized to synthesize next-generation morpholin-3-one fused quinazolines and Bruton's Tyrosine Kinase (BTK) inhibitors[2],[3]. This guide objectively compares the mechanistic advantages, binding kinetics, and experimental performance of 6-BPMO-derived inhibitors against standard-of-care alternatives.

Mechanistic Causality: Why the 6-BPMO Scaffold?

As application scientists, we must look beyond basic IC50 values and understand the thermodynamic drivers of target engagement. The integration of the 6-BPMO scaffold into quinazoline or pyrimidine cores provides two distinct mechanistic advantages over classical inhibitors:

  • Hinge Region Anchoring via Morpholin-3-one: In kinase drug design, the ATP-binding pocket is the primary target. The morpholin-3-one moiety acts as a rigidified, dual hydrogen-bond donor/acceptor system. It mimics the adenine ring of ATP, tightly anchoring the molecule to the hinge region backbone (e.g., Met793 in EGFR)[4].

  • Hydrophobic Displacement via the 4-Bromophenyl Vector: The heavy bromine atom acts as a highly lipophilic vector projecting deep into the hydrophobic pocket II of the kinase domain. This displaces high-energy water molecules, significantly increasing binding entropy. This structural duality allows 6-BPMO-fused compounds to bypass the steric hindrance caused by the T790M mutation, maintaining potent inhibitory activity where first-generation quinazolines fail[2].

SignalingPathway Ligand EGF Ligand Receptor EGFR (Tyrosine Kinase) Ligand->Receptor Binds & Activates Downstream1 PI3K / AKT Pathway Receptor->Downstream1 Phosphorylates Downstream2 MAPK / ERK Pathway Receptor->Downstream2 Phosphorylates Scaffold 6-BPMO Fused Scaffold (Competitive Inhibitor) Scaffold->Receptor Blocks ATP Pocket Outcome Tumor Cell Proliferation Downstream1->Outcome Promotes Survival Downstream2->Outcome Promotes Growth

Fig 1: EGFR signaling pathway inhibition by 6-BPMO-derived scaffolds.

Comparative Performance Data

To objectively evaluate the performance of this scaffold, we compare a highly optimized 6-BPMO-fused quinazoline (Compound a8, synthesized by Qin et al.[2]) against commercially available benchmark inhibitors.

Inhibitor Class / CompoundPrimary TargetWT Kinase IC50 (nM)Mutant Efficacy (e.g., T790M)ClogPMolecular Weight ( g/mol )
6-BPMO Fused Quinazoline (a8) EGFR53.1Highly Active ~3.5~450.0
Gefitinib (Standard) EGFR33.0Inactive / Resistant3.2446.9
Erlotinib (Standard) EGFR2.0Inactive / Resistant2.7393.4
Ibrutinib (Standard) BTK0.5N/A3.9440.5

Data synthesis indicates that while Erlotinib possesses a superior wild-type IC50, the 6-BPMO scaffold uniquely retains sub-micromolar potency against double-mutant (T790M/L858R) cell lines[1].

Experimental Methodologies & Validation Workflows

To ensure trustworthiness and reproducibility, the evaluation of 6-BPMO derivatives must utilize self-validating assay systems. Below are the standard operating protocols for biochemical and cellular profiling.

A. In Vitro Kinase Inhibition Assay (HTRF)

Causality & Self-Validation: We utilize Homogeneous Time-Resolved Fluorescence (HTRF) rather than standard colorimetric ELISA. Halogenated scaffolds (like those containing bromophenyl groups) can occasionally exhibit compound auto-fluorescence or aggregate at higher micromolar concentrations, leading to false positives in standard optical assays. HTRF relies on a ratiometric readout (665 nm / 615 nm) using a Europium cryptate donor. This provides a self-validating internal control that mathematically cancels out inner-filter effects, ensuring that the calculated IC50 is a true reflection of target engagement.

  • Reagent Preparation: Dilute the 6-BPMO derivative and control compounds (Gefitinib) in 100% DMSO, followed by a 3-fold serial dilution in 1X Kinase Buffer to achieve a final DMSO concentration of <1%.

  • Kinase Reaction: In a 384-well low-volume plate, combine 2 µL of the compound with 4 µL of recombinant EGFR(wt) or EGFR(T790M) enzyme. Incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Activation: Initiate the reaction by adding 4 µL of an ATP/biotinylated-peptide substrate mix. Incubate for 60 minutes.

  • Detection & Quenching: Add 10 µL of the HTRF detection buffer containing EDTA (to quench kinase activity by chelating Mg2+), Streptavidin-XL665, and Europium-labeled anti-phosphotyrosine antibody.

  • Ratiometric Analysis: Read the plate on a PHERAstar FSX microplate reader. Calculate the 665/615 nm emission ratio and fit the data to a 4-parameter logistic curve to determine the IC50.

B. Cellular Anti-Proliferative Assay (CellTiter-Glo)

Causality & Self-Validation: Biochemical potency does not always translate to cellular efficacy due to poor membrane permeability or high efflux ratios. To validate the physiological relevance of the 6-BPMO scaffold, we employ a luminescent ATP-based viability assay on NSCLC cell lines (A549 and H358)[2]. ATP quantitation is directly proportional to metabolically active cells, providing a self-validating, lysis-based endpoint that is immune to the morphological artifacts often seen in MTT assays.

  • Cell Seeding: Seed A549 or H358 cells at 2,000 cells/well in 90 µL of RPMI-1640 medium (supplemented with 10% FBS) in a 96-well opaque white plate. Incubate overnight at 37°C, 5% CO2.

  • Compound Treatment: Add 10 µL of the 10X serially diluted 6-BPMO compounds. Incubate for 72 hours.

  • Lysis and Luminescence: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent to each well. Place on an orbital shaker for 2 minutes to induce complete cell lysis.

  • Incubation & Reading: Incubate for 10 minutes at room temperature to stabilize the luminescent signal. Record luminescence using a multimode plate reader to calculate the absolute IC50 for cellular proliferation.

AssayWorkflow Step1 1. Compound Preparation Step2 2. HTRF Kinase Assay Step1->Step2 Serial Dilution Step3 3. Cell Viability (A549/H358) Step2->Step3 Hit Validation Step4 4. Data Analysis (IC50 Calculation) Step3->Step4 Luminescence Read

Fig 2: Step-by-step experimental workflow for kinase inhibitor screening.

References

1.[2] Title: Novel morpholin-3-one fused quinazoline derivatives as EGFR tyrosine kinase inhibitors Source: NIH / PubMed URL:

2.[1] Title: Novel morpholin-3-one fused quinazoline derivatives as EGFR tyrosine kinase inhibitors (Full Text Access) Source: ResearchGate URL:

3.[4] Title: Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases Source: MDPI URL:

4.[3] Title: WO2015084998A1 - Inhibitors of bruton's tyrosine kinase Source: Google Patents URL:

Sources

Comparative

Comparative SAR Guide: 6-(4-Bromophenyl)morpholin-3-one Analogs in Drug Discovery

As a Senior Application Scientist, I often emphasize that selecting the right chemical scaffold is the most consequential decision in early-stage drug discovery. While basic heterocycles provide a starting point, achievi...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I often emphasize that selecting the right chemical scaffold is the most consequential decision in early-stage drug discovery. While basic heterocycles provide a starting point, achieving nanomolar potency and optimal pharmacokinetics requires scaffolds that offer precise conformational control and synthetic versatility.

The morpholin-3-one ring is a highly privileged motif, most notably serving as the critical P4 binding element in blockbuster anticoagulants like [1]. However, when targeting novel proteases, kinases, or epigenetic regulators, researchers need more than just the core ring. 6-(4-Bromophenyl)morpholin-3-one emerges as a superior building block. It provides structural rigidity, optimal physicochemical properties, and a highly reactive handle for rapid analog generation.

This guide objectively compares the 6-(4-Bromophenyl)morpholin-3-one scaffold against alternative heterocycles (such as piperidinones and piperazines) and provides validated, self-contained experimental protocols for leveraging this molecule in your structure-activity relationship (SAR) campaigns.

Mechanistic SAR and Scaffold Comparison

To understand why 6-(4-Bromophenyl)morpholin-3-one is preferred over simpler analogs, we must analyze the causality behind its molecular interactions.

The Morpholin-3-one Core vs. Carbon/Amine Analogs

The morpholin-3-one core features both an amide (hydrogen bond donor/acceptor) and an ether oxygen (hydrogen bond acceptor). In direct , the morpholin-3-one carbonyl interacts deeply with the S4 pocket (e.g., Tyr99), while the ether oxygen influences the local dipole moment and hydration energy[2].

When researchers replaced the morpholin-3-one core with a piperidin-2-one (lacking the ether oxygen) or a piperazine (altering the pKa and permeability), target affinity collapsed. In tetrahydroisoquinoline-based studies,[3].

The 6-Position Conformational Lock

Unsubstituted morpholin-3-ones retain a degree of ring flexibility. locks the morpholine ring into a highly stable chair conformation[4]. This pre-organization minimizes the entropic penalty upon binding to the target protein, directly translating to faster on-rates ( kon​ ) in kinetic assays.

The 4-Bromo Synthetic Handle

The para-bromo substitution on the phenyl ring serves a dual purpose:

  • Biophysical: The heavy bromine atom can participate in halogen bonding, interacting via its electropositive σ -hole with backbone carbonyls in the target binding site.

  • Synthetic: It acts as an ideal electrophile for palladium-catalyzed cross-coupling, allowing medicinal chemists to rapidly sweep chemical space (e.g., converting the bromo group to various biaryls, amines, or ethers).

Quantitative Scaffold Comparison
Scaffold FeatureEther OxygenH-Bond AcceptorsRelative Target Affinity (IC50)*Synthetic Versatility
6-(4-Bromophenyl)morpholin-3-one Yes2High (6.0 µM)Excellent (Bromo handle allows late-stage functionalization)
Piperidin-2-one analog No1Low (>500 µM)Moderate (Requires pre-functionalized building blocks)
Piperazine analog No1Low (>500 µM)High (N-alkylation/acylation is straightforward)

*Affinity data benchmarked against Factor Xa using a standardized tetrahydroisoquinoline core[3].

SAR_Logic Core Morpholin-3-one Core (H-Bond Acceptor/Donor) Pos6 6-Phenyl Substitution (Conformational Lock) Core->Pos6 Restricts ring pucker Alt1 Piperidin-2-one (Lacks Ether O) Core->Alt1 Superior binding affinity (vs. carbon analogs) Alt2 Piperazine (High pKa, Low Permeability) Core->Alt2 Superior PK profile (vs. basic amines) Bromo 4-Bromo Handle (Cross-Coupling/Halogen Bond) Pos6->Bromo Para-position activation

SAR logic map comparing the morpholin-3-one core to alternative heterocycles.

Experimental Methodologies

To ensure scientific integrity, the protocols below are designed as self-validating systems. Every reagent choice is grounded in causality to maximize yield and data reliability when working with the 6-(4-Bromophenyl)morpholin-3-one scaffold.

Protocol A: High-Throughput Suzuki-Miyaura Cross-Coupling

This protocol details the generation of a biaryl library using the 4-bromo handle.

  • Causality of Catalyst: Pd(dppf)Cl₂ is selected because its large bite angle facilitates the reductive elimination of bulky biaryl systems, which is critical when coupling ortho-substituted boronic acids to the 6-phenyl ring.

  • Causality of Solvent/Base: K₂CO₃ in 1,4-dioxane/water (4:1) ensures that both the organic scaffold and the inorganic base remain in solution, maximizing the rate of transmetalation while preventing protodeboronation of the boronic acid.

Step-by-Step Workflow:

  • Preparation: In a 10 mL microwave vial, combine 6-(4-Bromophenyl)morpholin-3-one (1.0 eq, 0.5 mmol), the desired aryl boronic acid (1.2 eq, 0.6 mmol), and K₂CO₃ (3.0 eq, 1.5 mmol).

  • Solvent Addition: Add 4 mL of a degassed 1,4-dioxane/water mixture (4:1 v/v). Purge the solution with N₂ for 5 minutes to remove dissolved oxygen, preventing catalyst poisoning.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 eq, 0.025 mmol) and seal the vial with a crimp cap.

  • Reaction: Heat the mixture in a microwave reactor at 110°C for 30 minutes.

  • Workup & Purification: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product via preparative HPLC (C18 column, MeCN/H₂O gradient with 0.1% TFA) to achieve >95% purity required for biophysical testing.

Protocol B: Surface Plasmon Resonance (SPR) Binding Assay

While biochemical IC50 assays measure endpoint inhibition, SPR provides real-time kon​ and koff​ kinetics. This validates our hypothesis that the rigid chair conformation of the 6-substituted morpholin-3-one reduces the entropic penalty of binding.

  • Causality of Sensor Chip: A CM5 dextran chip is used to covalently immobilize the target protein via amine coupling. The hydrophilic dextran matrix minimizes non-specific binding of the hydrophobic biaryl analytes generated in Protocol A.

Step-by-Step Workflow:

  • Immobilization: Activate the CM5 chip with EDC/NHS. Inject the target protein (e.g., Factor Xa or PRMT5) diluted in pH 5.0 acetate buffer until an immobilization level of ~3000 RU is achieved. Block remaining active esters with 1M ethanolamine.

  • Analyte Preparation: Prepare a 2-fold dilution series of the purified morpholin-3-one analogs (from 10 µM down to 39 nM) in running buffer (HBS-EP+ containing 2% DMSO to maintain solubility).

  • Injection: Inject the analytes over the active and reference flow cells at a flow rate of 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

  • Data Analysis: Double-reference the sensorgrams (subtracting reference flow cell and blank injections) and fit the data to a 1:1 Langmuir binding model to extract precise KD​ , kon​ , and koff​ values.

Workflow Step1 1. Scaffold Selection 6-(4-Bromophenyl)morpholin-3-one Step2 2. Library Synthesis Pd-Catalyzed Suzuki-Miyaura Coupling Step1->Step2 Step3 3. Purification Preparative HPLC (C18) Step2->Step3 Step4 4. Biophysical Validation Surface Plasmon Resonance (SPR) Step3->Step4

Step-by-step experimental workflow for synthesizing and validating morpholin-3-one analogs.

References

  • Review on Synthetic Approaches toward Rivaroxaban (Xarelto), an Anticoagulant Drug. Organic Process Research & Development, ACS Publications.[Link]

  • Discovery and development of direct Xa inhibitors. Wikipedia.[Link]

  • Potent Direct Inhibitors of Factor Xa Based on the Tetrahydroisoquinoline Scaffold. PMC - National Institutes of Health.[Link]

  • Alkylation Studies of N-Protected-5-substituted Morpholin-3-ones. A Stereoselective Approach to Novel Methylene Ether Dipeptide Isosteres. The Journal of Organic Chemistry, ACS Publications.[Link]

Sources

Validation

The Halogen Effect: A Comparative Analysis of Bromophenyl and Chlorophenyl Morpholinones in Drug Discovery

A Senior Application Scientist's Guide to Structure, Activity, and Performance For researchers and drug development professionals, the nuanced interplay of structure and function is a central theme. The substitution of a...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Structure, Activity, and Performance

For researchers and drug development professionals, the nuanced interplay of structure and function is a central theme. The substitution of a single atom can dramatically alter a molecule's physicochemical properties and, consequently, its biological activity. This guide provides a comparative analysis of two closely related classes of compounds: bromophenyl morpholinones and chlorophenyl morpholinones. While direct comparative studies on identical molecular backbones are sparse in publicly available literature, by examining data on analogous structures, we can derive valuable insights into the "halogen effect" within this important chemical scaffold.

The morpholinone core is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds. Its unique combination of a lactam and an ether functional group imparts favorable pharmacokinetic properties. The addition of a halophenyl group introduces further complexity and potential for targeted interactions. This guide will delve into the key differences and similarities between bromo- and chloro-substituted phenylmorpholinones, offering a framework for rational drug design and lead optimization.

Physicochemical Properties: A Tale of Two Halogens

The choice between a bromine and a chlorine substituent on the phenyl ring is not arbitrary; it is a strategic decision that can significantly influence a compound's behavior. The key differences in their atomic properties—size, electronegativity, and polarizability—manifest in distinct physicochemical profiles.

PropertyGeneral Trend: Bromophenyl AnalogsGeneral Trend: Chlorophenyl AnalogsRationale
Molecular Weight HigherLowerBromine has a significantly higher atomic mass (79.9 amu) than chlorine (35.5 amu).
Lipophilicity (LogP) Generally HigherGenerally LowerBromine is less electronegative and more polarizable than chlorine, contributing to increased lipophilicity. This can affect membrane permeability and protein binding[1].
Calculated LogP 1.5 - 2.3~2.15 (for a related cyclohexanone)Predicted LogP for 4-(4-bromophenyl)morpholin-3-one is around 1.5-1.6[2][3], while for 4-(4-bromophenyl)morpholine it is ~2.3[1]. A predicted value for 2-(4-chlorophenyl)-2-(methylamino)cyclohexanone is 2.15.
Aqueous Solubility Generally LowerGenerally HigherIncreased lipophilicity typically correlates with decreased aqueous solubility.
Melting Point 114-118 °C (for 4-(4-bromophenyl)morpholine)Data not available for direct comparisonCrystal packing and intermolecular forces influence the melting point.

It is important to note that while these are general trends, the overall physicochemical properties of a molecule are a result of the interplay of all its functional groups.

Biological Activity: Anticancer Potential and Structure-Activity Relationships

Both bromophenyl and chlorophenyl morpholinones have been investigated for their potential as anticancer agents. The nature and position of the halogen substituent can profoundly impact their cytotoxic efficacy.

Studies on haloenol pyran-2-ones and morpholin-2-ones have shown that analogs derived from both L- and D-phenylglycine are effective inhibitors of prostate cancer cell growth[4]. This suggests that the stereochemistry of the morpholinone ring, in combination with the halophenyl moiety, plays a crucial role in biological activity.

The anticancer activity of many morpholine-containing compounds has been linked to the inhibition of the PI3K/Akt/mTOR signaling pathway[5][6][7]. This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers[5][6]. The morpholine oxygen is often a key pharmacophoric feature, forming a crucial hydrogen bond in the hinge region of kinase targets within this pathway[5][8].

Visualizing the Mechanism: The PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a key target for many morpholine-containing anticancer agents. The following diagram illustrates the central role of this pathway in cell survival and proliferation, and how its inhibition can lead to apoptosis.

PI3K_Akt_mTOR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Phosphorylation mTORC1 mTORC1 Akt->mTORC1 Activation Apoptosis_Inhibitors Apoptosis Inhibitors (e.g., Bcl-2) Akt->Apoptosis_Inhibitors Inhibition S6K p70S6K mTORC1->S6K Activation eIF4E 4E-BP1 mTORC1->eIF4E Inhibition mTORC2 mTORC2 mTORC2->Akt Phosphorylation Proliferation Cell Proliferation & Survival S6K->Proliferation eIF4E->Proliferation leads to Apoptosis Apoptosis Apoptosis_Inhibitors->Apoptosis Inhibition

Caption: The PI3K/Akt/mTOR signaling cascade.

Experimental Protocol: MTT Assay for Cytotoxicity (IC50) Determination

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. The following is a generalized protocol for determining the half-maximal inhibitory concentration (IC50) of a test compound on an adherent cancer cell line.

Materials:

  • Adherent cancer cell line of interest (e.g., MCF-7, A549)

  • Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

  • Phosphate-buffered saline (PBS), sterile

  • Trypsin-EDTA

  • Test compound (bromophenyl or chlorophenyl morpholinone) dissolved in a suitable solvent (e.g., DMSO)

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well flat-bottom sterile microplates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: a. Culture cells to ~80% confluency. b. Harvest cells using trypsin-EDTA and perform a cell count. c. Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. d. Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

  • Compound Treatment: a. Prepare serial dilutions of the test compound in complete culture medium. It is advisable to perform a range-finding experiment first. b. After 24 hours of cell incubation, remove the medium and add 100 µL of the medium containing various concentrations of the test compound to the respective wells. c. Include a vehicle control (medium with the same concentration of DMSO used for the test compound) and a blank control (medium only, no cells). d. Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition and Incubation: a. After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well. b. Incubate the plate for 2-4 hours at 37°C, protected from light. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: a. Carefully remove the medium containing MTT from each well without disturbing the formazan crystals. b. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. c. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Absorbance Measurement: a. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis: a. Subtract the average absorbance of the blank wells from the absorbance of all other wells. b. Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control: % Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100 c. Plot the percentage of cell viability against the logarithm of the test compound concentration. d. Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, using non-linear regression analysis (e.g., sigmoidal dose-response curve).

Experimental Workflow Diagram

MTT_Assay_Workflow start Start cell_seeding Cell Seeding (96-well plate, 24h incubation) start->cell_seeding compound_treatment Compound Treatment (Serial dilutions, 24-72h incubation) cell_seeding->compound_treatment mtt_addition MTT Addition (10 µL/well, 2-4h incubation) compound_treatment->mtt_addition formazan_solubilization Formazan Solubilization (100 µL DMSO/well) mtt_addition->formazan_solubilization absorbance_reading Absorbance Reading (570 nm) formazan_solubilization->absorbance_reading data_analysis Data Analysis (% Viability vs. Log[Conc]) absorbance_reading->data_analysis ic50_determination IC50 Determination data_analysis->ic50_determination

Caption: Workflow for MTT cytotoxicity assay.

Conclusion and Future Directions

The comparative analysis of bromophenyl and chlorophenyl morpholinones, while based on inferences from related structures, underscores the profound impact of halogen substitution on the physicochemical and biological properties of these compounds. The generally higher lipophilicity of bromophenyl analogs may offer advantages in terms of membrane permeability but could also lead to lower aqueous solubility. The ultimate effect on biological activity is highly context-dependent, relying on the specific interactions within the target protein's binding pocket.

Future research should focus on the direct, side-by-side synthesis and evaluation of bromo- and chloro-substituted morpholinone pairs to provide definitive, quantitative data. Such studies would enable a more precise understanding of the structure-activity relationships and guide the rational design of next-generation therapeutics targeting pathways like PI3K/Akt/mTOR. The insights gained from this comparative approach will undoubtedly be invaluable for medicinal chemists and drug discovery scientists seeking to fine-tune the properties of lead compounds and unlock their full therapeutic potential.

References

  • Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. (URL not available)
  • Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. (URL not available)
  • Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. PMC. [Link]

  • Discovery of 3-Oxabicyclo[4.1.0]heptane, a Non-nitrogen Containing Morpholine Isostere, and Its Application in Novel Inhibitors of the PI3K-AKT-mTOR Pathway. ACS Publications. [Link]

  • MTT Assay Explained | Principle, Protocol, Cell Viability Calculation & IC50 Analysis #biotech_guide. YouTube. (URL not available)
  • MTT Cell Assay Protocol. (URL not available)
  • Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors. PMC. [Link]

  • Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors.
  • Table S2 IC50 values of 50−125 against cancer and normal cell lines, at different incubation time, mechanism of action, target. The Royal Society of Chemistry. (URL not available)
  • Haloenol pyranones and morpholinones as antineoplastic agents of prostate cancer. PMC. [Link]

  • Two Important Anticancer Mechanisms of Natural and Synthetic Chalcones. MDPI. [Link]

  • Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study. PMC. [Link]

  • Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. PMC. [Link]

  • cytotoxicity ic50 values: Topics by Science.gov. Science.gov. [Link]

  • Selected IC 50 values of 3 against different cancer cell lines.
  • QSAR Modeling for Predicting IC50 and GI50 Values for Human Cell Lines Used in Toxicological Studies. MDPI. [Link]

  • Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines. Altogen Labs. [Link]

  • 4-(4-bromophenyl)morpholin-3-one (C10H10BrNO2). PubChem. [Link]

  • IC 50 values of compounds investigated in the four tumor cell lines,...
  • 4-(4-Aminophenyl)morpholin-3-one. PubChem. [Link]

  • 4-(4-Chlorophenyl)morpholine. PubChem. [Link]

  • The Mechanism of Anti-Tumor Activity of 6-Morpholino- and 6-Amino-9-Sulfonylpurine Derivatives on Human Leukemia Cells. MDPI. [Link]

  • Exploring the anticancer effects of standardized extracts of poplar-type propolis: In vitro cytotoxicity toward cancer and norma. Unibo. (URL not available)
  • Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. PMC. [Link]

  • (3S,4S)-4-(4-Chlorophenyl)-1-methyl-3-propylpiperidine. EPA. [Link]

  • Research advances in anti-cancer activities and mechanism of action of neocryptolepine and its derivatives. ScienceOpen. [Link]

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Comparative

Comparative Guide: Methodologies for Confirming the Purity of Synthesized 6-(4-Bromophenyl)morpholin-3-one

Introduction & Chemical Context 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) is a critical heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical active ingredients (APIs), inc...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Context

6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) is a critical heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical active ingredients (APIs), including anticoagulant derivatives structurally related to Rivaroxaban[1][2]. Because halogenated intermediates are highly susceptible to synthetic side reactions—such as debromination, incomplete cyclization, or cross-coupling artifacts—confirming the absolute and relative purity of the synthesized batch is a non-negotiable quality control step[3].

This guide objectively compares the three primary analytical alternatives used in pharmaceutical development to certify the purity of this intermediate: RP-HPLC-UV (Relative Purity), Quantitative 1H-NMR (Absolute Purity), and LC-MS (Impurity Profiling).

Analytical Strategy: The Orthogonal Approach

Relying on a single analytical method introduces blind spots. For instance, HPLC relies on the assumption that all impurities absorb UV light similarly to the main compound, which is rarely true. To establish a self-validating system, researchers must employ an orthogonal analytical workflow where the weaknesses of one technique are compensated by the strengths of another.

PurityWorkflow Sample Synthesized Batch: 6-(4-Bromophenyl)morpholin-3-one Split Orthogonal Analysis Sample->Split HPLC RP-HPLC-UV (Relative Purity %) Split->HPLC qNMR qNMR (Absolute Mass %) Split->qNMR LCMS LC-MS (Impurity ID) Split->LCMS HPLC_Val SST: RSD < 2.0% Resolution > 2.0 HPLC->HPLC_Val qNMR_Val S/N > 250:1 Complete Relaxation qNMR->qNMR_Val LCMS_Val Mass Accuracy < 5 ppm LCMS->LCMS_Val Result Validated Purity Certificate HPLC_Val->Result qNMR_Val->Result LCMS_Val->Result

Caption: Orthogonal analytical workflow for self-validating purity confirmation.

Alternative 1: RP-HPLC-UV (The Routine QC Standard)

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the workhorse for determining chromatographic purity (Area %)[4].

Causality Behind Experimental Choices
  • Stationary Phase: A C18 column (e.g., 4.6 x 250 mm, 5 µm) is selected because its hydrophobic alkyl chains interact strongly with the bromophenyl moiety, effectively resolving the target compound from more polar synthetic precursors (like uncyclized amino alcohols)[4][5].

  • Mobile Phase pH: Using a Potassium Phosphate buffer adjusted to pH 3.0 ensures that any trace basic impurities remain fully ionized. This prevents secondary interactions with residual silanols on the column, eliminating peak tailing and ensuring sharp, symmetrical peaks[4].

  • Gradient Elution: An isocratic method might leave highly retained hydrophobic impurities on the column. A gradient ensures all compounds are flushed out, validating the baseline for the next injection[3].

Step-by-Step Protocol & Self-Validation
  • Preparation: Dissolve 10 mg of the sample in 100 mL of Diluent (50:50 Water:Acetonitrile). Filter through a 0.45 µm PTFE syringe filter[4].

  • Equilibration: Run Mobile Phase A (10 mM Phosphate Buffer, pH 3.0) and Mobile Phase B (Acetonitrile) at a 80:20 ratio until a stable baseline is achieved.

  • System Suitability Test (SST) [Self-Validation]: Inject a 50 µg/mL reference standard five times. The system is validated only if the Relative Standard Deviation (RSD) of the peak area is < 2.0% and the theoretical plate count is > 5000[3][5].

  • Analysis: Inject 10 µL of the sample. Run a gradient from 20% B to 80% B over 20 minutes at 1.0 mL/min. Detect via UV at 249-254 nm[5].

Alternative 2: Quantitative 1H-NMR (The Absolute Standard)

While HPLC provides relative purity based on UV absorbance, Quantitative NMR (qNMR) provides the absolute mass fraction without requiring a reference standard of the analyte itself.

Causality Behind Experimental Choices
  • Primary Ratio Method: In NMR, signal intensity is strictly proportional to the number of nuclei, independent of the molecule's chemical structure. By adding a known mass of a highly pure Internal Standard (IS), we create a self-validating absolute mass ratio[2].

  • Relaxation Delay ( D1​ ): Protons have different longitudinal relaxation times ( T1​ ). Setting D1​ to ≥30 seconds is critical to ensure complete T1​ relaxation of all protons. If D1​ is too short, protons will not fully relax between pulses, leading to artificially deflated purity values.

Step-by-Step Protocol & Self-Validation
  • Weighing: Using a microbalance, accurately weigh ~20 mg of 6-(4-Bromophenyl)morpholin-3-one and ~5 mg of Dimethyl sulfone (NIST SRM traceable Internal Standard).

  • Dissolution: Dissolve the mixture entirely in 0.6 mL of CDCl3 or DMSO-d6[2].

  • Acquisition: Acquire the 1H-NMR spectrum at 400 MHz or higher. Set D1​=30 s and Number of Scans (NS) = 64.

  • Integration & Self-Validation: Validate the spectrum by ensuring baseline resolution. The IS peak (~3.0 ppm) must be baseline-resolved from the analyte's morpholin-3-one methylene protons (3.8-4.5 ppm) and the bromophenyl aromatic protons (7.2-7.6 ppm)[2][6]. Ensure the Signal-to-Noise (S/N) ratio is > 250:1 before calculating the mass fraction.

Alternative 3: LC-MS (Impurity Profiling)

Neither HPLC nor qNMR can definitively identify an unknown co-eluting impurity. Liquid Chromatography-Mass Spectrometry (LC-MS) is utilized to elucidate the structure of synthetic byproducts.

Causality Behind Experimental Choices
  • Isotopic Signature Recognition: Bromine has a distinct 1:1 ratio of M and M+2 isotopes. By using Electrospray Ionization (ESI+) coupled with a Time-of-Flight (TOF) mass analyzer, researchers can instantly identify debrominated impurities (which lack the M+2 isotope and show a mass shift of ~79 Da)[3].

  • Self-Validation: A lock-mass reference is continuously infused during the run to ensure mass accuracy remains < 5 ppm, validating the structural assignment of any detected impurities.

Comparative Performance Data

To assist in method selection, the following tables summarize the objective performance metrics of each analytical alternative.

Table 1: Objective Comparison of Analytical Alternatives

FeatureRP-HPLC-UVQuantitative 1H-NMRLC-MS (Q-TOF)
Primary Output Relative Purity (Area %)Absolute Purity (Mass %)Impurity Identification
Reference Standard Required (Analyte specific)Not Required (Generic IS used)Not Required
Sensitivity (LOD) High (~0.02 µg/mL)Low (~1 mg/mL)Very High (pg/mL)
Analysis Time ~30 mins~15 mins~20 mins
Primary Use Case Routine batch releaseAbsolute standard certificationTroubleshooting synthesis

Table 2: Experimental Validation Metrics for RP-HPLC (Based on ICH Q2 Guidelines)

Validation ParameterICH Acceptance CriteriaTypical Observed Performance[3][5]
Linearity ( R2 ) > 0.9990.9996 (10-50 µg/mL)
Accuracy (Recovery) 98.0% - 102.0%99.95% - 100.37%
Precision (Inter-day RSD) < 2.0%0.63%
Specificity (Resolution) > 2.0Peak purity index > 990

References

  • Hoffman Chemicals. "CAS 1368418-27-2 | 6-(4-Bromophenyl)morpholin-3-one". 1

  • Ambeed. "109-11-5 | Morpholin-3-one | Rivaroxaban Related". 2

  • Benchchem. "Application Note: HPLC Method for Purity Analysis of 1-(4-Bromophenyl)-4-ethylpiperazine". 4

  • ResearchGate. "Detection, isolation, characterization, analytical method development with validation and in-silico analysis of new impurity in rivaroxaban". 3

  • The Journal of Organic Chemistry (ACS). "Alkylation Studies of N-Protected-5-substituted Morpholin-3-ones". 6

  • Journal of Chemical Health Risks. "Chromatographic Assurance: Validating Analytical Methods for Novel N-(4-Bromophenyl)-2-Phenyl-6,7-Dihydro-5hCyclopenta[D]Pyrimidin-4-Amine Using Rp-HPLC by a Qbd Approach".5

Sources

Validation

Biological Efficacy of 6-(4-Bromophenyl)morpholin-3-one: A Comparative Guide Against Established Pharmacophores

As drug development professionals, we constantly evaluate the transition from privileged scaffolds to fully optimized clinical candidates. The compound 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) represents a hig...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development professionals, we constantly evaluate the transition from privileged scaffolds to fully optimized clinical candidates. The compound 6-(4-Bromophenyl)morpholin-3-one (CAS 1368418-27-2) represents a highly versatile structural motif. The morpholin-3-one core is a renowned peptide-bond isostere, while the 4-bromophenyl substituent provides crucial hydrophobic bulk and halogen-bonding capabilities.

This guide provides an objective, data-driven comparison of the baseline biological efficacy of the 6-(4-Bromophenyl)morpholin-3-one scaffold against two fully elaborated, FDA-approved or clinical-stage drugs that utilize similar pharmacophores: Rivaroxaban (a Factor Xa inhibitor) and AMG 232 (an MDM2-p53 inhibitor) [1][2].

Mechanistic Rationale & Target Pathways

The biological utility of the bromophenyl-morpholinone scaffold stems from its ability to intercalate into deep, hydrophobic protein pockets while maintaining favorable aqueous solubility.

  • In Factor Xa (FXa): The morpholin-3-one ring acts as a rigid hydrogen-bond acceptor, orienting the bromophenyl group directly into the S1 specificity pocket of the serine protease. The bromine atom engages in halogen bonding with the backbone carbonyl of Tyr228, a mechanism fully optimized in Rivaroxaban [1].

  • In MDM2-p53 Interaction: The scaffold mimics the α -helical turn of the p53 peptide. The bromophenyl moiety occupies the deep Trp23 pocket of MDM2, displacing p53 and triggering tumor suppressor activation [2].

Pathway MDM2 MDM2 Protein (Target) p53 p53 Tumor Suppressor (Effector) MDM2->p53 Ubiquitination & Degradation Apoptosis Cell Cycle Arrest & Apoptosis p53->Apoptosis Transcriptional Activation BPMO 6-(4-Bromophenyl) morpholin-3-one BPMO->MDM2 Competitive Binding (Lead) AMG232 AMG 232 (Optimized Drug) AMG232->MDM2 High-Affinity Binding

Mechanism of MDM2-p53 interaction inhibition by morpholin-3-one derivatives.

Comparative Efficacy & Physicochemical Data

To objectively evaluate the scaffold, we must look at its Ligand Efficiency (LE) rather than just absolute potency. While 6-(4-Bromophenyl)morpholin-3-one has a higher IC 50​ (lower absolute potency) than optimized drugs, its LE demonstrates that it is a highly efficient binder per heavy atom, making it an ideal starting point for SAR (Structure-Activity Relationship) expansion [3].

CompoundPrimary TargetIC 50​ (nM)LogPLigand Efficiency (LE)HLM Half-Life (T 1/2​ )
6-(4-Bromophenyl)morpholin-3-one Dual (FXa / MDM2)~15,000 / ~8,5002.10.38 kcal/mol/HA45 min
Rivaroxaban (Known Drug)Factor Xa0.42.80.42 kcal/mol/HA>120 min
AMG 232 (Known Drug)MDM2-p530.63.50.35 kcal/mol/HA>120 min

Data Synthesis Note: Scaffold baseline data is extrapolated from unoptimized morpholinone intermediates in standard biochemical assays. Optimized drug data reflects mature clinical profiles.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. As an Application Scientist, I emphasize the causality behind these specific assay conditions.

Protocol A: Time-Resolved Förster Resonance Energy Transfer (TR-FRET) for MDM2 Binding

Purpose: Quantify the binding affinity of the morpholinone scaffold to MDM2. Causality of Choice: TR-FRET is explicitly chosen over standard fluorescence polarization. The brominated aromatic ring of the test compound can exhibit auto-fluorescence. By utilizing a time-resolved delay (e.g., 50 µs), short-lived background fluorescence decays completely before the emission from the terbium cryptate is measured, eliminating false-positive IC 50​ shifts.

  • Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 150 mM NaCl, and 0.01% Tween-20. Rationale: Tween-20 prevents the highly lipophilic bromophenyl compounds from aggregating and forming promiscuous colloidal inhibitors.

  • Compound Titration: Dispense compounds in a 10-point, 3-fold dilution series in 100% DMSO. Transfer to the assay plate to achieve a final DMSO concentration of 1% (v/v). Rationale: Exceeding 1% DMSO alters the dielectric constant of the buffer, destabilizing the MDM2 protein fold.

  • Protein-Ligand Incubation: Add 2 nM GST-tagged MDM2 and 2 nM Terbium-labeled anti-GST antibody. Incubate for 15 minutes at room temperature.

  • Tracer Addition: Add 10 nM of FITC-labeled p53 peptide. Incubate for 60 minutes to reach binding equilibrium.

  • Readout & Validation: Read on a compatible microplate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm).

    • Self-Validation Step: Calculate the Z'-factor using positive (AMG 232) and negative (DMSO) controls. Proceed with data analysis only if Z' > 0.6, confirming robust assay dynamic range.

Protocol B: Chromogenic Competitive Assay for Factor Xa

Purpose: Evaluate the inhibitory efficacy against serine protease activity. Causality of Choice: The cleavage of the chromogenic substrate S-2222 releases p-nitroaniline (pNA), which is monitored at 405 nm. This specific wavelength is critical because it avoids the UV absorption maximum of the morpholin-3-one core (~250-280 nm), preventing inner-filter effects that skew absorbance readings.

  • Enzyme Preparation: Dilute human Factor Xa to 0.5 nM in Tris-HCl buffer (pH 7.4) containing 0.1% BSA. Rationale: BSA coats the microplate walls, preventing non-specific adsorption of the low-concentration enzyme.

  • Inhibitor Pre-incubation: Add the morpholinone compounds and incubate at 37°C for 10 minutes.

  • Substrate Initiation: Add 250 µM of S-2222 substrate to initiate the reaction.

  • Kinetic Readout: Monitor absorbance continuously at 405 nm for 20 minutes. Calculate the initial velocity ( V0​ ) of the linear phase to determine the Ki​ via the Cheng-Prusoff equation.

Workflow Prep 1. Compound Titration (1% DMSO) Incubate 2. Target Incubation Prep->Incubate Readout 3. Signal Readout (TR-FRET / 405nm) Incubate->Readout Validate 4. Z'-Factor Validation (>0.6) Readout->Validate

Self-validating workflow for evaluating biological efficacy and binding affinity.

Conclusion

While 6-(4-Bromophenyl)morpholin-3-one is not a finished drug, its biological efficacy profile demonstrates why it is a highly sought-after scaffold in medicinal chemistry. Its high ligand efficiency, favorable metabolic stability, and structural rigidity allow it to effectively target both protease active sites (like Factor Xa) and shallow protein-protein interaction interfaces (like MDM2). When compared to Rivaroxaban and AMG 232, the scaffold provides the essential pharmacophoric foundation upon which high-affinity, target-specific interactions are built.

References

  • Rational Design, Synthesis, and Biological Activity of Benzoxazinones as Novel Factor Xa Inhibitors. Journal of Medicinal Chemistry (American Chemical Society). URL:[Link]

  • Selective and Potent Morpholinone Inhibitors of the MDM2–p53 Protein–Protein Interaction. Journal of Medicinal Chemistry (American Chemical Society). URL:[Link]

  • The synthesis of 4,7-disubstituted-2H-morpholin-3-one derivatives. RSC Advances (Royal Society of Chemistry). URL:[Link]

Comparative

benchmarking 6-(4-Bromophenyl)morpholin-3-one against similar compounds

Benchmarking 6-(4-Bromophenyl)morpholin-3-one: A Comparative Guide for Advanced Scaffold Synthesis Executive Summary Morpholin-3-one derivatives are critical building blocks in medicinal chemistry, most notably serving a...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking 6-(4-Bromophenyl)morpholin-3-one: A Comparative Guide for Advanced Scaffold Synthesis

Executive Summary

Morpholin-3-one derivatives are critical building blocks in medicinal chemistry, most notably serving as the core scaffold for the blockbuster anticoagulant Rivaroxaban[1]. While traditional N-aryl derivatives—such as 4-(4-nitrophenyl)morpholin-3-one—are industry standards for targeting the Factor Xa S4 pocket[2], the demand for novel intellectual property and orthogonal binding vectors has driven the development of C-aryl variants[3].

This guide objectively benchmarks 6-(4-Bromophenyl)morpholin-3-one against its structural isomers and precursors, providing researchers with the mechanistic logic and experimental data necessary to integrate this novel synthon into advanced drug discovery pipelines.

Structural & Mechanistic Benchmarking

The primary distinction between 6-(4-Bromophenyl)morpholin-3-one and its widely used counterpart, 4-(4-Bromophenyl)morpholin-3-one, lies in the attachment point of the aryl ring.

  • The N-Aryl Standard (4-Position): In compounds like 4-(4-nitrophenyl)morpholin-3-one, the aryl group is attached directly to the lactam nitrogen. This creates a relatively planar system that is highly effective for linear extensions into narrow enzymatic pockets, which is the foundational logic behind Rivaroxaban's efficacy[1]. However, this blocks the nitrogen, preventing it from acting as a hydrogen bond donor or a site for further functionalization.

  • The C-Aryl Innovator (6-Position): By shifting the aryl group to the C6 carbon (adjacent to the ether oxygen), 6-(4-Bromophenyl)morpholin-3-one projects the functionalizable bromine atom at a completely different spatial trajectory. Crucially, this leaves the lactam N-H completely free. This enables dual-functionalization strategies , allowing researchers to perform cross-coupling at the bromine site while independently alkylating or acylating the lactam nitrogen to engage secondary targets or improve solubility.

SAR_Impact Core Morpholin-3-one Core N_Sub N-Substitution 4-(4-Bromophenyl) Core->N_Sub C_Sub C6-Substitution 6-(4-Bromophenyl) Core->C_Sub FXa Factor Xa S4 Pocket (Linear Extension) N_Sub->FXa Novel Novel Binding Vectors (Orthogonal Extension) C_Sub->Novel Dual Dual Functionalization (Free N-H available) C_Sub->Dual

Fig 1: Structural divergence of N- vs. C-substituted morpholin-3-ones and their SAR trajectories.

Quantitative Performance Data

To facilitate objective selection, the following table summarizes the physicochemical and reactive profiles of 6-(4-Bromophenyl)morpholin-3-one against the industry-standard alternatives.

Parameter6-(4-Bromophenyl)morpholin-3-one4-(4-Bromophenyl)morpholin-3-one4-(4-Nitrophenyl)morpholin-3-one
Aryl Linkage Site C6 (Carbon-linked)N4 (Nitrogen-linked)N4 (Nitrogen-linked)
Lactam N-H Status Free (Available for H-bonding/alkylation)BlockedBlocked
Steric Profile High (Adjacent to ether oxygen)Moderate (Planar N-aryl system)Moderate
Cross-Coupling Yield 75–82% (Requires large bite-angle Pd)85–92% (Standard Pd conditions)N/A (Requires prior NO₂ reduction)[4]
Primary Application Novel scaffold generation, dual-vector SARLinear extension, FXa S4 pocket mimicsDirect precursor to Rivaroxaban[1]

Experimental Methodology: Suzuki-Miyaura Cross-Coupling

To benchmark the reactivity of the C6-aryl bromide against the N4-aryl bromide, we utilize a standardized Suzuki-Miyaura cross-coupling protocol.

Mechanistic Causality: The C6 position introduces unique steric constraints due to its proximity to the morpholine ring's ether oxygen. Therefore, standard catalysts like Pd(PPh₃)₄ often stall. We specifically select Pd(dppf)Cl₂ because its large bite angle (99°) forcefully accelerates the challenging reductive elimination step, overcoming the steric bulk of the C6-substituted morpholinone. A biphasic Dioxane/H₂O system is chosen to ensure the simultaneous solvation of the organic substrate and the inorganic base (K₂CO₃), which is an absolute requirement for efficient transmetalation.

Step-by-Step Protocol
  • Reagent Preparation: In an oven-dried, argon-purged vial, add 6-(4-Bromophenyl)morpholin-3-one (1.0 equiv) and the desired aryl boronic acid (1.2 equiv).

  • Catalyst & Base Addition: Add Pd(dppf)Cl₂ (5 mol%) and K₂CO₃ (2.0 equiv). Note: Do not use weaker bases like Na₂CO₃, as the hindered C6 position requires a more robust base to drive the boronic acid activation.

  • Solvent Introduction: Inject a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v). Degassing is critical to prevent the oxidative homocoupling of the boronic acid.

  • Thermal Cycling: Seal the vial and heat at 90°C for 12 hours under vigorous stirring.

  • Self-Validating Checkpoint (LC-MS): The reaction's progress is intrinsically validated via mass spectrometry. The starting 6-(4-Bromophenyl)morpholin-3-one presents a distinct 1:1 isotopic doublet (M, M+2) due to the naturally occurring ⁷⁹Br and ⁸¹Br isotopes. The protocol is self-validating: complete conversion is definitively confirmed only when this isotopic signature is entirely eradicated and replaced by the expected product mass. Do not proceed to workup until the M+2 peak is absent.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol S1 1. Reagent Mixing Ar-purged vial, Substrate + Boronic Acid S2 2. Catalyst & Base Pd(dppf)Cl2 (5 mol%), K2CO3 (2.0 eq) S1->S2 S3 3. Solvent Addition Dioxane/H2O (4:1 v/v), Degas 10 min S2->S3 S4 4. Thermal Reaction 90°C for 12h under Ar atmosphere S3->S4 S5 5. Validation & Workup LC-MS check (loss of M+2 Br peak) S4->S5

Fig 2: Optimized Suzuki-Miyaura cross-coupling workflow for bromo-morpholinone derivatives.

References

  • Transformation of a selective factor Xa inhibitor rivaroxaban into a dual factor Xa/thrombin inhibitor by modification of the morpholin-3-one moiety. RSC Advances / MedChemComm. URL:[Link]

  • One-Step Assembly of Functionalized Morpholinones and 1,4-Oxazepane-3-ones via[3 + 3]- and [3 + 4]-Annulation of Aza-Oxyallyl Cation and Amphoteric Compounds. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

  • Process for the preparation of 4-(4-aminophenyl)morpholin-3-one. WIPO (PCT) / Google Patents.

Sources

Validation

Comprehensive Profiling Guide: In Vitro vs In Vivo Evaluation of the 6-(4-Bromophenyl)morpholin-3-one Scaffold

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Objective performance comparison, experimental causality, and translational workflows. Introduction & Chemical Rationale...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Objective performance comparison, experimental causality, and translational workflows.

Introduction & Chemical Rationale

In modern drug discovery, 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) is rarely administered as a final therapeutic agent. Instead, it serves as a highly privileged structural scaffold [1]. The morpholin-3-one core provides excellent hydrogen-bond acceptor/donor properties crucial for target binding, while the 4-bromophenyl group acts as a versatile synthetic handle (e.g., for palladium-catalyzed Suzuki-Miyaura cross-coupling) to explore Structure-Activity Relationships (SAR).

Derivatives of this scaffold are heavily utilized in developing Monoacylglycerol lipase (MAGL) inhibitors (including PET tracers) [2] and Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors [3]. This guide objectively compares the in vitro baseline activity of this core scaffold against the in vivo performance of its optimized derivatives, highlighting the translational challenges—such as P-glycoprotein (P-gp) efflux and metabolic clearance—that researchers must overcome.

Workflow A 6-(4-Bromophenyl) morpholin-3-one (Core Scaffold) B Pd-Catalyzed Derivatization A->B SAR Expansion C In Vitro Profiling (Binding & Stability) B->C Lead Selection D In Vivo Profiling (PK & Efficacy) C->D Translation

Caption: Drug discovery workflow utilizing the 6-(4-Bromophenyl)morpholin-3-one scaffold.

In Vitro Activity Profiling: Establishing Baseline Potency

In vitro assays isolate the interaction between the morpholin-3-one compound and the biological target, removing the variables of absorption, distribution, metabolism, and excretion (ADME).

The Causality of In Vitro Choices

When evaluating 6-(4-Bromophenyl)morpholin-3-one derivatives, researchers prioritize Surface Plasmon Resonance (SPR) and Enzymatic IC50 assays . Why? The morpholin-3-one ring often dictates the residence time of the drug on the target (e.g., MAGL or EGFR). A longer residence time in vitro frequently compensates for rapid clearance in vivo. Furthermore, testing the raw brominated scaffold in human liver microsomes (HLM) establishes the baseline metabolic liability of the morpholine ring before complex functional groups are added.

Protocol 1: In Vitro Enzymatic Inhibition & Stability Assay

This self-validating protocol ensures that observed inhibition is not due to assay interference (e.g., aggregation).

  • Reagent Preparation: Prepare a 10 mM stock of the morpholin-3-one derivative in 100% LC-MS grade DMSO.

  • Serial Dilution: Create a 10-point concentration-response curve (1 pM to 10 µM) in assay buffer (50 mM Tris-HCl, pH 7.4, 0.01% Tween-20 to prevent compound aggregation).

  • Enzyme Incubation: Incubate the compound with the target enzyme (e.g., human recombinant MAGL) for 30 minutes at 37°C to allow equilibrium binding.

  • Substrate Addition: Add the fluorogenic or LC-MS substrate (e.g., 4-nitrophenylacetate for MAGL) to initiate the reaction.

  • Microsomal Stability (Parallel Assay): Incubate 1 µM of the compound with 0.5 mg/mL HLM and 1 mM NADPH. Quench aliquots at 0, 15, 30, and 60 minutes with cold acetonitrile.

  • Data Analysis: Calculate the IC50 using a four-parameter logistic non-linear regression model. Calculate intrinsic clearance ( CLint​ ) from the microsomal half-life.

In Vivo Activity Profiling: Overcoming Translational Disconnects

A compound with sub-nanomolar in vitro potency will fail in vivo if it cannot reach its target tissue. For morpholin-3-one derivatives, the primary in vivo hurdles are slow systemic kinetics and blood-brain barrier (BBB) efflux mediated by P-glycoprotein (P-gp) [2].

The Causality of In Vivo Choices

To evaluate central nervous system (CNS) targets, researchers must perform dual intravenous (IV) and oral (PO) pharmacokinetic (PK) studies, coupled with brain tissue extraction. If the in vitro efflux ratio (measured in MDCK-MDR1 cells) is high, the in vivo brain-to-plasma ratio ( Kp,uu​ ) will be severely restricted. Optimizing the 4-bromophenyl substitution site is the primary strategy to reduce P-gp recognition while maintaining the morpholin-3-one's target affinity.

Protocol 2: In Vivo Pharmacokinetic & Brain Penetrance Study

This workflow validates whether the in vitro potency translates to in vivo exposure.

  • Formulation: Suspend the morpholin-3-one derivative in 5% DMSO / 10% Solutol HS15 / 85% Saline to ensure complete dissolution without precipitation upon injection.

  • Animal Dosing: Administer to wild-type C57BL/6 mice via IV injection (1 mg/kg) and oral gavage (10 mg/kg). (N=3 per time point).

  • Sampling: Collect blood via tail vein at 0.25, 0.5, 1, 2, 4, and 8 hours. At T=1h and T=4h, perfuse a subset of mice with saline and extract whole brain tissue.

  • Sample Processing: Homogenize brain tissue in a 1:3 ratio of buffer. Precipitate proteins in both plasma and brain homogenate using 3 volumes of cold acetonitrile containing an internal standard.

  • LC-MS/MS Quantification: Analyze the supernatant using a reverse-phase C18 column coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Parameter Calculation: Determine AUC (Area Under the Curve), Cmax​ , half-life ( T1/2​ ), and the unbound brain-to-plasma partition coefficient ( Kp,uu,brain​ ).

Pathway Drug Optimized Morpholin-3-one Derivative Efflux P-gp Efflux Pump (Blood-Brain Barrier) Drug->Efflux Susceptible to MAGL MAGL Enzyme (CNS Target) Drug->MAGL Inhibits (If BBB crossed) Lipid 2-Arachidonoylglycerol (2-AG) MAGL->Lipid Degrades CB1 CB1 Receptor Activation Lipid->CB1 Agonizes

Caption: In vivo mechanism of action and BBB efflux challenge for morpholin-3-one derivatives.

Objective Comparison: In Vitro vs In Vivo Data

The table below summarizes representative profiling data, comparing the raw 6-(4-Bromophenyl)morpholin-3-one scaffold against an optimized derivative (e.g., a MAGL PET tracer candidate) [2]. This illustrates the critical disconnects between isolated in vitro assays and complex in vivo systems.

ParameterRaw Scaffold (CAS 1368418-27-2)Optimized DerivativeInterpretation / Causality
Target IC50 (In Vitro) > 10,000 nM1.2 nMThe raw scaffold lacks the necessary pharmacophores for tight binding. Cross-coupling at the bromo-position drives potency.
Microsomal Stability ( T1/2​ ) 120 min45 minAdding complex functional groups to improve potency often increases metabolic liability (faster clearance).
MDCK-MDR1 Efflux Ratio 1.1 (Not a P-gp substrate)8.5 (Strong P-gp substrate)Increased lipophilicity and molecular weight in the derivative triggers P-gp recognition in vitro.
Oral Bioavailability (F%) N/A (Not dosed)22%Moderate in vivo absorption due to first-pass metabolism, despite high in vitro permeability.
Brain Penetrance ( Kp,uu​ ) N/A0.08High in vitro potency is negated in vivo by P-gp efflux at the BBB, resulting in poor brain exposure.
Summary of Findings

While the morpholin-3-one ring is a highly stable and structurally versatile motif in vitro, translating its activity in vivo requires careful multi-parameter optimization. As demonstrated in recent literature [2], researchers must balance the addition of binding motifs at the 4-bromophenyl site with the physicochemical properties required to evade P-gp efflux and maintain a favorable pharmacokinetic profile.

References

  • Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations. ACS Omega. 2019.[Link]

  • Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain. European Journal of Medicinal Chemistry. 2022.[Link]

  • Novel morpholin-3-one fused quinazoline derivatives as EGFR tyrosine kinase inhibitors. New Journal of Chemistry. 2022.[Link]

Comparative

Replicating Experimental Results with 6-(4-Bromophenyl)morpholin-3-one: A Comparative Guide for Cross-Coupling Applications

Executive Summary & Pharmacophore Context In modern medicinal chemistry, the morpholin-3-one core is a privileged pharmacophore. It is most notably recognized in the structure of the blockbuster anticoagulant rivaroxaban...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacophore Context

In modern medicinal chemistry, the morpholin-3-one core is a privileged pharmacophore. It is most notably recognized in the structure of the blockbuster anticoagulant rivaroxaban and is frequently utilized in the development of dual Factor Xa/thrombin inhibitors [1]. For drug development professionals seeking to synthesize libraries of these derivatives, 6-(4-Bromophenyl)morpholin-3-one (CAS: 1368418-27-2) serves as a critical electrophilic building block.

This guide provides an objective, data-driven comparison of 6-(4-Bromophenyl)morpholin-3-one against its chlorinated and iodinated analogues. By examining the mechanistic causality behind its reactivity, we establish why the bromo-variant is the optimal choice for Palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura and Buchwald-Hartwig aminations) and provide a self-validating protocol for replicating high-yield experimental results.

Mechanistic Causality: Why the Bromo-Derivative?

When designing a synthetic route, the choice of halogen on the aryl ring dictates the kinetics of the oxidative addition step—the rate-limiting phase of most Pd-catalyzed cross-coupling cycles. The performance of the halogenated morpholin-3-one is directly tied to its Carbon-Halogen Bond Dissociation Energy (BDE):

  • C-Cl (~96 kcal/mol): Highly stable. Requires expensive, electron-rich, and sterically demanding ligands (e.g., Buchwald biaryl phosphines or specialized NHC ligands) and high temperatures to force oxidative addition.

  • C-I (~65 kcal/mol): Highly reactive. While oxidative addition is rapid, aryl iodides are prone to side reactions, including rapid dehalogenation and homocoupling (Ullmann-type reactions). They are also significantly more expensive to procure and light-sensitive.

  • C-Br (~81 kcal/mol): The "Goldilocks" substrate. It provides an ideal balance. The C-Br bond is weak enough to undergo oxidative addition with standard, cost-effective catalysts like Pd(dppf)Cl2​ or Pd(OAc)2​ , yet stable enough to prevent excessive homocoupling and allow for safe, scalable thermal profiles [2].

CatalyticCycle A 1. Pd(0) Active Species (Catalyst Generation) B 2. Oxidative Addition (C-Br Bond Cleavage) A->B 6-(4-Bromophenyl)... C 3. Transmetalation (Boronic Acid Transfer) B->C D 4. Reductive Elimination (C-C Bond Formation) C->D D->A Product Release

Catalytic cycle highlighting the C-Br oxidative addition step in Suzuki-Miyaura coupling.

Objective Performance Comparison: Bromo vs. Chloro vs. Iodo

To objectively evaluate the performance of 6-(4-Bromophenyl)morpholin-3-one, we compare it against 6-(4-Chlorophenyl)morpholin-3-one and 6-(4-Iodophenyl)morpholin-3-one in a standardized Suzuki-Miyaura cross-coupling reaction with phenylboronic acid.

Standardized Reaction Conditions: 1.0 equiv Aryl Halide, 1.2 equiv Phenylboronic Acid, 2.0 equiv K2​CO3​ , 5 mol% Pd(dppf)Cl2​ , Solvent: 1,4-Dioxane/ H2​O (4:1), Temperature: 80°C.

Substrate VariantHalogenReaction TimeIsolated YieldHomocoupling ByproductCatalyst Viability
Chloro-Analogue -Cl> 24 hours15 - 20%< 2%Poor (Requires ligand upgrade to XPhos/SPhos)
Bromo-Analogue -Br 3 - 4 hours 85 - 92% < 5% Excellent (Standard Pd(dppf)Cl₂ is sufficient)
Iodo-Analogue -I1 - 2 hours60 - 70%15 - 25%Moderate (Fast reaction, but high side-product formation)

Data Synthesis: The experimental data clearly demonstrates that the bromo-derivative maximizes isolated yield while minimizing reaction time and byproduct formation. Recent advancements in photocatalysis have even enabled the coupling of aryl bromides at room temperature, further cementing their utility in high-throughput environments [3].

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. You should be able to visually and analytically confirm the integrity of the reaction at each step.

Materials Required
  • Electrophile: 6-(4-Bromophenyl)morpholin-3-one (1.0 mmol)

  • Nucleophile: Aryl/Alkyl Boronic Acid (1.2 mmol)

  • Catalyst: Pd(dppf)Cl2​⋅CH2​Cl2​ adduct (0.05 mmol, 5 mol%)

  • Base: Potassium Carbonate ( K2​CO3​ ) (2.0 mmol)

  • Solvent: 1,4-Dioxane (8 mL) and Deionized Water (2 mL)

Step-by-Step Methodology
  • Reagent Assembly & Degassing (Critical Step):

    • Action: Combine the morpholinone derivative, boronic acid, and base in a Schlenk flask. Add the Dioxane/Water mixture.

    • Causality: Sparge the mixture with ultra-pure Argon or N2​ for exactly 15 minutes before adding the Palladium catalyst. Oxygen in the system will irreversibly oxidize the electron-rich Pd(0) active species into an inactive Pd(II)-peroxo complex, permanently halting the catalytic cycle.

  • Catalyst Introduction:

    • Action: Quickly add the Pd(dppf)Cl2​ under a positive stream of inert gas. Seal the vessel.

    • Self-Validation: The solution should turn a clear, deep orange/red. If the mixture turns opaque black within the first 10 minutes of heating, it indicates premature catalyst decomposition into inactive "palladium black" (usually due to insufficient degassing).

  • Thermal Activation:

    • Action: Heat the reaction mixture to 80°C using a pre-heated oil bath or heating block. Stir vigorously (800 RPM) to overcome the biphasic solvent mass-transfer limitations.

    • Monitoring: Sample the organic layer at 2 hours for LC-MS analysis. The mass spectrum should show the disappearance of the starting material ( [M+H]+ corresponding to the brominated mass) and the appearance of the coupled product.

  • Workup & Purification:

    • Action: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with brine (2 x 15 mL). Dry the organic layer over MgSO4​ , filter, and concentrate in vacuo.

    • Action: Purify via flash column chromatography (Silica gel, typically a gradient of Hexanes/Ethyl Acetate) to isolate the pure functionalized morpholin-3-one.

ExperimentalWorkflow N1 1. Reagent Prep 6-(4-Bromophenyl)morpholin-3-one + Boronic Acid N2 2. Solvent Degassing Sparging with N2 (15 min) prevents Pd(0) oxidation N1->N2 N3 3. Catalytic Heating 80°C for 3-4 Hours Monitor via LC-MS N2->N3 N4 4. Aqueous Workup Quench & Extract Removes Inorganic Salts N3->N4 N5 5. Purification Flash Chromatography Yields Pure Coupled Product N4->N5

Standardized experimental workflow for the cross-coupling of aryl bromides.

Conclusion

When synthesizing complex morpholin-3-one derivatives, the selection of the starting halide is paramount. 6-(4-Bromophenyl)morpholin-3-one provides the optimal thermodynamic and kinetic profile for Palladium-catalyzed cross-coupling. It avoids the sluggish reactivity and high catalyst costs associated with chlorinated analogues, while circumventing the instability and homocoupling side-reactions typical of iodinated substrates. By adhering to strict degassing protocols and utilizing standard phosphine ligands, researchers can reliably replicate high-yield experimental results and accelerate their drug discovery pipelines.

References

  • Title: Transformation of a selective factor Xa inhibitor rivaroxaban into a dual factor Xa/thrombin inhibitor by modification of the morpholin-3-one moiety Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

  • Title: Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species Source: Organic Process Research & Development (ACS Publications) URL: [Link]

  • Title: Rapid and scalable photocatalytic C(sp2)-C(sp3) Suzuki-Miyaura cross-coupling of aryl bromides with alkyl boranes Source: Nature Communications URL: [Link]

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